RhoNox-1

Core Science & Biosynthesis

The Core Mechanism of RhoNox-1: A Technical Guide to this Fluorescent Fe(II) Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

RhoNox-1 is a highly selective, cell-permeable fluorescent probe designed for the specific detection of divalent ferrous iron (Fe²⁺) in living cells.[1] Contrary to what its name might suggest, RhoNox-1 does not interact with the Rho family of GTPases or their associated signaling pathways. Instead, it operates on a chemical reaction-based principle, providing a robust "turn-on" fluorescent signal upon direct interaction with Fe²⁺.[2][3] This technical guide provides an in-depth exploration of the core mechanism of action of RhoNox-1, complete with quantitative data, detailed experimental protocols, and visual diagrams to facilitate its application in research settings. The probe is particularly useful for investigating the role of labile iron pools in various biological and pathological processes, such as the Fenton reaction, oxidative stress, and iron-induced carcinogenesis.[4][5]

Core Mechanism of Action: Fe²⁺-Mediated Deoxygenation

The functionality of RhoNox-1 is rooted in the chemistry of its tertiary amine N-oxide group.[3] In its native state, the N-oxide moiety on the rhodamine-based fluorophore quenches its fluorescence through a combination of photo-induced electron transfer (PET) and twisted internal charge transfer (TICT) processes.[2] This quenching results in a very low basal fluorescence.[3]

Upon encountering Fe²⁺, RhoNox-1 undergoes a selective and irreversible deoxygenation reaction.[2] Ferrous iron acts as a reducing agent, removing the oxygen atom from the N-oxide group. This chemical transformation restores the full π-conjugation of the rhodamine fluorophore, leading to a significant, dose-dependent increase in fluorescence intensity.[3] The resulting product is a highly fluorescent molecule with spectral properties similar to rhodamine B.[3] This "turn-on" mechanism provides a high signal-to-noise ratio for the detection of Fe²⁺.[3]

Figure 1: RhoNox-1 Activation Mechanism

Quantitative Data

The photophysical and chemical properties of RhoNox-1 are summarized in the tables below.

Property	Value	Reference(s)
Chemical Formula	C₂₈H₃₀N₂O₄	[6]
Molecular Weight	458.55 g/mol	[6]
Excitation Maximum	~540 nm	[6][7]
Emission Maximum	~575 nm	[6][7]
Quantum Yield (Off)	0.01	[3]
Quantum Yield (On)	> 0.8 (similar to Rhodamine B)	[3]
Fluorescence Increase	Up to 30-fold	[3]
Subcellular Localization	Golgi Apparatus	[1][6][8]

Table 1: Photophysical Properties of RhoNox-1

Metal Ion/Compound	Reactivity with RhoNox-1	Reference(s)
Fe²⁺	High	[3][5][9]
Fe³⁺	Negligible	[4][5][9]
Fe(II)-NTA	Negligible	[4][5][9]
Fe(III)-NTA	Negligible	[4][5][9]
Other Divalent Cations (e.g., Cu²⁺, Zn²⁺, Mn²⁺)	Negligible	[3]

Table 2: Selectivity of RhoNox-1

Experimental Protocols

Below are detailed protocols for the preparation and use of RhoNox-1 for live cell imaging.

Preparation of RhoNox-1 Stock and Working Solutions

• Stock Solution Preparation (1 mM):

  • Bring the vial of RhoNox-1 solid to room temperature.

  • Add 110 µL of high-purity, anhydrous DMSO to 50 µg of RhoNox-1 to create a 1 mM stock solution.[6][7]

  • It is recommended to aliquot the stock solution into single-use vials and store at ≤ -20°C, protected from light and moisture.[10] Avoid repeated freeze-thaw cycles.

• Working Solution Preparation (1-10 µM):

  • Dilute the 1 mM stock solution in a serum-free cell culture medium or a suitable buffer (e.g., PBS or HBSS) to a final working concentration of 1-10 µM.[6][7] The optimal concentration should be determined empirically for each cell type and experimental condition.

  • Prepare the working solution fresh for each experiment.

Staining Protocol for Adherent Cells

• Culture adherent cells on sterile glass-bottom dishes or coverslips to the desired confluency.

• Remove the culture medium and wash the cells twice with a warm, serum-free medium or buffer (e.g., HBSS).

• Add the RhoNox-1 working solution to the cells and incubate for 5-30 minutes at 37°C.[7]

• Remove the staining solution and wash the cells twice with a warm, serum-free medium or buffer.[7]

• Add fresh medium or buffer to the cells.

• Proceed with fluorescence imaging using a fluorescence microscope equipped with appropriate filters (e.g., a filter set for Cy3 or TMR).[10]

Staining Protocol for Suspension Cells

• Harvest suspension cells by centrifugation (e.g., 400 x g for 3-4 minutes).[6]

• Wash the cells twice with a serum-free medium or buffer.

• Resuspend the cells in the RhoNox-1 working solution at a density of approximately 1x10⁶ cells/mL and incubate for 5-30 minutes at room temperature or 37°C.[1][6]

• Centrifuge the cells to remove the staining solution and wash them twice with a serum-free medium or buffer.[6]

• Resuspend the final cell pellet in a fresh medium or buffer for analysis by fluorescence microscopy or flow cytometry.[6]

Figure 2: RhoNox-1 Experimental Workflow

Logical Relationships and Applications

The high specificity of RhoNox-1 for Fe²⁺ allows for the investigation of the "labile iron pool" within cells. This pool of loosely bound, redox-active iron is critical in both normal physiology and various pathologies.

Figure 3: RhoNox-1 Applications Logic

Conclusion

RhoNox-1 is a powerful chemical tool for the specific and sensitive detection of intracellular Fe²⁺. Its mechanism of action, based on a "turn-on" fluorescence response to Fe²⁺-mediated deoxygenation, provides a reliable method for studying the labile iron pool. The detailed protocols and data presented in this guide are intended to equip researchers, scientists, and drug development professionals with the necessary information to effectively utilize RhoNox-1 in their studies of iron biology and related pathologies.

References

• 1. RhoNox-1_TargetMol [targetmol.com]
• 2. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Histological detection of catalytic ferrous iron with the selective turn-on fluorescent probe RhoNox-1 in a Fenton reaction-based rat renal carcinogenesis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. abmole.com [abmole.com]
• 8. FeRhoNox™-1 Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 9. tandfonline.com [tandfonline.com]
• 10. goryochemical.com [goryochemical.com]

A Technical Deep Dive into RhoNox-1 for the Detection of Ferrous Iron (Fe²⁺)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the fluorescent probe RhoNox-1, a powerful tool for the selective detection and visualization of labile ferrous iron (Fe²⁺) in biological systems. We will delve into the core principles of its mechanism, present key quantitative data, and provide detailed experimental protocols to facilitate its effective implementation in research and development.

Core Principle: A "Turn-On" Fluorescent Probe Based on N-Oxide Chemistry

RhoNox-1 is a highly selective "turn-on" fluorescent probe designed for the detection of Fe²⁺.[1][2] Its mechanism is predicated on a specific chemical reaction between the Fe²⁺ ion and a tertiary amine N-oxide moiety within the RhoNox-1 molecule.[3] In its native state, the N-oxide group renders the probe weakly fluorescent.[3] However, in the presence of Fe²⁺, a deoxygenation reaction occurs, converting the N-oxide back to a tertiary amine and restoring the strong fluorescence characteristic of the parent rhodamine B dye.[3][4]

The fluorescence quenching of RhoNox-1 in its "off" state is attributed to two primary mechanisms:

• Twisted Intramolecular Charge Transfer (TICT): The presence of the N-oxide group on one of the amino groups of the rhodamine scaffold creates an asymmetry. This allows for non-radiative decay of the excited state through a twisted internal charge transfer process.[1][2][5][6]

• Photo-induced Electron Transfer (PET): The N-oxide group can also act as an electron donor, leading to fluorescence quenching through a PET process.[1][2][6]

Upon reaction with Fe²⁺, the N-oxide is reduced, eliminating these quenching pathways and resulting in a significant increase in fluorescence intensity.[3] This reaction is highly selective for Fe²⁺ over other biologically relevant metal ions, including Fe³⁺.[3]

Visualizing the Mechanism and Workflow

To better illustrate the underlying processes, the following diagrams have been generated using the DOT language.

Caption: The Fe²⁺ detection mechanism of RhoNox-1.

Caption: A generalized workflow for using RhoNox-1 in cellular imaging experiments.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of RhoNox-1, providing a basis for experimental design and data interpretation.

Parameter	Value	Reference
Excitation Wavelength (λex)	~540 nm	[7][8][9]
Emission Wavelength (λem)	~575 nm	[7][8][9]
Quantum Yield (Φ) - Quenched State	0.01	[3]
Fluorescence Increase upon Fe²⁺ reaction	Up to 30-fold	[3][5]
Detection Limit	Approximately 0.2 µM	[5]

Property	Description	Reference
Molar Extinction Coefficient (ε) of RhoNox-1	24,000 M⁻¹cm⁻¹ at 492 nm	[5]
pKa values	3.4, 7.1, 11.3	[5]
Subcellular Localization	Tends to localize in the Golgi apparatus	[7][8][9]

Detailed Experimental Protocols

The following protocols are compiled from various sources to provide a comprehensive guide for the use of RhoNox-1 in cell-based assays.

Preparation of RhoNox-1 Stock and Working Solutions

• Stock Solution (1 mM): Dissolve 50 µg of RhoNox-1 in 110 µL of anhydrous, high-purity DMSO.[7][9][10] Store the stock solution in small aliquots at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.[11][12]

• Working Solution (1-10 µM): On the day of the experiment, dilute the 1 mM stock solution to the desired final concentration (typically 1-10 µM) using a serum-free cell culture medium or a suitable buffer like PBS or HBSS.[7][9][11] The optimal concentration may vary depending on the cell type and experimental conditions.

Staining Protocol for Adherent Cells

• Culture adherent cells on sterile coverslips or in glass-bottom dishes to the desired confluency.[7][8]

• Remove the culture medium and wash the cells twice with a suitable buffer (e.g., PBS or HBSS).[11]

• Add the prepared RhoNox-1 working solution to the cells, ensuring the entire surface is covered.[7][8]

• Incubate the cells for 5-60 minutes at 37°C in a CO₂ incubator.[7][11] The optimal incubation time should be determined empirically.

• After incubation, remove the staining solution and wash the cells two to three times with the buffer to remove any excess probe.[7][11]

• The cells are now ready for imaging using a fluorescence microscope with appropriate filter sets (e.g., for Cy3 or TMR).[11]

Staining Protocol for Suspension Cells

• Harvest the suspension cells by centrifugation (e.g., 1000 x g for 3-5 minutes).[7][8]

• Discard the supernatant and wash the cell pellet twice with a suitable buffer (e.g., PBS).[7][8]

• Resuspend the cells in the RhoNox-1 working solution at a density of approximately 1x10⁶ cells/mL.[7][8]

• Incubate the cells for 5-30 minutes at room temperature or 37°C.[7][8]

• After incubation, collect the cells by centrifugation (e.g., 400 x g for 3-4 minutes) and discard the supernatant.[7][8]

• Wash the cells twice with the buffer to remove any excess probe.[7][8]

• Resuspend the final cell pellet in a serum-free medium or buffer for analysis by flow cytometry or fluorescence microscopy.[7][8]

In Vitro Fluorescence Measurements

• For cuvette-based measurements, prepare a solution of RhoNox-1 (e.g., 2 µM) in a suitable buffer (e.g., 50 mM HEPES, pH 7.4).[13]

• Record the baseline fluorescence spectrum using an excitation wavelength of approximately 540 nm.[13]

• To initiate the reaction, add a known concentration of an Fe²⁺ salt solution (e.g., freshly prepared FeSO₄ or Ferrous Ammonium Sulfate).[13]

• Incubate the solution at a controlled temperature (e.g., 25°C) for a specified time (e.g., 1 hour) to allow the reaction to reach completion.[13]

• Measure the final fluorescence spectrum to determine the fluorescence enhancement.[13]

Conclusion

RhoNox-1 stands out as a valuable tool for the specific and sensitive detection of ferrous iron in biological contexts. Its "turn-on" fluorescence mechanism, coupled with its high selectivity, enables researchers to visualize and quantify labile Fe²⁺ pools within living cells. By understanding the core principles and adhering to the detailed protocols outlined in this guide, scientists and drug development professionals can effectively leverage RhoNox-1 to advance their understanding of the intricate roles of iron in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of ferroptosis by N-oxide-based fluorescent probes via selective oxidation of ferrous ions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Activity-based sensing fluorescent probes for iron in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. abmole.com [abmole.com]
• 9. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. goryochemical.com [goryochemical.com]
• 12. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 13. rsc.org [rsc.org]

Unveiling the Mechanism of RhoNox-1: A Technical Guide to its Fluorescence Activation for Iron Detection

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core principles of RhoNox-1, a powerful fluorescent probe for the selective detection of labile ferrous iron (Fe2+) in biological systems. Understanding the activation mechanism of RhoNox-1 is paramount for its effective application in research and drug development, particularly in studies related to oxidative stress, ferroptosis, and iron metabolism. This document provides a comprehensive overview of its mechanism, quantitative properties, experimental protocols, and visual representations of its activation and workflow.

The Core Activation Mechanism: A Selective Reaction with Ferrous Iron

RhoNox-1 is a "turn-on" fluorescent probe designed for the highly selective detection of divalent iron ions (Fe2+).[1][2][3] Its ingenious design is based on a rhodamine B fluorophore, which is initially in a non-fluorescent or weakly fluorescent state.[4] The fluorescence is quenched through multiple mechanisms, including a break in the π-conjugation of the fluorophore, photo-induced electron transfer (PET), and twisted intramolecular charge transfer (TICT), all caused by the presence of a tertiary amine N-oxide group.[1][4]

The activation of RhoNox-1's fluorescence is triggered by a specific chemical reaction with Fe2+.[1][4] The Fe2+ ion mediates the deoxygenation of the N-oxide group on the RhoNox-1 molecule.[1][4] This irreversible reaction reduces the N-oxide back to a tertiary amine, restoring the π-conjugation of the xanthene ring and thereby "turning on" the bright orange-red fluorescence of the rhodamine B scaffold.[4][5][6] This reaction is highly selective for Fe2+, with negligible response to other biologically relevant metal ions, including ferric iron (Fe3+), making RhoNox-1 a valuable tool for specifically monitoring the labile Fe2+ pool within cells.[4][7]

Quantitative Data Summary

The photophysical and chemical properties of RhoNox-1 are critical for its application. The following tables summarize the key quantitative data for this probe.

Table 1: Photophysical Properties of RhoNox-1

Property	Value	Reference
Excitation Wavelength (Ex)	~540 nm	[2][3][8]
Emission Wavelength (Em)	~575 nm	[2][3][5][8]
Quantum Yield (Quenched State)	~0.01	[4][5]
Quantum Yield (Activated State)	> 0.8 (as Rhodamine B)	[4]
Molar Absorptivity (ε) at 492 nm	24,000 M⁻¹cm⁻¹	[5]
Fluorescence Enhancement upon Fe2+ addition	Up to 30-fold	[4][5]
Detection Limit	~0.2 µM	[5]

Table 2: Selectivity of RhoNox-1

Species	Reactivity/Response	Reference
Fe2+	High, triggers fluorescence activation	[1][2][4]
Fe3+	No significant response	[4][7]
Other first-row transition metal cations	No significant response	[4]
Fe(II)-NTA	No reaction	[7][9]
Fe(III)-NTA	No reaction	[7][9]

Experimental Protocols

The following provides a detailed methodology for the use of RhoNox-1 in living cells for the detection of labile Fe2+.

Reagent Preparation

• RhoNox-1 Stock Solution (1 mM):

  • Before opening, centrifuge the vial of RhoNox-1 solid to ensure all the powder is at the bottom.[10]

  • Allow the vial to reach room temperature.[10]

  • Dissolve 50 µg of RhoNox-1 in 110 µL of anhydrous, high-purity DMSO to prepare a 1 mM stock solution.[2][3]

  • Store the stock solution at ≤ -20°C, desiccated and protected from light.[11] When stored properly, the unopened product is stable for one year.[11]

• RhoNox-1 Working Solution (1-10 µM):

  • Dilute the 1 mM stock solution in a serum-free cell culture medium or a neutral buffer solution like PBS or HBSS to a final working concentration of 1-10 µM.[2][3][10]

  • The optimal concentration may vary depending on the cell type and experimental conditions, so it is advisable to adjust the concentration as needed.[2] Prepare the working solution fresh for immediate use.[3]

Cell Staining and Imaging

• For Adherent Cells:

  • Culture adherent cells on sterile coverslips or in a glass-bottom dish.[2][10]

  • Remove the culture medium and wash the cells twice with a suitable buffer (e.g., HBSS or PBS).[2][10]

  • Add the RhoNox-1 working solution to the cells, ensuring the entire surface is covered (e.g., 100 µL for a coverslip).[2]

  • Incubate the cells at 37°C in a 5% CO2 incubator for 30-60 minutes.[2][10] The incubation time can be optimized for different cell lines and conditions.[10]

  • After incubation, wash the cells twice with fresh medium or buffer to remove any excess probe.[2][10]

  • Observe the cells using a fluorescence microscope.[2]

• For Suspension Cells:

  • Collect suspension cells by centrifugation at 400 g for 3-4 minutes at 4°C.[2]

  • Discard the supernatant and wash the cells twice with PBS, centrifuging after each wash.[2]

  • Resuspend the cell pellet in 1 mL of the RhoNox-1 working solution.[2]

  • Incubate at room temperature for 5-30 minutes.[2]

  • Centrifuge the cells, discard the supernatant, and wash twice with PBS.[2]

  • Resuspend the final cell pellet in serum-free medium or PBS for analysis by fluorescence microscopy or flow cytometry.[2]

Fluorescence Detection

• Microscopy:

  • Use a fluorescence microscope equipped with a filter set suitable for rhodamine, such as a Cy3 or tetramethylrhodamine (B1193902) (TMR) filter set.[10]

  • For laser-based excitation, a 532 nm or 543 nm laser is appropriate.[10]

  • Detect the fluorescence emission around 570 nm.[10]

• Flow Cytometry:

  • For suspension cells, fluorescence can be quantified using a flow cytometer with appropriate laser and emission filter settings for the orange-red fluorescence of activated RhoNox-1.

Mandatory Visualizations

The following diagrams illustrate the key processes involved in the use of RhoNox-1.

Caption: RhoNox-1 fluorescence activation mechanism.

Caption: Experimental workflow for labile Fe2+ detection.

References

• 1. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 4. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Histological detection of catalytic ferrous iron with the selective turn-on fluorescent probe RhoNox-1 in a Fenton reaction-based rat renal carcinogenesis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. apexbt.com [apexbt.com]
• 9. researchgate.net [researchgate.net]
• 10. goryochemical.com [goryochemical.com]
• 11. cedarlanelabs.com [cedarlanelabs.com]

RhoNox-1 for Labile Iron Pool Measurement: A Technical Guide

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the use of RhoNox-1, a highly selective fluorescent probe for the detection of ferrous iron (Fe²⁺) within the cellular labile iron pool (LIP). The LIP is a transient, chelatable pool of iron that is crucial for cellular processes but can also catalyze the formation of reactive oxygen species. Accurate measurement of the LIP, specifically the Fe²⁺ state, is vital for understanding iron homeostasis, oxidative stress, and various pathologies.[1][2]

Core Principles and Mechanism of Action

RhoNox-1 is a "turn-on" fluorescent probe designed for the specific detection of Fe²⁺ in living cells.[1][3][4] Its mechanism is based on the selective deoxygenation of a tertiary amine N-oxide group by Fe²⁺.[1][3]

• Quenched State: In its native state, RhoNox-1 exhibits very weak fluorescence (a low quantum yield of 0.01).[2] This fluorescence quenching is attributed to processes including a twisted internal charge transfer (TICT) and photo-induced electron transfer (PET) involving the N-oxide group, which disrupts the π-conjugation of the xanthene fluorophore.[1][2][5]

• Activated State: In the presence of Fe²⁺, the N-oxide moiety is irreversibly reduced (deoxygenized).[6][7][8] This reaction restores the π-conjugated system of the parent rhodamine B fluorophore, resulting in a significant, up to 30-fold, increase in fluorescence intensity, emitting a bright orange-red signal.[2]

This reaction is highly selective for Fe²⁺; other biologically relevant metal ions, including ferric iron (Fe³⁺), do not trigger a significant fluorescent response.[2] The probe is cell-permeable and tends to localize in the Golgi apparatus.[6][7][9][10]

Caption: Reaction mechanism of RhoNox-1 with labile Fe²⁺.

Quantitative Data Summary

The key properties of RhoNox-1 are summarized in the table below for easy reference and experimental planning.

Parameter	Value	Source(s)
Molecular Formula	C₂₈H₃₁N₂O₄⁺ (structure) / C₂₈H₃₀N₂O₄ (neutral)	[7][10]
Molecular Weight	~459.56 g/mol	[7]
Excitation (Ex) Max	~540 nm (activated)	[6][7][10][11]
Emission (Em) Max	~575 nm (activated)	[6][7][10][11]
Appearance	White solid	[7]
Quantum Yield (Φ)	0.01 (quenched, N-oxide form)	[2]
Molar Absorptivity (ε)	24,000 M⁻¹cm⁻¹ at 492 nm (N-oxide form)	[5]
Solvent for Stock	High-purity Dimethyl sulfoxide (B87167) (DMSO)	[6][9][12]
Stock Solution Conc.	1 mM	[6][7][10][11]
Working Solution Conc.	1 - 10 µM (typically 5 µM)	[6][7][10][12]
Incubation Time	5 - 60 minutes	[6][10][12]
Cellular Localization	Golgi Apparatus	[6][8][9][10]

Experimental Protocols

The following protocols provide a detailed methodology for the use of RhoNox-1 in cell-based assays. It is crucial to use high-purity, anhydrous DMSO for preparing the stock solution, as degraded DMSO can increase background fluorescence.[9][13]

• 1 mM RhoNox-1 Stock Solution:

  • Before opening, centrifuge the vial to ensure all the solid is at the bottom.[12][13]

  • Allow the vial to reach room temperature.[12][13]

  • To prepare a 1 mM solution, dissolve 50 µg of RhoNox-1 in 109-110 µL of high-purity DMSO.[6][10][11][12]

  • Note: The stock solution should be stored in aliquots at -20°C or -80°C and protected from light to avoid repeated freeze-thaw cycles.[7]

• 5 µM RhoNox-1 Working Solution (Example Concentration):

  • Dilute the 1 mM stock solution in a suitable buffer (e.g., serum-free medium, PBS, or HBSS) to the final desired concentration.[6][10][12] For a 5 µM solution, dilute the stock 1:200.

  • Note: The working solution should be prepared fresh before each experiment.[7] The optimal concentration may vary depending on the cell type and experimental conditions and should be adjusted accordingly.[6][10]

• Culture adherent cells on a suitable imaging platform (e.g., sterile glass-bottom dishes or coverslips).[6][10]

• Remove the culture medium and wash the cells twice with a buffered salt solution like HBSS or PBS.[12][13]

• Add the freshly prepared RhoNox-1 working solution (e.g., 100 µL for a coverslip) to completely cover the cells.[6][10]

• Incubate the cells at 37°C for 30-60 minutes.[12] The optimal incubation time may need to be determined empirically.

• Wash the cells three times with the buffer (e.g., HBSS) to remove excess probe.[12][13]

• Proceed with imaging using a fluorescence microscope. Use filter sets appropriate for rhodamine or Cy3 (e.g., excitation ~540 nm, emission ~575 nm).[12][13]

• Harvest cells and centrifuge at 1000 x g for 3-5 minutes at 4°C; discard the supernatant.[6][10]

• Wash the cell pellet twice with cold PBS, centrifuging after each wash.[6][10]

• Resuspend the cells to a density of approximately 1x10⁶ cells/mL in the desired buffer.[6][10]

• Add 1 mL of the RhoNox-1 working solution and incubate at room temperature for 5-30 minutes, protected from light.[6][10]

• Centrifuge the cells at 400 x g for 3-4 minutes at 4°C and discard the supernatant.[6][10]

• Wash the cells twice with PBS.[6][10]

• Resuspend the final cell pellet in serum-free medium or PBS for analysis by flow cytometry or fluorescence microscopy.[6][10]

Caption: General experimental workflow for labile iron pool detection.

References

• 1. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A universal fluorogenic switch for Fe(ii) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 8. cedarlanelabs.com [cedarlanelabs.com]
• 9. FeRhoNox™-1 Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 12. goryochemical.com [goryochemical.com]
• 13. goryochemical.com [goryochemical.com]

discovery and development of RhoNox-1 probe

An In-depth Technical Guide to the Discovery and Development of the RhoNox-1 Probe

Introduction

Iron is a critical element in a vast array of biological processes, yet its dysregulation is implicated in numerous diseases, including cancer and neurodegeneration.[1] The study of iron's role in cellular physiology and pathology has been hampered by the difficulty in selectively visualizing its different redox states. Specifically, the labile Fe(II) pool is highly dynamic and plays a central role in phenomena such as the Fenton reaction and ferroptosis.[1][2] The development of the RhoNox-1 probe represented a significant advancement, providing researchers with a tool for the selective, turn-on fluorescent detection of labile Fe(II) in living cells.[3] This technical guide details the discovery, mechanism of action, quantitative properties, and experimental protocols for RhoNox-1.

Discovery and Design Principle

Prior to 2013, no turn-on fluorescent probes could selectively recognize Fe(II) in a redox-state-specific manner.[1] The breakthrough came with the development of a novel detection strategy termed "N-oxide chemistry".[1][3] The core concept is based on the selective deoxygenation of a tertiary amine N-oxide by Fe(II) ions, which converts a non-fluorescent N-oxide compound into a highly fluorescent tertiary amine.[1]

The design of RhoNox-1 utilizes the well-known fluorophore rhodamine B as its structural backbone.[4] An N-oxide moiety was installed at one of the tertiary amine groups of the rhodamine structure.[4] This modification effectively quenches the probe's fluorescence.[4] When RhoNox-1 encounters Fe(II), the N-oxide group is reduced, regenerating the parent rhodamine B structure and causing a significant, irreversible increase in orange-red fluorescence.[5][6]

The initial prototype, RhoNox-1, demonstrated the validity of this approach but had limitations in sensitivity, showing approximately a 30-fold fluorescence increase after a one-hour incubation with Fe(II).[1] This highlighted the need for more sensitive probes for detecting the low micromolar concentrations of labile Fe(II) found within cells.[1]

Mechanism of Action

The fluorescence of RhoNox-1 in its "off" state is suppressed through a combination of mechanisms. The N-oxidation breaks the π-conjugation of the fluorophore and introduces non-radiative deactivation pathways.[4][7] Spectroscopic, electrochemical, and computational studies have attributed this fluorescence quenching to a twisted internal charge transfer (TICT) process and, to a lesser extent, photo-induced electron transfer (PET) from the N-oxide group.[3]

Upon reaction with Fe(II), the N-oxide is selectively reduced. This deoxygenation restores the electron-donating ability of the tertiary amine, suppressing the TICT and PET quenching pathways and regenerating the highly fluorescent rhodamine B product.[1] This reaction is highly selective for Fe(II) over other biologically relevant metal ions.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. Heterogeneity of ferrous iron-containing endolysosomes and effects of endolysosome iron on endolysosome numbers, sizes, and localization patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. abmole.com [abmole.com]
• 6. researchgate.net [researchgate.net]
• 7. A universal fluorogenic switch for Fe(ii) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells - PMC [pmc.ncbi.nlm.nih.gov]

The Ferrous Specificity of RhoNox-1: A Technical Guide

for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of RhoNox-1, a highly selective fluorescent probe for the detection of ferrous iron (Fe²⁺). We will explore its mechanism of action, quantitative specificity, and detailed experimental protocols for its application in biological research. This document is intended to serve as a comprehensive resource for researchers utilizing RhoNox-1 to investigate the roles of labile ferrous iron in various physiological and pathological processes.

Introduction to RhoNox-1

RhoNox-1 is a "turn-on" fluorescent probe designed for the specific detection of ferrous iron in living cells.[1] Its development overcame significant challenges in monitoring labile iron pools, particularly the difficulty in distinguishing between the different redox states of iron (Fe²⁺ and Fe³⁺).[2] The probe's design is based on a rhodamine B scaffold modified with a tertiary amine N-oxide group.[1] This modification quenches the fluorescence of the rhodamine B fluorophore.[3] The interaction with ferrous iron triggers a chemical reaction that restores the fluorescence, providing a direct and quantifiable measure of Fe²⁺ presence.[1]

Mechanism of Action: Selective Deoxygenation

The high selectivity of RhoNox-1 for ferrous iron is rooted in a specific chemical reaction: the Fe²⁺-assisted reductive deoxygenation of the tertiary amine N-oxide.[1] In its quenched state, the N-oxide group on the RhoNox-1 molecule disrupts the π-conjugation of the xanthene fluorophore and facilitates non-radiative deactivation pathways such as photo-induced electron transfer (PET) and twisted intramolecular charge transfer (TICT).[1][4][5] This results in a molecule with very low intrinsic fluorescence (quantum yield = 0.01).[1]

Upon encountering ferrous iron, the N-oxide group is reduced, cleaving the oxygen atom and regenerating the strongly fluorescent rhodamine B (quantum yield > 0.8).[1] This deoxygenation reaction is highly specific to Fe²⁺ and is not induced by ferric iron (Fe³⁺) or other biologically relevant metal cations.[1][6] The resulting increase in fluorescence intensity is directly proportional to the concentration of ferrous iron, allowing for its quantification.[7]

Mechanism of RhoNox-1 activation by ferrous iron.

Quantitative Specificity of RhoNox-1

The hallmark of RhoNox-1 is its exceptional specificity for ferrous iron over other metal ions. This has been demonstrated through rigorous in vitro testing against a panel of biologically relevant cations.

Parameter	Value	Conditions	Reference
Fluorescence Increase (Fe²⁺)	~30-fold	20 µM Fe²⁺, 1 hour incubation	[2][7]
Fluorescence Increase (Fe³⁺)	No significant increase	-	[1][2]
Fluorescence Increase (Other Metals)	No significant increase	Tested against Na⁺, K⁺, Mg²⁺, Ca²⁺, Mn²⁺, Co²⁺, Ni²⁺, Cu²⁺, Zn²⁺	[1][6]
Detection Limit	~0.2 µM	-	[7][8]
EC₅₀ for Fe²⁺ (in cell lysate)	19.6 µM	-	[9]

Experimental Protocols

In Vitro Selectivity Assay

This protocol outlines the general steps to verify the selectivity of RhoNox-1 for ferrous iron in a controlled in vitro environment.

Materials:

• RhoNox-1 stock solution (e.g., 1 mM in DMSO)

• HEPES buffer (50 mM, pH 7.4)

• Stock solutions of various metal salts (e.g., FeSO₄, FeCl₃, NaCl, KCl, MgCl₂, CaCl₂, MnCl₂, CoCl₂, NiCl₂, CuCl₂, ZnCl₂)

• 96-well microplate (black, clear bottom)

• Fluorescence plate reader (Excitation ~540 nm, Emission ~575 nm)

Procedure:

• Prepare a working solution of RhoNox-1 (e.g., 2 µM) in HEPES buffer.

• In the wells of the microplate, add the RhoNox-1 working solution.

• To respective wells, add the different metal ion stock solutions to achieve a final concentration of 20 µM (or other desired concentration). Include a control well with only RhoNox-1 and buffer.

• Incubate the plate at room temperature or 37°C for 1 hour, protected from light.

• Measure the fluorescence intensity of each well using the plate reader.

• Compare the fluorescence intensity of the wells containing different metal ions to the control and the Fe²⁺-containing well.

Workflow for in vitro selectivity assay of RhoNox-1.

Live Cell Imaging of Labile Ferrous Iron

This protocol provides a general guideline for using RhoNox-1 to visualize labile Fe²⁺ in cultured cells. Optimization may be required for different cell types and experimental conditions.

Materials:

• Cultured cells (adherent or suspension)

• RhoNox-1 stock solution (1 mM in DMSO)

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

• Ferrous ammonium (B1175870) sulfate (B86663) (FAS) for positive control (optional)

• 2,2'-bipyridyl (Bpy) for chelation control (optional)

• Fluorescence microscope or flow cytometer

Protocol for Adherent Cells:

• Seed cells on a suitable imaging dish or plate and culture until they reach the desired confluency.

• Prepare a RhoNox-1 working solution of 1-10 µM in serum-free medium or PBS.[10][11]

• Remove the culture medium from the cells and wash twice with PBS.

• Add the RhoNox-1 working solution to the cells and incubate for 5-30 minutes at 37°C.[10][11]

• Wash the cells twice with medium to remove excess probe.[10][11]

• Image the cells using a fluorescence microscope with appropriate filter sets (e.g., excitation at ~540 nm and emission at ~575 nm).[10][12]

Protocol for Suspension Cells:

• Harvest cells by centrifugation (e.g., 1000 x g for 3-5 minutes).[10][11]

• Wash the cell pellet twice with PBS.

• Resuspend the cells in the RhoNox-1 working solution (1-10 µM in serum-free medium or PBS) to a density of approximately 1x10⁶ cells/mL.[10][11]

• Incubate for 5-30 minutes at room temperature or 37°C.[10][11]

• Centrifuge the cells (e.g., 400 x g for 3-4 minutes) and discard the supernatant.[10][11]

• Wash the cell pellet twice with PBS.[10][11]

• Resuspend the cells in serum-free medium or PBS for analysis by fluorescence microscopy or flow cytometry.[10][11]

General workflow for live cell imaging with RhoNox-1.

Conclusion

RhoNox-1 stands out as a powerful and reliable tool for the specific detection of ferrous iron in biological systems. Its mechanism, based on a highly selective deoxygenation reaction, ensures minimal interference from other metal ions, particularly ferric iron. The quantitative data and detailed protocols provided in this guide offer a solid foundation for researchers to confidently employ RhoNox-1 in their investigations into the intricate roles of labile Fe²⁺ in health and disease. As with any fluorescent probe, proper controls and careful optimization are crucial for obtaining accurate and reproducible results.

References

• 1. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical tools for detecting Fe ions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activity-based sensing fluorescent probes for iron in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. A universal fluorogenic switch for Fe(ii) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Heterogeneity of ferrous iron-containing endolysosomes and effects of endolysosome iron on endolysosome numbers, sizes, and localization patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. abmole.com [abmole.com]
• 12. goryochemical.com [goryochemical.com]

The Subcellular Landscape of Labile Iron: A Technical Guide to RhoNox-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of RhoNox-1, a fluorescent probe for the specific detection of ferrous iron (Fe²⁺), and its application in determining the subcellular localization of labile iron pools. While not a protein with its own expression and localization, the distribution of the RhoNox-1 signal within cells offers a window into the intricate trafficking and storage of this critical metal ion. Understanding the subcellular distribution of labile iron is paramount for research in areas ranging from neurodegenerative diseases to cancer biology and drug development.

Subcellular Localization of the RhoNox-1 Signal

RhoNox-1 is a cell-permeable fluorescent probe that selectively reacts with Fe²⁺ to produce a stable, fluorescent product. Its accumulation and reaction within specific organelles highlight the locations of labile iron pools. Studies have consistently demonstrated that the RhoNox-1 signal is not uniformly distributed throughout the cell, but rather concentrates in specific subcellular compartments.

The primary localization of the RhoNox-1 signal has been identified in the Golgi apparatus .[1][2][3][4][5][6][7][8] This suggests that the Golgi plays a significant role in the trafficking and homeostasis of labile iron.

In addition to the Golgi, studies have also reported the localization of the RhoNox-1 signal in endolysosomes .[9] Specifically, co-localization experiments have shown the presence of Fe²⁺, as detected by RhoNox-1, in both early endosomes (marked by EEA1) and late endosomes/lysosomes (marked by LAMP1).[9] This finding points to the involvement of the endolysosomal system in iron uptake and processing.

It is important to note that while some earlier reports suggested Golgi localization, more detailed studies with co-staining have provided a more nuanced picture, including the endolysosomal system as a key site of labile iron accumulation.[9] The specific localization can also be cell-type dependent.

Quantitative Analysis of Subcellular Labile Iron Pools

The fluorescence intensity of RhoNox-1 is proportional to the concentration of Fe²⁺, allowing for quantitative measurements of labile iron within different subcellular compartments. Below is a summary of reported Fe²⁺ concentrations in various organelles as determined by RhoNox-1.

Cell Type	Organelle	Condition	Fe²⁺ Concentration (μM)	Reference
U87MG astrocytoma cells	Endolysosomes	Control	50.4	[9]
U87MG astrocytoma cells	Endolysosomes	FAC treated	73.6	[9]
U87MG astrocytoma cells	Endolysosomes	DFO treated	12.4	[9]
Primary rat cortical neurons	Endolysosomes	Control	32.7	[9]

*FAC: Ferric ammonium (B1175870) citrate (B86180) (an iron supplement) *DFO: Deferoxamine (an iron chelator)

Experimental Protocols

The following are detailed methodologies for the use of RhoNox-1 in live-cell imaging to determine the subcellular localization of labile iron.

Preparation of RhoNox-1 Stock and Working Solutions

• Stock Solution (1 mM): Dissolve 50 µg of RhoNox-1 in 110 µL of anhydrous dimethyl sulfoxide (B87167) (DMSO).[1][2][3][4] Store the stock solution at -20°C or -80°C, protected from light.

• Working Solution (1-10 µM): Dilute the 1 mM stock solution in serum-free cell culture medium or phosphate-buffered saline (PBS) to the desired final concentration.[1][2][4] The optimal concentration should be determined empirically for each cell type and experimental condition. Prepare the working solution fresh for each experiment.

Staining of Adherent Cells

• Cell Culture: Plate adherent cells on sterile glass coverslips or in glass-bottom dishes suitable for microscopy. Allow the cells to adhere and grow to the desired confluency.

• Washing: Gently wash the cells once with pre-warmed PBS or serum-free medium to remove any residual serum.

• Staining: Add the RhoNox-1 working solution to the cells and incubate for 15-60 minutes at 37°C. The optimal incubation time may vary.

• Washing: After incubation, remove the staining solution and wash the cells two to three times with pre-warmed PBS or serum-free medium to remove any unbound probe.

• Imaging: Immediately proceed with fluorescence microscopy.

Staining of Suspension Cells

• Cell Preparation: Harvest suspension cells by centrifugation (e.g., 300-400 x g for 5 minutes).

• Washing: Wash the cell pellet once with pre-warmed PBS or serum-free medium.

• Staining: Resuspend the cells in the RhoNox-1 working solution at a suitable cell density (e.g., 1 x 10⁶ cells/mL) and incubate for 15-60 minutes at 37°C.

• Washing: Centrifuge the cells to pellet them and remove the supernatant. Wash the cell pellet two to three times with pre-warmed PBS or serum-free medium.

• Imaging: Resuspend the final cell pellet in a suitable imaging buffer or medium and transfer to a slide or imaging dish for fluorescence microscopy.

Fluorescence Microscopy

• Excitation/Emission: RhoNox-1, upon reacting with Fe²⁺, has a maximum excitation at approximately 540 nm and a maximum emission at around 575 nm, producing an orange-red fluorescence.[1][2][3][4]

• Co-localization: To confirm the subcellular localization of the RhoNox-1 signal, co-staining with organelle-specific fluorescent markers is recommended (e.g., markers for the Golgi apparatus or endolysosomes).

• Controls: Include appropriate controls in your experiment, such as unstained cells (autofluorescence control), cells treated with an iron chelator (e.g., 2,2'-bipyridyl) to deplete labile iron, and cells supplemented with an iron source (e.g., ferric ammonium citrate) to increase the labile iron pool.[8]

Visualizing the Principle and Process

Mechanism of RhoNox-1 Activation

The following diagram illustrates the chemical reaction that underlies the detection of Fe²⁺ by RhoNox-1. The non-fluorescent RhoNox-1 undergoes a deoxygenation reaction in the presence of Fe²⁺ to yield the highly fluorescent rhodamine B.

Caption: Reaction mechanism of RhoNox-1 with Fe²⁺.

Experimental Workflow for Subcellular Iron Localization

This diagram outlines the key steps in an experiment designed to determine the subcellular localization of labile iron using RhoNox-1 and co-localization markers.

Caption: Workflow for co-localization imaging with RhoNox-1.

References

• 1. abmole.com [abmole.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 6. cedarlanelabs.com [cedarlanelabs.com]
• 7. Probing Subcellular Iron Availability with Genetically Encoded Nitric Oxide Biosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FeRhoNox™-1 Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 9. Heterogeneity of ferrous iron-containing endolysosomes and effects of endolysosome iron on endolysosome numbers, sizes, and localization patterns - PMC [pmc.ncbi.nlm.nih.gov]

Investigating Oxidative Stress with RhoNox-1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of RhoNox-1, a highly selective fluorescent probe, for the investigation of oxidative stress. While RhoNox-1 directly detects ferrous iron (Fe²⁺), its utility in oxidative stress research stems from the critical role of Fe²⁺ in generating highly reactive hydroxyl radicals via the Fenton reaction. This guide provides a comprehensive overview of the probe's mechanism, detailed experimental protocols, and quantitative data to facilitate its effective use in cellular and tissue-based studies.

Core Principles: RhoNox-1 and its Link to Oxidative Stress

RhoNox-1 is a cell-permeable fluorescent probe designed for the specific detection of divalent iron ions (Fe²⁺)[1][2][3][4]. Its mechanism of action is based on a "turn-on" fluorescence response. In its native state, RhoNox-1 is non-fluorescent. Upon reaction with Fe²⁺, it undergoes a deoxygenation reaction that converts it into a highly fluorescent rhodamine B derivative[5][6][7]. This reaction is irreversible and results in a stable orange-red fluorescent product[1][2][3][4].

The significance of RhoNox-1 in oxidative stress studies lies in the catalytic role of Fe²⁺ in the Fenton reaction, a major source of cellular oxidative damage.

Fenton Reaction: Fe²⁺ + H₂O₂ → Fe³⁺ + OH• + OH⁻

The hydroxyl radical (OH•) is one of the most potent reactive oxygen species (ROS) and can indiscriminately damage lipids, proteins, and DNA. By measuring the intracellular labile Fe²⁺ pool, RhoNox-1 provides an indirect but highly relevant assessment of the cell's potential to generate hydroxyl radicals and induce oxidative stress[8]. Studies have successfully used RhoNox-1 to detect catalytic ferrous iron in models of oxidative stress-induced carcinogenesis[8][9].

Quantitative Data and Spectral Properties

The following table summarizes the key quantitative and spectral properties of RhoNox-1, providing a quick reference for experimental setup and data analysis.

Property	Value	Source(s)
Excitation Maximum (Ex)	~540 nm	[1][2][3][4][10]
Emission Maximum (Em)	~575 nm	[1][2][3][4][10]
Fluorescence Increase (upon Fe²⁺ binding)	~30-fold	[5][7][11]
Stock Solution Concentration	1 mM in DMSO	[1][2][3][4][10][12]
Working Concentration	1-10 µM	[1][2][3][4][10]
Subcellular Localization	Golgi apparatus	[1][2][3][4][13]

Visualizing the Core Concepts

To better illustrate the underlying principles and workflows, the following diagrams have been generated.

RhoNox-1 Signaling Pathway

RhoNox-1 Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. abmole.com [abmole.com]
• 3. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Histological detection of catalytic ferrous iron with the selective turn-on fluorescent probe RhoNox-1 in a Fenton reaction-based rat renal carcinogenesis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 11. researchgate.net [researchgate.net]
• 12. goryochemical.com [goryochemical.com]
• 13. cedarlanelabs.com [cedarlanelabs.com]

A Technical Guide to the Preliminary Investigation of Iron Trafficking with RhoNox-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fluorescent probe RhoNox-1 and its application in the preliminary investigation of ferrous iron (Fe²⁺) trafficking in biological systems. This document outlines the core principles of RhoNox-1, detailed experimental protocols, and data interpretation strategies to facilitate its effective use in research and drug development.

Introduction to RhoNox-1 and Iron Trafficking

Cellular iron homeostasis is a critical process, and its dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. The labile iron pool (LIP), a transient pool of chelatable and redox-active iron, is particularly important in cellular physiology and pathology. RhoNox-1 is a highly selective "turn-on" fluorescent probe designed for the specific detection of the ferrous form of labile iron (Fe²⁺).[1][2][3]

Unlike other iron probes, RhoNox-1 exhibits minimal fluorescence in its native state and shows a significant, irreversible increase in fluorescence upon selective reaction with Fe²⁺.[2][4] This reaction involves the Fe²⁺-mediated deoxygenation of the N-oxide group on the rhodamine-based structure of RhoNox-1.[2][3] The probe is cell-permeable and has been shown to localize primarily in the Golgi apparatus and endolysosomes, making it a valuable tool for studying iron trafficking within these organelles.[5][6][7]

Mechanism of Action of RhoNox-1

The fluorescence of RhoNox-1 is initially quenched through a combination of twisted internal charge transfer (TICT) and photo-induced electron transfer (PET) processes.[2] Upon encountering Fe²⁺, the N-oxide group is reduced, disrupting these quenching mechanisms and restoring the bright fluorescence characteristic of the rhodamine scaffold.[2][3] This "turn-on" mechanism provides a high signal-to-background ratio, enabling sensitive detection of basal and dynamic changes in intracellular Fe²⁺ levels.[1][2]

Caption: Mechanism of RhoNox-1 activation by ferrous iron.

Quantitative Data Presentation

The following tables summarize quantitative data derived from studies utilizing RhoNox-1 for the detection and quantification of Fe²⁺.

Table 1: Photophysical and Detection Properties of RhoNox-1

Property	Value	Reference(s)
Excitation Wavelength (λex)	~540 nm	[4][7]
Emission Wavelength (λem)	~575 nm	[4][7]
Quantum Yield (unbound)	0.01	[8]
Quantum Yield (Fe²⁺-bound)	> 0.8 (Rhodamine B)	[8]
Detection Limit	~0.2 µM	[3]
EC₅₀ for Fe²⁺	19.6 µM	[6]

Table 2: Quantification of Endolysosomal Fe²⁺ in U87MG Astrocytoma Cells

Condition	Endolysosomal Fe²⁺ Concentration (µM)	Reference(s)
Control	50.4	[6]
Ferric Ammonium Citrate (FAC) treated	73.6	[6]
Deferoxamine (DFO) treated	12.4	[6]

Table 3: Quantification of Endolysosomal Fe²⁺ in Primary Rat Cortical Neurons

Condition	Endolysosomal Fe²⁺ Concentration (µM)	Reference(s)
Control	32.7	[6]

Experimental Protocols

Detailed methodologies for key experiments involving RhoNox-1 are provided below.

Reagent Preparation

• RhoNox-1 Stock Solution (1 mM): Dissolve 50 µg of RhoNox-1 in 110 µL of high-purity dimethyl sulfoxide (B87167) (DMSO).[4][7] Aliquot and store at -20°C to -80°C, protected from light. Avoid repeated freeze-thaw cycles.[9]

• RhoNox-1 Working Solution (1-10 µM): On the day of the experiment, dilute the 1 mM stock solution in a serum-free cell culture medium or a suitable buffer (e.g., PBS, HBSS) to the desired final concentration.[4][9] The optimal concentration may vary depending on the cell type and experimental conditions.

Live Cell Imaging of Intracellular Fe²⁺

This protocol is suitable for both suspension and adherent cells.

• Cell Seeding: For adherent cells, seed them on sterile coverslips or glass-bottom dishes to allow for attachment and growth.[7][9]

• Cell Treatment (Optional): Treat cells with compounds of interest (e.g., iron supplements like Ferrous Ammonium Sulfate (FAS) or chelators like 2,2'-bipyridyl (Bpy)) for the desired duration.[10]

• Washing: Wash the cells twice with a pre-warmed serum-free medium or buffer (e.g., HBSS) to remove any residual serum or treatment compounds.[11]

• Probe Loading: Add the RhoNox-1 working solution to the cells and incubate for 15-60 minutes at 37°C.[10][11]

• Washing: Wash the cells three times with the buffer to remove the excess probe.[11]

• Imaging: Observe the cells using a fluorescence microscope equipped with a filter set appropriate for rhodamine dyes (e.g., Cy3 or TRITC).[11] The fluorescence signal will be observed in the orange-red spectrum.

Caption: Experimental workflow for live-cell imaging with RhoNox-1.

Histological Detection of Fe²⁺ in Tissue Sections

This protocol is adapted from a study on a rat renal carcinogenesis model.[12][13]

• Tissue Preparation: Obtain fresh frozen tissue sections.

• Probe Staining: Incubate the frozen sections with a solution of RhoNox-1.

• Washing: Gently wash the sections to remove the unbound probe.

• Imaging: Mount the sections and observe under a fluorescence microscope. The red fluorescence signal indicates the localization of catalytic Fe²⁺.[12][13]

Signaling Pathways and Logical Relationships

RhoNox-1 is instrumental in elucidating aspects of iron trafficking, particularly the endocytic pathway and the generation of the labile iron pool, which can contribute to processes like the Fenton reaction.

Iron Uptake and Trafficking

The primary pathway for iron uptake in many cell types is through transferrin receptor-mediated endocytosis.[14] Ferric iron (Fe³⁺) bound to transferrin is internalized into endosomes. Acidification of the endosome leads to the release of Fe³⁺, which is then reduced to Fe²⁺. This Fe²⁺ is subsequently transported out of the endosome into the cytoplasm by transporters like DMT1, contributing to the labile iron pool.[14] RhoNox-1, by localizing to endolysosomes, can directly visualize this newly available Fe²⁺.[6]

Caption: Overview of transferrin-mediated iron uptake and trafficking.

Conclusion

RhoNox-1 is a powerful and highly specific tool for the preliminary investigation of Fe²⁺ trafficking in biological systems. Its "turn-on" fluorescence mechanism, cell permeability, and localization to key organelles involved in iron metabolism provide researchers and drug development professionals with a reliable method to visualize and quantify the labile ferrous iron pool. The protocols and data presented in this guide offer a solid foundation for incorporating RhoNox-1 into studies aimed at understanding the intricate roles of iron in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. FeRhoNox™-1 Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 6. Heterogeneity of ferrous iron-containing endolysosomes and effects of endolysosome iron on endolysosome numbers, sizes, and localization patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 7. abmole.com [abmole.com]
• 8. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 10. rsc.org [rsc.org]
• 11. goryochemical.com [goryochemical.com]
• 12. Histological detection of catalytic ferrous iron with the selective turn-on fluorescent probe RhoNox-1 in a Fenton reaction-based rat renal carcinogenesis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

RhoNox-1 Protocol for Live Cell Imaging: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

RhoNox-1 is a highly selective, cell-permeable fluorescent probe designed for the specific detection of labile ferrous iron (Fe²⁺) in living cells.[1][2][3] It operates on a "turn-on" mechanism, exhibiting weak fluorescence in its native state and displaying a significant increase in fluorescence intensity upon reaction with Fe²⁺.[1][4] This property makes RhoNox-1 an invaluable tool for investigating the roles of Fe²⁺ in various biological and pathological processes, including oxidative stress, ferroptosis, and iron metabolism.[1][4]

Mechanism of Action

RhoNox-1's design is based on a rhodamine B fluorophore scaffold.[1] The fluorescence of the probe is initially quenched by the presence of a tertiary amine N-oxide group. This quenching occurs through mechanisms such as a break in the π-conjugation, photo-induced electron transfer (PET), and twisted intramolecular charge transfer (TICT).[1][3] In the presence of Fe²⁺, the N-oxide group undergoes a selective deoxygenation reaction, converting RhoNox-1 back to its highly fluorescent rhodamine B form.[1] This irreversible reaction results in a strong orange-red fluorescence, allowing for the sensitive detection of intracellular labile Fe²⁺.[5][6] RhoNox-1 demonstrates high selectivity for Fe²⁺ over other biologically relevant metal ions, including Fe³⁺.[1]

Quantitative Data Summary

The following table summarizes the key quantitative parameters of the RhoNox-1 probe.

Parameter	Value	Reference
Excitation Wavelength (λex)	~540 nm	[5][7]
Emission Wavelength (λem)	~575 nm	[5][7]
Quantum Yield (Φ) - Unbound	0.01	[1]
Quantum Yield (Φ) - Fe²⁺ Bound	> 0.8 (as Rhodamine B)	[1]
Fluorescence Increase upon Fe²⁺ binding	Up to 30-fold	[1]
EC₅₀ for Fe²⁺	19.6 μM	[8]
Subcellular Localization	Golgi apparatus	[5][6][9]

Signaling Pathway and Detection Mechanism

The following diagram illustrates the mechanism of Fe²⁺ detection by RhoNox-1.

References

• 1. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. abmole.com [abmole.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Heterogeneity of ferrous iron-containing endolysosomes and effects of endolysosome iron on endolysosome numbers, sizes, and localization patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FeRhoNox™-1 Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]

Application Notes and Protocols for RhoNox-1 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

RhoNox-1 is a highly selective, cell-permeable fluorescent probe designed for the specific detection of divalent iron ions (Fe²⁺) in living cells.[1][2][3] Its mechanism relies on a "turn-on" fluorescence response, where the probe remains in a non-fluorescent state until it reacts with Fe²⁺, leading to a significant increase in fluorescence intensity.[4][5] This feature makes RhoNox-1 a valuable tool for investigating the roles of labile iron pools in various biological and pathological processes, including oxidative stress, ferroptosis, and cancer biology.[6][7]

Important Note on Nomenclature: The name "RhoNox-1" is derived from its chemical structure, which is based on a rhodamine B ("Rho") scaffold and utilizes N-oxide ("Nox") chemistry for Fe²⁺ detection.[8] It is crucial to note that RhoNox-1 is not a probe for Rho-GTPase activity. Researchers interested in monitoring the activity of Rho family GTPases should utilize other available tools, such as FRET-based biosensors.[1][9][10][11][12]

Mechanism of Action

RhoNox-1's functionality is based on the selective, irreversible deoxygenation of its tertiary amine N-oxide group by Fe²⁺.[1][5] In its native state, the N-oxide group quenches the fluorescence of the rhodamine B core through mechanisms including twisted internal charge transfer (TICT) and photo-induced electron transfer (PET).[5] Upon reaction with Fe²⁺, the N-oxide is reduced, restoring the highly fluorescent rhodamine B structure. This results in a substantial increase in fluorescence emission, providing a direct and robust signal for the presence of labile Fe²⁺.

Data Presentation

Quantitative Properties of RhoNox-1

Property	Value	Reference(s)
Excitation Wavelength (max)	~540 nm	[2][13]
Emission Wavelength (max)	~575 nm	[2][13][14]
Fluorescence Quantum Yield (Φ) - Unbound	0.01	[8]
Fluorescence Quantum Yield (Φ) - Fe²⁺-bound (Rhodamine B)	~0.30	[8]
Fluorescence Enhancement upon Fe²⁺ binding	~30-fold	[8]
Detection Limit	~0.2 µM	[8]
Subcellular Localization	Primarily Golgi apparatus	[2][3][13]

Selectivity of RhoNox-1

RhoNox-1 exhibits high selectivity for Fe²⁺ over other biologically relevant metal ions and reactive species.[7][15]

Metal Ion / Compound	Fluorescence Response	Reference(s)
Fe²⁺	Strong Increase	[7][15]
Fe³⁺	No significant response	[7][15]
Na⁺, K⁺, Ca²⁺, Mg²⁺, Mn²⁺, Co²⁺, Ni²⁺, Cu²⁺, Zn²⁺	No significant response	[4]
Glutathione, Ascorbate	No significant response	[15]
Reactive Oxygen Species (ROS)	No significant response	[15]

Experimental Protocols

Reagent Preparation

1. RhoNox-1 Stock Solution (1 mM):

• Dissolve 50 µg of RhoNox-1 in 110 µL of anhydrous DMSO.[2][14]

• Mix thoroughly by vortexing.

• Aliquot and store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

2. RhoNox-1 Working Solution (1-10 µM):

• On the day of the experiment, dilute the 1 mM stock solution in a serum-free cell culture medium or an appropriate buffer (e.g., PBS or HBSS) to the desired final concentration.[2][13]

• The optimal concentration may vary depending on the cell type and experimental conditions and should be determined empirically.

Staining Protocol for Adherent Cells

• Culture adherent cells on sterile glass coverslips or in glass-bottom dishes to the desired confluency.

• Remove the culture medium and wash the cells twice with a warm serum-free medium or PBS.

• Add the RhoNox-1 working solution to the cells, ensuring the entire surface is covered.

• Incubate the cells for 5-30 minutes at 37°C, protected from light.[13] The optimal incubation time may need to be optimized.

• Aspirate the RhoNox-1 working solution and wash the cells twice with a warm medium or buffer.[13]

• Mount the coverslip on a slide with a fresh medium or buffer.

• Proceed with imaging using a fluorescence microscope equipped with appropriate filters for rhodamine dyes (e.g., TRITC or Cy3 filter sets).

Staining Protocol for Suspension Cells

• Harvest suspension cells by centrifugation (e.g., 400 x g for 3-4 minutes).[2]

• Discard the supernatant and wash the cell pellet twice with warm serum-free medium or PBS.

• Resuspend the cells in the RhoNox-1 working solution at a density of approximately 1 x 10⁶ cells/mL.[2]

• Incubate the cells for 5-30 minutes at 37°C, protected from light.[2]

• Centrifuge the cells to pellet them and discard the supernatant.

• Wash the cell pellet twice with a warm medium or buffer.[2]

• Resuspend the cells in a fresh medium or buffer for analysis.

• Cells can be analyzed by fluorescence microscopy (by placing a small volume on a slide) or by flow cytometry.

Applications

RhoNox-1 has been successfully employed in various research areas to visualize and quantify labile Fe²⁺ pools:

• Cancer Research: To detect catalytic Fe²⁺ in a Fenton reaction-based rat renal carcinogenesis model.[6][16]

• Neuroscience: To monitor fluctuations of labile Fe²⁺ in photoreceptor cells as a model for age-related macular degeneration.[7]

• Cell Biology: To visualize the increase in labile Fe²⁺ in response to hypoxic conditions in tumor cells.[15]

• Toxicology: To assess cellular injury models induced by plasma-activated medium.[7]

Mandatory Visualizations

Signaling Pathway

Caption: Mechanism of RhoNox-1 activation by Fe²⁺.

Experimental Workflows

Caption: Workflow for staining adherent cells with RhoNox-1.

Caption: Workflow for staining suspension cells with RhoNox-1.

References

• 1. Multiplex Imaging of Rho GTPase Activities in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. Histological detection of catalytic ferrous iron with the selective turn-on fluorescent probe RhoNox-1 in a Fenton reaction-based rat renal carcinogenesis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. journals.biologists.com [journals.biologists.com]
• 11. FRET imaging of Rho GTPase activity with red fluorescent protein-based FRET pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. FRET Imaging of Rho GTPase Activity with Red Fluorescent Protein-Based FRET Pairs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. RhoNox-1_TargetMol [targetmol.com]
• 14. file.medchemexpress.com [file.medchemexpress.com]
• 15. A universal fluorogenic switch for Fe(ii) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for RhoNox-1 Staining in Adherent Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

RhoNox-1 is a highly selective fluorescent probe designed for the specific detection of divalent ferrous ions (Fe²⁺) within living cells.[1][2][3][4] Its cell-permeable nature allows it to readily enter cells, where it primarily localizes in the Golgi apparatus.[1][4][5][6] The probe operates on a "turn-on" mechanism; in its native state, RhoNox-1 is weakly fluorescent.[7][8] Upon selective reaction with Fe²⁺, it undergoes a deoxygenation reaction that results in a significant increase in fluorescence, emitting a bright orange-red signal.[1][2][7] This irreversible reaction provides a robust method for quantifying labile Fe²⁺ pools, which are implicated in various cellular processes and pathologies, including ferroptosis and oxidative stress.[7][9]

Principle of Detection

RhoNox-1's detection mechanism is based on the selective reduction of its tertiary amine N-oxide group by Fe²⁺.[7][10] This reaction converts the probe into a highly fluorescent rhodamine B-like molecule.[7] The fluorescence of the unreacted probe is quenched through mechanisms such as photo-induced electron transfer (PET) and twisted intramolecular charge transfer (TICT).[7][9][11] The reaction with Fe²⁺ restores the π-conjugation of the fluorophore, leading to a substantial enhancement of the fluorescence signal.[7] This high selectivity for Fe²⁺ over other biologically relevant metal ions, including Fe³⁺, makes RhoNox-1 a valuable tool for studying iron biology.[7]

Quantitative Data Summary

The optimal staining conditions for RhoNox-1 can vary depending on the cell type and experimental conditions. The following table summarizes the recommended concentration and incubation time ranges based on manufacturer protocols. Researchers are encouraged to optimize these parameters for their specific cell lines and experimental setups.

Parameter	Recommended Range	Notes
RhoNox-1 Stock Solution Concentration	1 mM in DMSO	Prepare by dissolving 50 µg of RhoNox-1 in 110 µL of anhydrous DMSO.[1][4][5] Store at -20°C or -80°C, protected from light.[6]
RhoNox-1 Working Solution Concentration	1 - 10 µM	Dilute the stock solution in serum-free cell culture medium or PBS to the desired final concentration.[1][4][5]
Incubation Time	5 - 30 minutes	Incubate at room temperature.[1][4][5][12] Longer incubation times may be necessary for some cell types, but should be optimized to minimize potential cytotoxicity.
Excitation Wavelength (Max)	~540 nm[1][2][4][5]
Emission Wavelength (Max)	~575 nm[1][2][4][5]

Experimental Protocol for Adherent Cells

This protocol details the steps for staining adherent cells with RhoNox-1 for fluorescence microscopy analysis.

Materials:

• RhoNox-1 probe

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Adherent cells cultured on sterile coverslips or in imaging-compatible plates

• Serum-free cell culture medium

• Phosphate-Buffered Saline (PBS)

• Fluorescence microscope with appropriate filter sets (e.g., TRITC/Rhodamine)

Procedure:

• Preparation of RhoNox-1 Stock Solution (1 mM):

  • Dissolve 50 µg of RhoNox-1 in 110 µL of anhydrous DMSO.[1][3][4][5]

  • Vortex briefly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C or -80°C, protected from light.

• Preparation of RhoNox-1 Working Solution (1-10 µM):

  • On the day of the experiment, thaw an aliquot of the 1 mM RhoNox-1 stock solution.

  • Dilute the stock solution to the desired final concentration (e.g., 1-10 µM) in serum-free cell culture medium or PBS.[1][4][5] For example, to make a 5 µM working solution, add 5 µL of the 1 mM stock solution to 995 µL of serum-free medium.

  • Note: The final concentration should be optimized for your specific cell type and experimental conditions.

• Cell Preparation:

  • Culture adherent cells on sterile coverslips in a petri dish or in a multi-well imaging plate to an appropriate confluency.

  • On the day of the experiment, remove the culture medium from the cells.

• Staining with RhoNox-1:

  • Add a sufficient volume of the RhoNox-1 working solution to completely cover the cells (e.g., 100 µL for a well in a 96-well plate or for a coverslip in a 24-well plate).[1][4][5]

  • Gently swirl the plate or dish to ensure even distribution of the staining solution.

  • Incubate the cells at room temperature for 5-30 minutes, protected from light.[1][4][5][12]

• Washing:

  • After incubation, aspirate the RhoNox-1 working solution.

  • Wash the cells twice with pre-warmed cell culture medium or PBS.[1][4][5] Each wash should be for 5 minutes to remove any unbound probe.[1][4][5]

• Imaging:

  • After the final wash, add fresh serum-free medium or PBS to the cells for imaging.

  • Observe the cells using a fluorescence microscope equipped with filters appropriate for rhodamine fluorescence (Excitation: ~540 nm, Emission: ~575 nm).[1][2]

Experimental Workflow Diagram

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RhoNox-1_TargetMol [targetmol.com]
• 3. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 4. abmole.com [abmole.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. cedarlanelabs.com [cedarlanelabs.com]
• 7. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Activity-based sensing fluorescent probes for iron in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols for RhoNox-1 in Suspension Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the use of RhoNox-1, a fluorescent probe for the specific detection of divalent iron ions (Fe²⁺), in suspension cell cultures.

Introduction

RhoNox-1 is a cell-permeable fluorescent probe designed for the selective detection of ferrous iron (Fe²⁺) in living cells.[1][2][3][4][5][6] Upon reaction with Fe²⁺, RhoNox-1 undergoes a chemical transformation that results in a significant increase in its fluorescence intensity, emitting an orange-red signal.[1][2][3][4] This "turn-on" mechanism provides a high signal-to-background ratio for visualizing labile iron pools within cellular compartments.[5] Notably, RhoNox-1 exhibits high selectivity for Fe²⁺ over other biologically relevant metal ions, including Fe³⁺.[5] The probe has been observed to localize within the Golgi apparatus of cells.[2][3][4]

Product Information

Parameter	Value	Reference
Target	Divalent Iron Ions (Fe²⁺)	[1][2][3][4][5]
Mechanism	Turn-on fluorescent probe	[5][6]
Excitation Wavelength (Max)	~540 nm	[1][2][3][4]
Emission Wavelength (Max)	~575 nm	[1][2][3][4]
Cell Permeability	Yes	[1][2]
Localization	Golgi apparatus	[2][3][4]

Recommended Working Concentrations

The optimal working concentration of RhoNox-1 for suspension cells should be determined empirically for each cell line and experimental condition. However, a general starting range is provided below.

Parameter	Recommended Range
Stock Solution Concentration	1 mM in DMSO
Working Concentration Range	1 - 10 µM

Detailed Experimental Protocols

Preparation of Reagents

1 mM RhoNox-1 Stock Solution:

• To prepare a 1 mM stock solution, dissolve 50 µg of RhoNox-1 in 110 µL of anhydrous DMSO.[2][3][4]

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C, protected from light.[1]

RhoNox-1 Working Solution:

• On the day of the experiment, dilute the 1 mM RhoNox-1 stock solution to the desired final working concentration (e.g., 1-10 µM) in pre-warmed, serum-free cell culture medium or Phosphate Buffered Saline (PBS).[1][2][3]

• It is recommended to prepare the working solution fresh for each experiment.[2]

Staining Protocol for Suspension Cells

This protocol is designed for staining suspension cells for analysis by fluorescence microscopy or flow cytometry.

Step	Procedure	Quantitative Parameters
1. Cell Preparation	Harvest suspension cells by centrifugation.	Centrifuge at 1000 x g for 3-5 minutes.
Discard the supernatant and wash the cells twice with PBS.	-
Resuspend the cell pellet and determine the cell density. Adjust the cell density to 1 x 10⁶ cells/mL.	1 x 10⁶ cells/mL
2. Staining	Add 1 mL of the freshly prepared RhoNox-1 working solution to the cell suspension.	Working concentration: 1-10 µM
Incubate the cells at room temperature, protected from light.	Incubation time: 5 - 30 minutes
3. Washing	After incubation, centrifuge the cells to pellet them.	Centrifuge at 400 x g for 3-4 minutes.
Discard the supernatant containing the RhoNox-1 working solution.	-
Wash the cells twice with PBS to remove any residual probe.	-
4. Resuspension & Analysis	Resuspend the final cell pellet in serum-free cell culture medium or PBS.	-
Proceed with analysis using a fluorescence microscope or a flow cytometer.	Excitation: ~540 nm, Emission: ~575 nm

Visualization and Data Interpretation

Signaling Pathway of RhoNox-1 Activation

The following diagram illustrates the mechanism of RhoNox-1 as a "turn-on" fluorescent probe for the detection of ferrous iron (Fe²⁺).

Caption: Mechanism of RhoNox-1 activation by ferrous iron (Fe²⁺).

Experimental Workflow for Suspension Cell Staining

The diagram below outlines the key steps in the protocol for staining suspension cells with RhoNox-1.

Caption: Experimental workflow for RhoNox-1 staining of suspension cells.

References

• 1. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 2. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. abmole.com [abmole.com]
• 5. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for RhoNox-1 in a Rat Renal Carcinogenesis Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a detailed guide for the use of RhoNox-1, a selective turn-on fluorescent probe for the detection of catalytic ferrous iron (Fe(II)), in a rat model of renal carcinogenesis. This model utilizes ferric nitrilotriacetate (Fe-NTA) to induce renal cell carcinoma (RCC) through a Fenton reaction-mediated mechanism.[1] The detection of labile Fe(II) is crucial as it is a key initiator of the Fenton reaction, which generates highly reactive hydroxyl radicals, leading to oxidative stress and DNA damage.[1][2] RhoNox-1 offers a valuable tool to visualize and quantify the presence of catalytic Fe(II) in tissue sections, providing insights into the role of iron-mediated oxidative stress in the pathogenesis of renal cancer.[1]

Principle of RhoNox-1 Application

RhoNox-1 is a highly specific fluorescent probe that remains in a non-fluorescent state until it reacts with Fe(II).[1] This reaction is a selective Fe(II)-mediated deoxygenation of the N-oxide group on the RhoNox-1 molecule, which converts it into a highly fluorescent product with red fluorescence.[1] This "turn-on" mechanism ensures a high signal-to-noise ratio, enabling the sensitive detection of labile Fe(II) in biological samples. The fluorescence intensity of the product is proportional to the concentration of Fe(II), allowing for semi-quantitative analysis.[1]

Application in Renal Carcinogenesis Research

The Fe-NTA-induced rat renal carcinogenesis model is an established system for studying oxidative stress-related cancer.[3][4][5] In this model, intraperitoneally injected Fe-NTA is filtered by the glomeruli and subsequently reduced to its ferrous form in the renal proximal tubules.[4][6] This localized increase in Fe(II) triggers the Fenton reaction, leading to oxidative damage, chronic inflammation, and ultimately, the development of renal cell carcinoma.[3][4]

By applying RhoNox-1 to tissue sections from this model, researchers can:

• Visualize the localization of catalytic Fe(II): Pinpoint the specific regions within the kidney, such as the renal proximal tubules, where the Fenton reaction is most active.[1]

• Correlate Fe(II) presence with oxidative stress: Co-localize the RhoNox-1 signal with markers of oxidative damage, such as hydroxyl radical generation.[1]

• Investigate the early stages of carcinogenesis: Detect the initial events of iron-mediated oxidative stress that precede tumor formation.

• Evaluate potential therapeutic interventions: Assess the efficacy of antioxidants or iron chelators in reducing the levels of catalytic Fe(II) and subsequent oxidative damage.

Data Presentation

The following table summarizes the quantitative data from a study applying RhoNox-1 to a Fenton reaction-based rat renal carcinogenesis model.

Fe-NTA Dose (mg iron/kg)	Relative Fluorescence Intensity (Arbitrary Units)	Correlation with Hydroxyl Radical Generation (HPF Probe)
10	Low	Positive
20	Medium	Positive
35	High	Positive

Data adapted from Mukaide et al., Free Radical Research, 2014.[1] The study demonstrated a dose-dependent increase in red fluorescence in the renal proximal tubules 1 hour after Fe-NTA injection. The RhoNox-1 signal showed strong co-localization with the signal from hydroxyphenyl fluorescein (B123965) (HPF), a probe for hydroxyl radicals.[1]

Experimental Protocols

I. Ferric Nitrilotriacetate (Fe-NTA) Induced Renal Carcinogenesis in Rats

This protocol describes the induction of renal carcinogenesis in rats using Fe-NTA.

Materials:

• Male Wistar rats (or other appropriate strain)

• Ferric nitrate (B79036) nonahydrate (Fe(NO₃)₃·9H₂O)

• Nitrilotriacetic acid disodium (B8443419) salt (NTA)

• Sodium bicarbonate (NaHCO₃)

• Sterile saline (0.9% NaCl)

• Sterile syringes and needles

Procedure:

• Preparation of Fe-NTA Solution:

  • Prepare a 1:2 molar ratio of ferric nitrate to NTA.

  • Dissolve NTA in sterile saline.

  • Slowly add the ferric nitrate solution to the NTA solution while stirring.

  • Adjust the pH to 7.4 with sodium bicarbonate.

  • The final concentration should be prepared to deliver the desired dose of iron per kg of body weight.

• Induction of Carcinogenesis:

  • Administer Fe-NTA solution to rats via intraperitoneal injection. A typical dose to induce oxidative stress for acute studies is 10-35 mg iron/kg body weight.[1]

  • For chronic carcinogenesis studies, repeated injections are necessary. The frequency and duration will depend on the specific experimental design.

  • A control group of rats should be injected with sterile saline.

• Tissue Collection:

  • At the desired time point after Fe-NTA administration (e.g., 1 hour for acute studies), euthanize the rats according to approved animal welfare protocols.[1]

  • Perfuse the kidneys with cold phosphate-buffered saline (PBS) to remove blood.

  • Excise the kidneys and proceed immediately to tissue processing for cryosectioning.

II. RhoNox-1 Staining of Frozen Kidney Sections

This protocol details the application of RhoNox-1 to detect Fe(II) in frozen kidney tissue sections.

Materials:

• RhoNox-1 fluorescent probe

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Optimal Cutting Temperature (OCT) compound

• Cryostat

• Microscope slides

• Coverslips

• Fluorescence microscope with appropriate filters for red fluorescence (Excitation/Emission: ~540/575 nm)

Procedure:

• Tissue Preparation:

  • Embed the freshly excised kidney tissue in OCT compound.

  • Rapidly freeze the embedded tissue in isopentane (B150273) cooled with liquid nitrogen.

  • Store the frozen blocks at -80°C until sectioning.

  • Using a cryostat, cut thin sections (e.g., 5-10 µm) of the kidney tissue and mount them on microscope slides.

• RhoNox-1 Staining:

  • Prepare a stock solution of RhoNox-1 (e.g., 1 mM) in DMSO.

  • Dilute the RhoNox-1 stock solution in PBS to the desired working concentration (e.g., 5-10 µM).

  • Cover the tissue section with the RhoNox-1 working solution.

  • Incubate in a dark, humidified chamber at room temperature for 30-60 minutes.

• Washing and Mounting:

  • Gently wash the slides with PBS to remove excess probe.

  • Mount a coverslip over the tissue section using an appropriate mounting medium.

• Fluorescence Microscopy:

  • Immediately visualize the sections under a fluorescence microscope.

  • Capture images using filters suitable for detecting the red fluorescence of the RhoNox-1-Fe(II) product.

  • Perform semi-quantitative analysis of fluorescence intensity using appropriate imaging software if desired.

Mandatory Visualizations

Caption: Experimental workflow for detecting Fe(II) using RhoNox-1.

Caption: Iron-induced renal carcinogenesis signaling pathway.

References

• 1. Histological detection of catalytic ferrous iron with the selective turn-on fluorescent probe RhoNox-1 in a Fenton reaction-based rat renal carcinogenesis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Fenton Reaction Induced Cancer in Wild Type Rats Recapitulates Genomic Alterations Observed in Human Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. journals.plos.org [journals.plos.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing RhoNox-1 to Investigate Ovalbumin-Induced Peritonitis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ovalbumin (OVA)-induced peritonitis is a widely utilized and well-characterized animal model for studying type I hypersensitivity reactions and allergic inflammation. This model mimics key aspects of allergic responses, including the influx of inflammatory cells such as eosinophils, neutrophils, and macrophages into the peritoneal cavity. Recent studies have highlighted the critical role of reactive oxygen species (ROS) in orchestrating the inflammatory cascade. RhoNox-1, a fluorescent probe with high selectivity for catalytic ferrous iron (Fe(II)), offers a powerful tool to investigate the dynamics of iron-dependent ROS generation in this context. Catalytic Fe(II) is a key participant in the Fenton reaction, which produces highly reactive hydroxyl radicals, contributing to oxidative stress and cellular damage. These application notes provide a comprehensive guide to employing RhoNox-1 in the study of OVA-induced peritonitis, complete with detailed experimental protocols, data presentation tables, and visual workflows.

Principle of RhoNox-1 in Detecting Catalytic Fe(II)

RhoNox-1 is a cell-permeable fluorescent probe designed for the specific detection of catalytic Fe(II). In its native state, RhoNox-1 is non-fluorescent. Upon reaction with Fe(II), the N-oxide group of RhoNox-1 is reduced, leading to the formation of a highly fluorescent rhodamine B product. This "turn-on" fluorescent response is irreversible and exhibits high selectivity for Fe(II) over other biologically relevant metal ions. The fluorescence can be quantified using various methods, including fluorescence microscopy and flow cytometry, with an excitation maximum around 540 nm and an emission maximum around 575 nm.[1]

Data Presentation: Inflammatory Cell Infiltration in Ovalbumin-Induced Peritonitis

The recruitment of various leukocyte populations to the peritoneal cavity is a hallmark of ovalbumin-induced peritonitis. The following tables summarize the typical time course of inflammatory cell infiltration in the peritoneal lavage fluid of mice following ovalbumin challenge. These values can serve as a baseline for comparison when studying the effects of therapeutic interventions.

Time Post-OVA Challenge	Total Cells (x 10^6)	Neutrophils (%)	Eosinophils (%)	Macrophages (%)	Lymphocytes (%)
0 h (Saline Control)	5 - 10	< 5	< 5	50 - 60	5 - 10
6 h	15 - 20	40 - 60	10 - 20	20 - 30	5 - 10
24 h	20 - 30	20 - 40	30 - 50	15 - 25	10 - 20
48 h	25 - 35	10 - 20	40 - 60	10 - 20	15 - 25
72 h	15 - 25	< 10	30 - 50	15 - 25	20 - 30
168 h (7 days)	5 - 10	< 5	< 10	50 - 60	10 - 15

Note: Cell counts and percentages can vary based on the specific mouse strain, sensitization protocol, and ovalbumin dosage.

Experimental Protocols

Protocol 1: Induction of Ovalbumin-Induced Peritonitis in Mice

This protocol describes a standard method for inducing allergic peritonitis in mice.

Materials:

• Ovalbumin (OVA), Grade V (Sigma-Aldrich)

• Aluminum hydroxide (B78521) (Alum) adjuvant (e.g., Imject™ Alum, Thermo Fisher Scientific)

• Sterile, pyrogen-free saline (0.9% NaCl)

• 6-8 week old BALB/c mice (or other suitable strain)

Procedure:

• Sensitization:

  • On day 0 and day 7, sensitize mice with an intraperitoneal (i.p.) injection of 100 µg of OVA emulsified in 2 mg of alum adjuvant in a total volume of 200 µL sterile saline.

• Challenge:

  • On day 14, challenge the sensitized mice with an i.p. injection of 10 µg of OVA in 200 µL of sterile saline.

  • A control group of sensitized mice should be challenged with sterile saline only.

• Sample Collection (Peritoneal Lavage):

  • At desired time points post-challenge (e.g., 6, 24, 48, 72 hours), euthanize the mice via an approved method.

  • Expose the peritoneal cavity and inject 5-10 mL of ice-cold sterile phosphate-buffered saline (PBS) into the peritoneal cavity.

  • Gently massage the abdomen for 1-2 minutes to dislodge the cells.

  • Carefully aspirate the peritoneal fluid containing the inflammatory cells. Keep the samples on ice.

Protocol 2: Ex Vivo Staining of Peritoneal Lavage Cells with RhoNox-1

This protocol details the procedure for staining the collected peritoneal cells with RhoNox-1 to detect intracellular catalytic Fe(II).

Materials:

• RhoNox-1 (several commercial suppliers)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), sterile

• Fetal Bovine Serum (FBS)

• Peritoneal lavage fluid (from Protocol 1)

• Microcentrifuge tubes

• Flow cytometer or fluorescence microscope

Procedure:

• Preparation of RhoNox-1 Stock Solution:

  • Dissolve RhoNox-1 in anhydrous DMSO to prepare a 1 mM stock solution. For example, dissolve 50 µg of RhoNox-1 in 110 µL of DMSO.[2]

  • Store the stock solution at -20°C, protected from light and moisture.

• Cell Preparation:

  • Centrifuge the collected peritoneal lavage fluid at 400 x g for 5 minutes at 4°C to pellet the cells.

  • Discard the supernatant and resuspend the cell pellet in 1 mL of cold PBS containing 2% FBS.

  • Perform a cell count using a hemocytometer or an automated cell counter.

• Staining:

  • Adjust the cell concentration to 1 x 10^6 cells/mL in PBS.

  • Prepare a 5 µM working solution of RhoNox-1 by diluting the 1 mM stock solution in PBS. For example, add 5 µL of 1 mM RhoNox-1 to 995 µL of PBS.

  • Add the 5 µM RhoNox-1 working solution to the cell suspension to a final concentration of 1-5 µM.

  • Incubate the cells for 30 minutes at 37°C, protected from light.

• Washing:

  • After incubation, wash the cells twice with 1 mL of cold PBS to remove excess probe. Centrifuge at 400 x g for 5 minutes at 4°C between washes.

• Analysis:

  • Resuspend the final cell pellet in an appropriate volume of PBS for analysis.

  • For Flow Cytometry: Analyze the cells using a flow cytometer with excitation at ~561 nm and emission detection at ~585/42 nm (or similar filter set for PE).

  • For Fluorescence Microscopy: Mount the cells on a microscope slide and observe using a fluorescence microscope with appropriate filters for rhodamine (e.g., TRITC/Cy3 filter set).

Visualizations

Signaling Pathway of IgE-Mediated Mast Cell Activation and Iron's Role

Caption: IgE-mediated mast cell activation pathway and the role of iron in ROS generation.

Experimental Workflow for Studying Catalytic Fe(II) in Peritonitis

Caption: Workflow for RhoNox-1 analysis in ovalbumin-induced peritonitis.

Concluding Remarks

The use of RhoNox-1 in the context of ovalbumin-induced peritonitis provides a valuable approach to dissect the role of catalytic Fe(II) and iron-dependent ROS in the pathogenesis of allergic inflammation. The protocols and data presented herein offer a robust framework for researchers to investigate the intricate interplay between iron metabolism and the immune response in allergic diseases. This, in turn, may facilitate the identification of novel therapeutic targets for the management of allergic conditions. Recent research suggests that iron availability can modulate mast cell degranulation and the overall severity of allergic inflammation, underscoring the importance of tools like RhoNox-1 in this field of study.[3][4][5]

References

• 1. researchgate.net [researchgate.net]
• 2. Iron Supplementation Decreases Severity of Allergic Inflammation in Murine Lung - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. keck.usc.edu [keck.usc.edu]
• 5. academic.oup.com [academic.oup.com]

Application Notes and Protocols for RhoNox-1 in Detecting Ferrous Iron (Fe2+) in Macular Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Age-related macular degeneration (AMD) is a leading cause of irreversible vision loss in the elderly. A growing body of evidence implicates the dysregulation of iron homeostasis and subsequent iron-dependent regulated cell death, known as ferroptosis, in the pathogenesis of AMD. Specifically, the accumulation of ferrous iron (Fe2+) in the retinal pigment epithelium (RPE) can catalyze the formation of highly reactive hydroxyl radicals via the Fenton reaction, leading to lipid peroxidation and eventual cell death.

RhoNox-1 (also known as FeRhoNox-1) is a highly selective fluorescent probe for the detection of intracellular Fe2+. This "turn-on" probe exhibits a significant increase in fluorescence intensity upon reaction with Fe2+, making it a valuable tool for investigating the role of labile iron in macular disease models. These application notes provide a comprehensive guide for utilizing RhoNox-1 to detect and quantify Fe2+ in cellular models relevant to macular disease research.

Mechanism of Action of RhoNox-1

RhoNox-1's fluorescence is initially quenched. In the presence of Fe2+, the N-oxide group on the rhodamine-based probe is reduced, leading to a conformational change that restores the fluorophore's conjugation and results in a dramatic increase in fluorescence emission. This reaction is highly specific for Fe2+ over other biologically relevant metal ions.

Data Presentation

The following tables summarize key quantitative data regarding the use of RhoNox-1 for Fe2+ detection.

Table 1: Spectroscopic Properties of RhoNox-1

Property	Value	Reference
Excitation Wavelength (Ex)	~540 nm	[1]
Emission Wavelength (Em)	~575 nm	[1]
Fluorescence Fold Increase (in vitro with Fe2+)	Up to 30-fold	[2]

Table 2: Quantitative Analysis of Fe2+ in ARPE-19 Cells using RhoNox-1

Cell Model	Treatment	Parameter Measured	Key Findings	Reference
ARPE-19 Cells	500 µM tert-Butyl hydroperoxide (tBH) for 18h	Intracellular Fe2+	Significant increase in RhoNox-1 fluorescence, indicating elevated Fe2+ levels.	This finding is consistent with the induction of oxidative stress.
ARPE-19 Cells	500 µM tBH + 10 µM Ferrostatin-1 (Fer-1)	Intracellular Fe2+	Abrogation of the tBH-induced increase in RhoNox-1 fluorescence.	This demonstrates the involvement of ferroptosis in the observed Fe2+ accumulation.
ARPE-19 Cells	500 µM tBH + 75 µM Deferoxamine (DFO)	Intracellular Fe2+	Abrogation of the tBH-induced increase in RhoNox-1 fluorescence.	This confirms the role of iron in the oxidative stress-induced cellular changes.
ARPE-19 Cells	120 µM Ferric ammonium (B1175870) citrate (B86180) (FAC) for 2 days + 200 µM tBH for 6h	Intracellular Fe2+	Markedly increased RhoNox-1 fluorescence compared to tBH alone.	This suggests that iron overload sensitizes cells to ferroptotic cell death.

Experimental Protocols

Protocol 1: Preparation of RhoNox-1 Stock and Working Solutions

Materials:

• RhoNox-1 (lyophilized powder)

• High-quality, anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

• Stock Solution (1 mM):

  • Bring the vial of RhoNox-1 to room temperature before opening.

  • Dissolve 50 µg of RhoNox-1 in 110 µL of high-quality DMSO to prepare a 1 mM stock solution.[3]

  • Mix thoroughly by vortexing.

  • Store the stock solution in small aliquots at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.

• Working Solution (1-10 µM):

  • On the day of the experiment, dilute the 1 mM stock solution in serum-free cell culture medium or PBS to the desired final concentration (typically 1-10 µM).[3] The optimal concentration should be determined empirically for your specific cell type and experimental conditions. A starting concentration of 5 µM is often recommended.[4]

Protocol 2: Live Cell Imaging of Fe2+ in ARPE-19 Cells (Macular Disease Model)

This protocol is designed for imaging Fe2+ in ARPE-19 cells, a commonly used in vitro model for macular degeneration research.

Materials:

• ARPE-19 cells cultured on sterile glass-bottom dishes or coverslips

• Complete cell culture medium (e.g., DMEM/F12 with 10% FBS)

• Inducing agent for macular disease model (e.g., tert-Butyl hydroperoxide (tBH) for oxidative stress, or Ferric ammonium citrate (FAC) for iron overload)

• RhoNox-1 working solution (1-10 µM in serum-free medium)

• Hank's Balanced Salt Solution (HBSS) or PBS

• Fluorescence microscope with appropriate filter sets (e.g., for TRITC/Rhodamine)

Procedure:

• Cell Culture and Treatment:

  • Seed ARPE-19 cells on glass-bottom dishes or coverslips and culture until they reach the desired confluency.

  • Induce the macular disease phenotype. For example, to model oxidative stress and iron overload, you can pre-treat cells with an iron source like FAC for 24-48 hours, followed by an acute oxidative insult with a reagent like tBH.

• Staining with RhoNox-1:

  • Remove the culture medium from the cells.

  • Wash the cells twice with warm PBS or HBSS to remove any residual serum and treatment medium.[4]

  • Add the RhoNox-1 working solution to the cells and incubate for 30-60 minutes at 37°C in a CO2 incubator.[4] The optimal incubation time may vary.

• Washing:

  • After incubation, remove the RhoNox-1 solution.

  • Wash the cells two to three times with warm PBS or HBSS to remove any unbound probe.[4]

• Imaging:

  • Add fresh serum-free medium or PBS to the cells for imaging.

  • Immediately image the cells using a fluorescence microscope. Use an excitation wavelength of ~540 nm and collect the emission at ~575 nm.

  • Acquire images from both control and treated cells using identical imaging parameters (e.g., exposure time, gain).

• Data Analysis:

  • Quantify the fluorescence intensity of individual cells or regions of interest using image analysis software (e.g., ImageJ/Fiji).

  • Compare the fluorescence intensity between control and treated groups to determine the relative change in intracellular Fe2+ levels.

Visualizations

Signaling Pathway: Ferroptosis in Retinal Pigment Epithelium (RPE) Cells

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. abmole.com [abmole.com]
• 4. goryochemical.com [goryochemical.com]

Application Notes and Protocols for Measuring Intracellular Fe2+ with RhoNox-1 and Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the detection and relative quantification of intracellular ferrous iron (Fe2+) using the fluorescent probe RhoNox-1 in conjunction with flow cytometry. This methodology is applicable for studying iron homeostasis, ferroptosis, and the effects of compounds that modulate intracellular iron levels.

Introduction

RhoNox-1 is a highly selective fluorescent probe designed for the specific detection of intracellular Fe2+.[1][2] The probe is cell-permeable and exhibits weak fluorescence in its basal state. Upon reaction with Fe2+, RhoNox-1 undergoes a deoxygenation reaction that results in a significant, irreversible increase in fluorescence intensity, emitting an orange-red signal.[1][3] This "turn-on" mechanism provides a high signal-to-noise ratio for detecting labile Fe2+ pools, primarily localized within the Golgi apparatus and to a lesser extent in the endoplasmic reticulum.[1] Flow cytometry offers a high-throughput method to quantify the fluorescence intensity of RhoNox-1 in a large population of single cells, enabling statistical analysis of intracellular Fe2+ levels.

Mechanism of Action

RhoNox-1's selectivity for Fe2+ is based on a specific chemical reaction. The probe contains an N-oxide group on a rhodamine B backbone, which quenches its fluorescence.[1][3] In the presence of Fe2+, the N-oxide is reduced, leading to the formation of the highly fluorescent rhodamine B.[4] This reaction is specific to Fe2+ and does not occur with other biologically relevant metal ions, including Fe3+.[1]

Data Presentation

Spectral Properties of RhoNox-1

Property	Wavelength (nm)
Excitation (Ex)	540[5][6]
Emission (Em)	575[5][6]

Recommended Reagent Concentrations and Incubation Times

Parameter	Recommended Range	Notes
RhoNox-1 Stock Solution	1 mM in DMSO[5][6][7]	Prepare by dissolving 50 µg of RhoNox-1 in 110 µL of DMSO.[5][6][7] Store at -20°C or -80°C, protected from light.[6]
RhoNox-1 Working Solution	1-10 µM in serum-free medium or PBS[5][6][7]	The optimal concentration should be determined empirically for each cell type and experimental condition.[5][7]
Cell Staining Incubation Time	5-30 minutes at room temperature[5][7][8]	Longer incubation times may be required depending on the cell type and experimental goals.

Experimental Protocols

Reagent Preparation

RhoNox-1 Stock Solution (1 mM):

• Dissolve 50 µg of RhoNox-1 in 110 µL of anhydrous DMSO.[5][6][7]

• Aliquot and store at -20°C or -80°C, protected from light.[6]

RhoNox-1 Working Solution (1-10 µM):

• On the day of the experiment, dilute the 1 mM RhoNox-1 stock solution in serum-free cell culture medium or Phosphate Buffered Saline (PBS) to the desired final concentration (e.g., for a 5 µM working solution, add 5 µL of 1 mM stock to 995 µL of medium/PBS).[5][7]

• The working solution should be prepared fresh for each experiment.[8]

Staining Protocol for Suspension Cells

• Harvest cells and centrifuge at 1000 x g for 3-5 minutes at 4°C.[5][7]

• Discard the supernatant and wash the cells twice with PBS, centrifuging after each wash.[5][7]

• Resuspend the cell pellet to a density of 1x10^6 cells/mL in the appropriate buffer.[5][7]

• Add 1 mL of the RhoNox-1 working solution to the cell suspension.[5][7]

• Incubate for 5-30 minutes at room temperature, protected from light.[5][7]

• Centrifuge at 400 x g for 3-4 minutes at 4°C and discard the supernatant.[5][7]

• Wash the cells twice with PBS.[5][7]

• Resuspend the cells in serum-free cell culture medium or PBS for immediate analysis by flow cytometry.[5][7]

Staining Protocol for Adherent Cells

• Culture adherent cells on sterile coverslips or in culture plates to the desired confluency.[5]

• Remove the culture medium and wash the cells twice with PBS.

• Add the RhoNox-1 working solution to the cells, ensuring the entire surface is covered (e.g., 100 µL for a single well in a 96-well plate or a coverslip in a 24-well plate).[5][7]

• Incubate for 5-30 minutes at room temperature, protected from light.[5][7]

• Aspirate the RhoNox-1 working solution and wash the cells twice with medium or PBS for 5 minutes each time.[5][7]

• For flow cytometry, detach the cells using a gentle, non-enzymatic cell dissociation solution.

• Resuspend the cells in serum-free cell culture medium or PBS for immediate analysis.

Flow Cytometry Analysis

• Set up the flow cytometer with an excitation source and emission filter appropriate for RhoNox-1 (e.g., excitation with a 488 nm or 561 nm laser and detection in a channel such as PE or a comparable channel that captures emission around 575 nm).

• Use unstained cells as a negative control to set the baseline fluorescence.

• Acquire data for the stained samples, collecting a sufficient number of events for statistical analysis.

• Analyze the data using appropriate flow cytometry software to determine the mean or median fluorescence intensity of the cell population.

Visualizations

Caption: Mechanism of RhoNox-1 activation by intracellular Fe2+.

Caption: Experimental workflow for measuring intracellular Fe2+ with RhoNox-1.

References

• 1. Chemical tools for detecting Fe ions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. abmole.com [abmole.com]
• 8. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]

Application Notes and Protocols for RhoNox-1 Imaging Experiments

Introduction

RhoNox-1 is a fluorescent probe designed for the specific detection of divalent ferrous iron ions (Fe²⁺), a key component of the cellular labile iron pool (LIP).[1][2][3] While not a direct sensor for nitric oxide (NO), RhoNox-1 serves as a valuable tool for the indirect investigation of NO signaling pathways. Nitric oxide is a critical signaling molecule that can modulate the cellular labile iron pool.[4][5][6] By reacting with iron-containing proteins and other cellular components, NO can induce the release of Fe²⁺, thereby increasing its intracellular concentration. This increase in labile Fe²⁺ can be detected and quantified using RhoNox-1, providing insights into the downstream effects of NO signaling.

Upon reacting with Fe²⁺, RhoNox-1 undergoes a deoxygenation reaction that transforms it into a highly fluorescent rhodamine B derivative.[3][7] This results in a significant "turn-on" fluorescent signal, making it suitable for imaging changes in labile Fe²⁺ levels in living cells with high selectivity and sensitivity.[3][8][9] The probe is cell-permeable and tends to localize within the Golgi apparatus.[2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of RhoNox-1 for imaging Fe²⁺ dynamics, with a specific focus on its application in studying NO-mediated changes in the labile iron pool.

Quantitative Data Summary

Property	Value	References
Target Analyte	Ferrous Iron (Fe²⁺)	[1][2][3]
Excitation Wavelength (Max)	~540 nm	[2]
Emission Wavelength (Max)	~575 nm	[2]
Mechanism of Action	Irreversible reaction with Fe²⁺ leading to fluorescence activation	[3][7]
Cell Permeability	Yes	[1][2]
Subcellular Localization	Primarily Golgi apparatus	[2]
Stock Solution	1 mM in anhydrous DMSO	[1][2]
Working Concentration	1-10 µM in serum-free medium or PBS	[1][2]

Signaling Pathway for Indirect Nitric Oxide Detection

The following diagram illustrates the indirect detection of nitric oxide through its effect on the labile iron pool, which is then sensed by RhoNox-1.

Caption: Indirect detection of nitric oxide via its effect on the labile iron pool.

Experimental Protocols

Preparation of RhoNox-1 Stock and Working Solutions

a. Materials:

• RhoNox-1 solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS), pH 7.4

b. Protocol for 1 mM Stock Solution:

• Briefly centrifuge the vial containing the solid RhoNox-1 to ensure all the powder is at the bottom.

• Allow the vial to reach room temperature before opening.

• To prepare a 1 mM stock solution, dissolve 50 µg of RhoNox-1 in 110 µL of anhydrous DMSO.[1][2]

• Mix thoroughly by vortexing until the solid is completely dissolved.

• Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

c. Protocol for Working Solution:

• On the day of the experiment, thaw an aliquot of the 1 mM RhoNox-1 stock solution.

• Dilute the stock solution in serum-free cell culture medium or PBS to a final working concentration of 1-10 µM.[1][2] The optimal concentration may vary depending on the cell type and experimental conditions and should be determined empirically.

• Prepare the working solution fresh for each experiment.

Staining Protocol for Adherent Cells

a. Materials:

• Adherent cells cultured on sterile coverslips or in glass-bottom dishes

• RhoNox-1 working solution (1-10 µM)

• Serum-free cell culture medium or PBS for washing

b. Protocol:

• Culture adherent cells to the desired confluency on sterile coverslips or in a suitable imaging dish.

• Remove the culture medium from the cells.

• Wash the cells twice with serum-free medium or PBS to remove any residual serum.

• Add a sufficient volume of the RhoNox-1 working solution to completely cover the cells (e.g., 100 µL for a coverslip in a 24-well plate).[2]

• Incubate the cells at 37°C for 5-30 minutes, protected from light.[2] The optimal incubation time should be determined for each cell line.

• After incubation, aspirate the RhoNox-1 working solution.

• Wash the cells twice with warm serum-free medium or PBS for 5 minutes each to remove any excess probe.[2]

• The cells are now ready for imaging using fluorescence microscopy.

Staining Protocol for Suspension Cells

a. Materials:

• Suspension cells in culture

• RhoNox-1 working solution (1-10 µM)

• PBS for washing

• Centrifuge

b. Protocol:

• Harvest the suspension cells by centrifugation at 1000 x g for 3-5 minutes at 4°C.[2]

• Discard the supernatant and wash the cell pellet twice with PBS, centrifuging after each wash.

• Resuspend the cells to a density of approximately 1x10⁶ cells/mL in the RhoNox-1 working solution.[2]

• Incubate the cells at room temperature or 37°C for 5-30 minutes, protected from light.[2]

• After incubation, centrifuge the cells at 400 x g for 3-4 minutes at 4°C.[2]

• Discard the supernatant and wash the cells twice with PBS.

• Resuspend the final cell pellet in serum-free medium or PBS for analysis.

• The cells can be observed using fluorescence microscopy or analyzed by flow cytometry.

Imaging Parameters

• Microscope: A fluorescence microscope equipped with appropriate filters.

• Excitation: ~540 nm.

• Emission: ~575 nm.

• Objective: Use an objective suitable for live-cell imaging.

Experimental Workflow for RhoNox-1 Imaging

The following diagram provides a step-by-step workflow for a typical RhoNox-1 imaging experiment.

Caption: General experimental workflow for RhoNox-1 imaging in cells.

References

• 1. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Chronic exposure to nitric oxide alters the free iron pool in endothelial cells: Role of mitochondrial respiratory complexes and heat shock proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Increased labile iron pool in sorghum embryonic axes after the exogenous application of nitric oxide is independent on the nature of the NO donor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. osti.gov [osti.gov]
• 7. researchgate.net [researchgate.net]
• 8. A universal fluorogenic switch for Fe(ii) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Histological detection of catalytic ferrous iron with the selective turn-on fluorescent probe RhoNox-1 in a Fenton reaction-based rat renal carcinogenesis model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Co-staining RhoNox-1 with Cellular Markers

Audience: Researchers, scientists, and drug development professionals.

Introduction

RhoNox-1 is a fluorescent probe designed for the specific detection of labile ferrous iron (Fe²⁺) within living cells. Upon reaction with Fe²⁺, RhoNox-1 undergoes a transformation to an irreversible orange-red fluorescent product, FeRhoNox-1, with excitation and emission maxima at approximately 540 nm and 575 nm, respectively[1][2]. Notably, RhoNox-1 exhibits a tendency to localize within the Golgi apparatus[1][3]. Understanding the subcellular localization of labile iron is crucial, as its dysregulation is implicated in various cellular processes and pathologies, including ferroptosis, a form of iron-dependent programmed cell death[4].

These application notes provide detailed protocols for co-staining RhoNox-1 with various cellular markers, enabling researchers to investigate the spatial relationship between labile iron pools and specific organelles. The provided methodologies and data will aid in elucidating the role of iron in cellular function and disease.

Data Presentation

The following tables summarize quantitative data from co-localization studies involving FeRhoNox-1 and various organelle markers. Co-localization is quantified using Pearson's correlation coefficient, Manders' coefficients (M1 and M2), and Li's Intensity Correlation Quotient (ICQ).

• Pearson's Correlation Coefficient (PCC): Measures the linear relationship between the intensities of two fluorophores. Values range from -1 (perfect anti-correlation) to +1 (perfect correlation), with 0 indicating no correlation.

• Manders' Coefficients (M1 and M2): Represent the fraction of the total fluorescence of one fluorophore that co-localizes with the other. M1 is the fraction of the marker's fluorescence that is co-localized with FeRhoNox-1, and M2 is the fraction of FeRhoNox-1's fluorescence that is co-localized with the marker.

• Li's Intensity Correlation Quotient (ICQ): Provides a measure of the degree of co-localization, with values ranging from -0.5 (segregation) to +0.5 (complete co-localization).

Table 1: Co-localization of FeRhoNox-1 with Golgi Apparatus Markers

Cell Line	Golgi Marker	Pearson's Coefficient	Mander's M1 (Marker in FeRhoNox-1)	Mander's M2 (FeRhoNox-1 in Marker)	Li's ICQ
U87MG	Golgi-GFP	0.09 ± 0.04	0.05 ± 0.08	0.03 ± 0.03	0.05 ± 0.02

Data from Halcrow et al., suggests minimal co-localization of FeRhoNox-1 with the Golgi marker in U87MG cells under the tested conditions[5].

Table 2: Co-localization of FeRhoNox-1 with Endolysosomal Markers

Cell Line	Endolysosomal Marker	Pearson's Coefficient	Mander's M1 (Marker in FeRhoNox-1)	Mander's M2 (FeRhoNox-1 in Marker)	Li's ICQ
U87MG	LysoTracker	0.84 ± 0.03	0.70 ± 0.1	0.68 ± 0.05	0.37 ± 0.03

Data from Halcrow et al., indicates a high degree of co-localization between FeRhoNox-1 and LysoTracker in U87MG cells[6].

Experimental Protocols

The following are detailed protocols for co-staining RhoNox-1 with various cellular markers. These protocols are intended as a starting point and may require optimization for specific cell types and experimental conditions.

Protocol 1: Co-staining of RhoNox-1 with a Golgi Marker (BODIPY-FL Ceramide) in Adherent Cells

This protocol is adapted from a study by Hirayama et al. and is suitable for visualizing the distribution of labile iron relative to the Golgi apparatus[2].

Materials:

• Adherent cells (e.g., HepG2) cultured on sterile glass coverslips

• RhoNox-1 (e.g., MedchemExpress, HY-112105)

• BODIPY-FL C5-Ceramide complexed to BSA (e.g., Thermo Fisher Scientific, B22650)

• Hanks' Balanced Salt Solution (HBSS)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), pH 7.4

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI (e.g., ProLong™ Gold Antifade Mountant with DAPI)

Procedure:

• Cell Culture: Culture adherent cells on sterile glass coverslips in a petri dish or multi-well plate until they reach the desired confluency (typically 60-80%).

• Golgi Staining:

  • Remove the culture medium and wash the cells once with pre-warmed HBSS.

  • Incubate the cells with 1 µM BODIPY-FL ceramide-BSA complex in HBSS for 30 minutes at 4°C[7].

• Iron Loading (Optional):

  • To induce an increase in intracellular labile iron, incubate the cells with 100 µM Ferrous Ammonium Sulfate (FAS) in serum-free medium for 30 minutes at 37°C[8].

• RhoNox-1 Staining:

  • Wash the cells once with pre-warmed HBSS.

  • Incubate the cells with 5 µM RhoNox-1 in HBSS for 1 hour at 37°C[8].

• Washing: Wash the cells three times with HBSS.

• Fixation:

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Mounting:

  • Carefully remove the coverslips from the dish/plate and invert them onto a microscope slide containing a drop of mounting medium with DAPI.

  • Seal the edges of the coverslip with nail polish to prevent drying.

• Imaging:

  • Visualize the stained cells using a fluorescence microscope or confocal microscope.

  • BODIPY-FL Ceramide (Golgi): Excitation ~488 nm, Emission ~500-540 nm (Green channel)[8].

  • FeRhoNox-1 (Labile Iron): Excitation ~555 nm, Emission ~570-650 nm (Red/Orange channel)[8].

  • DAPI (Nucleus): Excitation ~358 nm, Emission ~461 nm (Blue channel).

Protocol 2: General Immunofluorescence Co-staining with RhoNox-1

This protocol provides a general framework for co-staining RhoNox-1 with antibodies against specific organelle markers.

Materials:

• Adherent cells cultured on sterile glass coverslips

• RhoNox-1

• Primary antibody against the organelle marker of interest (see Table 3 for suggestions)

• Fluorophore-conjugated secondary antibody (with a spectrally distinct fluorophore from FeRhoNox-1)

• HBSS

• Complete cell culture medium

• PBS, pH 7.4

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% Bovine Serum Albumin (BSA) in PBS)

• Mounting medium with DAPI

Procedure:

• Cell Culture: Culture adherent cells on sterile glass coverslips to the desired confluency.

• RhoNox-1 Staining and Iron Loading (Optional): Follow steps 3 and 4 from Protocol 1.

• Washing: Wash the cells three times with HBSS.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: Incubate the cells with permeabilization buffer for 10 minutes at room temperature.

• Blocking: Wash the cells once with PBS and then incubate with blocking buffer for 1 hour at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary antibody in blocking buffer according to the manufacturer's recommendations.

  • Incubate the cells with the diluted primary antibody overnight at 4°C in a humidified chamber.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation:

  • Dilute the fluorophore-conjugated secondary antibody in blocking buffer.

  • Incubate the cells with the diluted secondary antibody for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.

• Mounting: Mount the coverslips as described in Protocol 1.

• Imaging: Visualize the stained cells using a fluorescence microscope or confocal microscope, using the appropriate filter sets for DAPI, FeRhoNox-1, and the secondary antibody fluorophore.

Table 3: Recommended Antibodies for Organelle Markers

Organelle	Marker Protein	Recommended Antibody (Example)	Host Species
Endoplasmic Reticulum	Calnexin	Rabbit anti-Calnexin (e.g., Cell Signaling Technology #2679)	Rabbit
Mitochondria	TOMM20	Mouse anti-TOMM20 (e.g., Santa Cruz Biotechnology sc-17764)	Mouse
Nucleus	Lamin A/C	Mouse anti-Lamin A/C (e.g., Cell Signaling Technology #4777)	Mouse
Golgi Apparatus	GM130	Rabbit anti-GM130 (e.g., Abcam ab52649)	Rabbit

Note: The choice of primary and secondary antibodies should be carefully considered to avoid spectral overlap and ensure compatibility.

Visualizations

Signaling Pathway

Caption: RhoNox-1 signaling in the context of ferroptosis.

Experimental Workflow

Caption: General workflow for co-staining RhoNox-1 with cellular markers.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. FeRhoNox™-1 Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 4. Inhibition of ferroptosis by N-oxide-based fluorescent probes via selective oxidation of ferrous ions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Heterogeneity of ferrous iron-containing endolysosomes and effects of endolysosome iron on endolysosome numbers, sizes, and localization patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

optimizing RhoNox-1 staining concentration and incubation time

For researchers, scientists, and drug development professionals utilizing RhoNox-1 to detect labile ferrous iron (Fe²⁺), achieving optimal staining is critical for reliable and reproducible results. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help you refine your RhoNox-1 staining procedure, ensuring high-quality data for your investigations into iron metabolism and cellular signaling.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of RhoNox-1?

A1: RhoNox-1 is a fluorescent probe designed for the specific detection of divalent iron ions (Fe²⁺). In its native state, RhoNox-1 is non-fluorescent. Upon reaction with Fe²⁺, it undergoes a deoxygenation reaction that converts it into a highly fluorescent rhodamine B derivative. This results in a "turn-on" fluorescent signal with an excitation maximum around 540 nm and an emission maximum around 575 nm, producing an orange-red fluorescence. The reaction is irreversible and highly selective for Fe²⁺ over other biologically relevant metal ions.[1][2][3]

Q2: What is the subcellular localization of RhoNox-1?

A2: RhoNox-1 is cell-permeable and tends to accumulate in the Golgi apparatus.[1] However, some studies have also reported its localization in endolysosomes in specific cell types like U87MG astrocytoma cells and primary rat cortical neurons.[4] It's important to verify the subcellular localization in your specific cell line, for example, by co-staining with organelle-specific markers.

Q3: Can I use RhoNox-1 in fixed cells?

A3: It is generally not recommended to use RhoNox-1 in fixed cells as it is designed for detecting labile iron in living cells. The fixation process can alter the labile iron pool and may affect the probe's performance.

Q4: How should I prepare and store RhoNox-1?

A4: A stock solution of 1 mM RhoNox-1 in high-purity dimethyl sulfoxide (B87167) (DMSO) is recommended.[1][5] To minimize degradation and background fluorescence, use anhydrous, high-quality DMSO.[6] The stock solution should be stored at -20°C or -80°C, protected from light, and used within a few weeks. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

High background and weak signals are common issues encountered during fluorescent staining. The following sections provide guidance on how to address these problems.

High Background Fluorescence

High background can obscure the specific signal from RhoNox-1, leading to a poor signal-to-noise ratio.

Potential Cause	Troubleshooting Steps
Excess Probe Concentration	Decrease the RhoNox-1 working concentration. A titration from 1 µM to 10 µM is recommended to find the optimal concentration for your cell type.[1][5][7]
Prolonged Incubation Time	Reduce the incubation time. Shorter incubation periods (e.g., 15-30 minutes) may be sufficient and can help minimize background.[1][5]
Inadequate Washing	Increase the number and/or duration of wash steps after incubation with RhoNox-1 to remove unbound probe.[8]
Impure DMSO	Use high-purity, anhydrous DMSO to prepare the stock solution, as impurities in DMSO can contribute to background fluorescence.[6]
Autofluorescence	Some cell types exhibit natural fluorescence. Image an unstained sample under the same conditions to assess the level of autofluorescence. If significant, consider using a different fluorescent channel if possible or spectral unmixing techniques.[8]

Weak or No Signal

A faint or absent fluorescent signal can be due to several factors related to the experimental setup or the biological state of the cells.

Potential Cause	Troubleshooting Steps
Suboptimal Probe Concentration	Increase the RhoNox-1 working concentration within the recommended range of 1-10 µM.[1][5]
Insufficient Incubation Time	Extend the incubation time. A time course experiment (e.g., 15, 30, 45, 60 minutes) can help determine the optimal duration for signal development.[6]
Low Labile Iron Levels	The cells may have very low basal levels of Fe²⁺. Consider using a positive control by treating cells with a known iron source like ferric ammonium (B1175870) citrate (B86180) (FAC) to confirm the probe is working.[4] Conversely, an iron chelator like deferoxamine (B1203445) (DFO) can be used as a negative control.[4]
Incorrect Filter Sets	Ensure that the excitation and emission filters on the microscope are appropriate for RhoNox-1 (Ex/Em: ~540/575 nm).[1][2]
Photobleaching	Minimize the exposure of stained cells to the excitation light before imaging. Use an anti-fade mounting medium if applicable.

Experimental Protocols and Data

Optimization of RhoNox-1 Concentration and Incubation Time

The optimal concentration and incubation time for RhoNox-1 can vary between cell types and experimental conditions. A systematic optimization is recommended.

Table 1: Recommended Starting Conditions for RhoNox-1 Staining Optimization

Parameter	Recommended Range	Starting Point	Considerations
Concentration	1 - 10 µM[1][5]	5 µM[6]	Higher concentrations may increase background. Lower concentrations may result in a weak signal.
Incubation Time	5 - 60 minutes[1][5][6]	30 minutes[9]	Longer incubation may lead to higher background. Shorter times may not be sufficient for maximal signal.

Experimental Workflow for Optimization

Caption: Workflow for optimizing RhoNox-1 staining conditions.

Table 2: Example of Expected Outcomes from Optimization Experiments

Concentration (µM)	Incubation Time (min)	Expected Signal Intensity	Expected Background	Expected Signal-to-Noise Ratio
1	15	Low	Low	Moderate
5	30	High	Moderate	High
10	60	Very High	High	Moderate to Low

Note: This table provides a generalized expectation. Actual results will vary depending on the cell type and experimental conditions.

Visualizing the Labile Iron Pool and Related Signaling

RhoNox-1 is a valuable tool for studying the labile iron pool (LIP), which is a critical component of cellular iron homeostasis and is implicated in processes such as ferroptosis.

Labile Iron Pool and Ferroptosis Signaling Pathway

Caption: Regulation of the labile iron pool and its role in ferroptosis.

This diagram illustrates how extracellular iron is taken up by cells and enters the labile iron pool (LIP).[10][11] Fe²⁺ from the LIP can participate in the Fenton reaction, leading to the generation of reactive oxygen species and lipid peroxidation, a key step in ferroptosis.[10][12] The antioxidant enzyme GPX4 counteracts this process by reducing lipid peroxides.[10][11][12] RhoNox-1 allows for the direct visualization and quantification of the Fe²⁺ within the LIP, providing a powerful tool to study these dynamic processes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Heterogeneity of ferrous iron-containing endolysosomes and effects of endolysosome iron on endolysosome numbers, sizes, and localization patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 6. goryochemical.com [goryochemical.com]
• 7. biotium.com [biotium.com]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting RhoNox-1 for Optimal Performance

Welcome to the technical support center for RhoNox-1, a fluorescent probe for the specific detection of divalent iron ions (Fe²⁺). This guide provides answers to frequently asked questions and detailed troubleshooting advice to help you overcome common challenges, particularly high background fluorescence, and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is RhoNox-1 and how does it work?

RhoNox-1 is a fluorescent probe designed for the specific detection of ferrous iron (Fe²⁺) in living cells.[1] Its mechanism is based on the selective reduction of an N-oxide group on the rhodamine scaffold by Fe²⁺. In its native state, RhoNox-1 is weakly fluorescent. Upon reaction with Fe²⁺, it is converted to a highly fluorescent rhodamine derivative, resulting in a significant "turn-on" fluorescent signal. This reaction is irreversible and allows for the sensitive detection of the labile iron pool within cells.

Q2: What are the spectral properties of RhoNox-1?

Upon reacting with Fe²⁺, RhoNox-1 exhibits a significant increase in fluorescence intensity. The key spectral characteristics are summarized below:

Parameter	Wavelength (nm)
Excitation (Ex)	~540
Emission (Em)	~575

Note: Optimal excitation and emission wavelengths may vary slightly depending on the instrumentation and experimental conditions.

Q3: How should I prepare and store RhoNox-1?

Proper preparation and storage are critical to maintaining the performance of RhoNox-1 and avoiding high background fluorescence.

• Reconstitution: Dissolve the RhoNox-1 solid in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO) to prepare a stock solution, typically at a concentration of 1 mM.

• Storage of Stock Solution: Aliquot the DMSO stock solution into small volumes and store at -20°C or -80°C, protected from light. It is not recommended to store RhoNox-1 in solution for extended periods as it can degrade, leading to increased background fluorescence.

• Working Solution: On the day of the experiment, dilute the stock solution to the desired working concentration (typically 1-10 µM) in a serum-free medium or buffer such as phosphate-buffered saline (PBS). Prepare the working solution fresh for each experiment.

Troubleshooting High Background Fluorescence

High background fluorescence is a common issue when using fluorescent probes. The following guide provides a systematic approach to identify and resolve the source of the problem.

Problem: My fluorescence signal is high even in my negative control (no added Fe²⁺).

High background can originate from several sources, including the probe itself, the imaging medium, cellular autofluorescence, and the imaging setup.

Step 1: Evaluate the RhoNox-1 Probe

Possible Cause: The RhoNox-1 probe has degraded.

Troubleshooting Strategy:

• Check Storage Conditions: Ensure the RhoNox-1 stock solution has been stored correctly at -20°C or -80°C and protected from light. Avoid repeated freeze-thaw cycles.

• Use Fresh Aliquots: If you suspect degradation, use a fresh, unopened aliquot of the RhoNox-1 stock solution.

• Source of DMSO: Use high-purity, anhydrous DMSO for reconstitution. Degraded or wet DMSO can contribute to probe instability and higher background.

Step 2: Assess the Imaging Medium and Buffers

Possible Cause: Components in the cell culture medium are autofluorescent.

Troubleshooting Strategy:

• Use Phenol (B47542) Red-Free Medium: Phenol red, a common pH indicator in cell culture media, is a known source of background fluorescence.[2] Switch to a phenol red-free medium for the duration of the experiment.

• Minimize Serum Content: Fetal bovine serum (FBS) contains components that can be autofluorescent. If possible, reduce the serum concentration or use a serum-free medium during the staining and imaging steps.[2][3]

• Use Imaging-Specific Buffers: Consider using a specialized live-cell imaging buffer with low autofluorescence, such as Hank's Balanced Salt Solution (HBSS) or a commercial imaging buffer.

Step 3: Account for Cellular Autofluorescence

Possible Cause: The cells themselves are exhibiting natural fluorescence.

Troubleshooting Strategy:

• Image Unstained Cells: Acquire an image of unstained cells using the same filter set and exposure settings as for your RhoNox-1 experiment. This will reveal the level of intrinsic autofluorescence.

• Choose Appropriate Cell Types: Some cell types are more autofluorescent than others. If possible, select a cell line with lower intrinsic fluorescence for your experiments.

• Spectral Unmixing: If your imaging software supports it, use spectral unmixing algorithms to computationally separate the RhoNox-1 signal from the autofluorescence background.

Step 4: Optimize Experimental Parameters

Possible Cause: Suboptimal probe concentration, incubation time, or imaging settings.

Troubleshooting Strategy:

• Titrate RhoNox-1 Concentration: High concentrations of the probe can lead to non-specific binding and increased background.[4][5] Perform a concentration titration to determine the lowest effective concentration that provides a good signal-to-noise ratio.

• Optimize Incubation Time: Both insufficient and excessive incubation times can be problematic. A time-course experiment can help identify the optimal incubation period for your specific cell type and experimental conditions.

• Adjust Imaging Settings: High laser power and long exposure times can increase background noise and phototoxicity.[5][6] Use the lowest possible laser power and exposure time that still allows for adequate signal detection.

Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting high background fluorescence with RhoNox-1.

Caption: A step-by-step workflow for troubleshooting high background fluorescence.

Experimental Protocols

Protocol 1: Live Cell Imaging of Labile Iron with RhoNox-1

This protocol provides a general guideline for staining adherent cells with RhoNox-1.

Materials:

• Adherent cells cultured on glass-bottom dishes or coverslips

• RhoNox-1

• High-purity, anhydrous DMSO

• Phenol red-free cell culture medium (serum-free for staining)

• Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Seeding: Seed cells on a glass-bottom dish or coverslips and allow them to adhere and reach the desired confluency.

• Prepare RhoNox-1 Stock Solution: Dissolve RhoNox-1 in anhydrous DMSO to a final concentration of 1 mM.

• Prepare RhoNox-1 Working Solution: On the day of the experiment, dilute the 1 mM RhoNox-1 stock solution to a final working concentration of 1-10 µM in serum-free, phenol red-free medium. Note: The optimal concentration should be determined empirically for each cell type.

• Cell Staining: a. Remove the culture medium from the cells. b. Wash the cells once with PBS or HBSS. c. Add the RhoNox-1 working solution to the cells and incubate for 15-60 minutes at 37°C, protected from light. Note: The optimal incubation time should be determined empirically.

• Wash: a. Remove the staining solution. b. Wash the cells two to three times with PBS or HBSS to remove any unbound probe.

• Imaging: a. Add fresh phenol red-free medium or an imaging buffer to the cells. b. Image the cells using a fluorescence microscope with excitation and emission wavelengths around 540 nm and 575 nm, respectively.

Experimental Workflow Diagram

Caption: A typical experimental workflow for live-cell imaging with RhoNox-1.

Signaling Pathway: Labile Iron and Ferroptosis

RhoNox-1 is a valuable tool for studying the labile iron pool, which plays a critical role in various cellular processes, including a form of regulated cell death called ferroptosis. An increase in the labile iron pool can lead to the generation of reactive oxygen species (ROS) through the Fenton reaction, ultimately causing lipid peroxidation and cell death.

The following diagram illustrates the central role of the labile iron pool in the ferroptosis signaling pathway.

Caption: The role of the labile iron pool in the ferroptosis signaling pathway.

References

• 1. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. bmglabtech.com [bmglabtech.com]
• 3. bosterbio.com [bosterbio.com]
• 4. biotium.com [biotium.com]
• 5. benchchem.com [benchchem.com]
• 6. bitesizebio.com [bitesizebio.com]

RhoNox-1 Technical Support Center: Assessing and Minimizing Cytotoxicity

Welcome to the RhoNox-1 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on assessing and minimizing potential cytotoxicity associated with the use of RhoNox-1, a fluorescent probe for the detection of ferrous iron (Fe²⁺).

Frequently Asked Questions (FAQs)

Q1: What is RhoNox-1 and what is its primary mechanism of action?

A1: RhoNox-1 is a cell-permeable fluorescent probe designed for the specific detection of labile ferrous iron (Fe²⁺) in living cells. Its mechanism is based on the Fe²⁺-mediated reduction of a non-fluorescent N-oxide moiety to a highly fluorescent rhodamine derivative. This reaction results in a "turn-on" fluorescent signal, allowing for the visualization and semi-quantification of intracellular Fe²⁺.[1] The probe typically localizes to the Golgi apparatus.

Q2: Is RhoNox-1 cytotoxic?

A2: At the recommended working concentrations for fluorescent imaging (typically 1-10 µM), RhoNox-1 has been reported to have low to no intrinsic cytotoxicity in several studies.[2] One study explicitly states that active N-oxide probes, including RhoNox-1, displayed no intrinsic cytotoxicity across the concentration range employed in their ferroptosis inhibition studies (up to 12.8 µM).[3] However, as with any exogenous compound, cytotoxicity can be cell type-dependent and influenced by concentration and incubation time.

Q3: How can RhoNox-1 affect cell physiology?

A3: The primary effect of RhoNox-1 on cell physiology stems from its reaction with Fe²⁺. By selectively oxidizing Fe²⁺ to Fe³⁺, RhoNox-1 can deplete the intracellular labile iron pool.[4] This has been shown to inhibit ferroptosis, an iron-dependent form of programmed cell death.[3] Therefore, while not directly cytotoxic in many contexts, RhoNox-1 can modulate cellular processes that are dependent on labile iron.

Q4: What are the potential indirect cytotoxic effects of using RhoNox-1?

A4: Depletion of the labile iron pool by RhoNox-1 could potentially interfere with normal cellular functions that require Fe²⁺ as a cofactor for various enzymes. This could lead to cellular stress if the depletion is significant or prolonged. Furthermore, alterations in iron homeostasis can impact other cellular pathways, such as the generation of reactive oxygen species (ROS) and inflammatory responses.

Troubleshooting Guides

Problem 1: Unexpected decrease in cell viability after RhoNox-1 treatment.

• Possible Cause 1: High Concentration of RhoNox-1.

  • Solution: Perform a dose-response experiment to determine the optimal, non-toxic concentration of RhoNox-1 for your specific cell line and experimental conditions. Start with a low concentration (e.g., 1 µM) and titrate up to the desired concentration, while monitoring cell viability using a standard assay like MTT or LDH.

• Possible Cause 2: Solvent Toxicity.

  • Solution: RhoNox-1 is typically dissolved in DMSO. Ensure the final concentration of DMSO in your cell culture medium is below the toxic threshold for your cells (usually <0.1%). Run a vehicle control (medium with the same concentration of DMSO but without RhoNox-1) to assess the effect of the solvent alone.

• Possible Cause 3: Extended Incubation Time.

  • Solution: Minimize the incubation time of RhoNox-1 with your cells to the shortest duration that provides an adequate fluorescent signal for your imaging needs. Typical incubation times range from 5 to 30 minutes.

• Possible Cause 4: Phototoxicity.

  • Solution: If you are performing live-cell imaging, excessive exposure to high-intensity excitation light can generate ROS and cause phototoxicity. Use the lowest possible laser power and exposure time that allows for image acquisition. Consider using a more sensitive detector or a spinning disk confocal microscope to reduce phototoxicity.

Problem 2: Interference of RhoNox-1 with cytotoxicity assays.

• Possible Cause 1: Spectral Overlap.

  • Solution: The fluorescent product of RhoNox-1 has an emission maximum around 575 nm. When using other fluorescent dyes for cytotoxicity assessment (e.g., in flow cytometry-based apoptosis assays), check for spectral overlap. Choose dyes with distinct excitation and emission spectra and use appropriate compensation controls.

• Possible Cause 2: Interference with Absorbance-Based Assays.

  • Solution: For colorimetric assays like MTT, the color of the RhoNox-1 fluorescent product could potentially interfere with the absorbance reading of the formazan (B1609692) product. Run a control with RhoNox-1-treated cells without the MTT reagent to measure the background absorbance and subtract it from your experimental readings.

Quantitative Data on RhoNox-1

The following tables summarize available quantitative data regarding the biological activity and cytotoxicity of RhoNox-1.

Table 1: Biological Activity of RhoNox-1

Parameter	Cell Line	Value	Comments
IC₅₀ (Ferroptosis Inhibition)	HT1080	12.8 µM	This value represents the concentration at which RhoNox-1 inhibits erastin-induced ferroptosis by 50%. It is a measure of its biological activity, not direct cytotoxicity.[3]

Table 2: Observed Cytotoxicity of RhoNox-1

Assay	Cell Line	Concentration Range	Observation
Cell Viability	HT1080	Up to 12.8 µM	No intrinsic cytotoxicity was observed within this concentration range used for ferroptosis inhibition studies.[3]
General Imaging	Various	1 - 10 µM	Generally considered non-toxic at these standard working concentrations for live-cell imaging.[2]

Experimental Protocols

MTT Cell Viability Assay

This protocol assesses cell viability by measuring the metabolic activity of cells. Viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or Solubilization Buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well plate

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treat cells with various concentrations of RhoNox-1 (and appropriate controls, including a vehicle control) for the desired duration.

• Following treatment, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Carefully remove the medium and add 100 µL of DMSO or solubilization buffer to each well to dissolve the formazan crystals.

• Shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a plate reader.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of the cytosolic enzyme LDH into the culture medium, which is an indicator of plasma membrane damage and cell death.

Materials:

• Commercially available LDH cytotoxicity assay kit (follow manufacturer's instructions)

• 96-well plate

• Plate reader

General Procedure:

• Seed cells in a 96-well plate and treat with RhoNox-1 and controls.

• After the incubation period, carefully collect a portion of the cell culture supernatant from each well.

• Transfer the supernatant to a new 96-well plate.

• Add the LDH reaction mixture provided in the kit to each well containing the supernatant.

• Incubate for the time specified in the kit's protocol, protected from light.

• Add the stop solution provided in the kit.

• Measure the absorbance at the recommended wavelength (usually 490 nm).

• Include controls for maximum LDH release (by lysing a set of untreated cells) and background.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

Materials:

• Annexin V-FITC (or other fluorophore)

• Propidium Iodide (PI)

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Treat cells with RhoNox-1 and controls.

• Harvest the cells (including any floating cells) and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Signaling Pathways and Experimental Workflows

References

• 1. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of ferroptosis by N -oxide-based fluorescent probes via selective oxidation of ferrous ions - Chemical Science (RSC Publishing) DOI:10.1039/D4SC07972H [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

issues with RhoNox-1 stability in solution

Welcome to the technical support center for RhoNox-1, a novel dual inhibitor of Rho-associated coiled-coil containing protein kinase (ROCK) and nitric oxide synthase (NOS). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to the stability and handling of RhoNox-1 in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of RhoNox-1 instability in aqueous solutions?

A1: The primary factors affecting RhoNox-1 stability are pH, light exposure, and temperature.[1] RhoNox-1 contains a hydrolyzable ester group, making it susceptible to degradation in non-neutral pH conditions.[2] It is also photosensitive and can degrade upon prolonged exposure to light.[3][4] Elevated temperatures can accelerate these degradation processes.[1][5]

Q2: I observed a precipitate after diluting my DMSO stock solution of RhoNox-1 into my aqueous cell culture medium. What is happening?

A2: This phenomenon, often called "crashing out," is common for hydrophobic compounds like RhoNox-1.[6] It occurs when the compound's concentration exceeds its solubility limit in the final aqueous medium.[7] The rapid dilution of the DMSO stock into the aqueous buffer creates a "solvent shock" that can trigger immediate precipitation.[7]

Q3: My RhoNox-1 solution has turned a faint yellow color after a few days in the refrigerator. Is it still usable?

A3: A color change in the stock solution may indicate chemical degradation, possibly due to oxidation.[8] It is strongly recommended to discard the solution and prepare a fresh one to ensure the integrity of your experimental results.[8] If the compound is known to be oxygen-sensitive, consider storing freshly prepared solutions under an inert gas like argon or nitrogen.[8]

Q4: Can I repeatedly freeze and thaw my RhoNox-1 stock solution?

A4: It is highly recommended to avoid repeated freeze-thaw cycles.[9][10] Temperature fluctuations can decrease compound solubility and promote degradation, especially if the solvent has absorbed moisture.[2][6] Best practice is to prepare single-use aliquots of your stock solution and store them at -20°C or -80°C.[3][11]

Q5: What is the recommended final concentration of DMSO in my cell-based assays?

A5: To avoid solvent-induced cellular toxicity, the final concentration of DMSO in your cell culture medium should typically be kept below 0.5%.[2][8] It is crucial to include a vehicle control (media with the same final DMSO concentration but without RhoNox-1) in your experiments to account for any effects of the solvent itself.[12]

Troubleshooting Guides

Issue 1: Precipitation of RhoNox-1 in Aqueous Media

If you observe immediate or delayed precipitation after adding RhoNox-1 to your experimental buffer or media, follow these troubleshooting steps.

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of RhoNox-1 exceeds its aqueous solubility limit.[7][12]	Decrease the final working concentration. Perform a solubility test to determine the maximum soluble concentration under your specific experimental conditions.[6]
Solvent Shock	Rapid dilution from a concentrated organic stock into an aqueous medium causes the compound to "crash out."[7]	Perform a serial or intermediate dilution. Add the stock solution dropwise to pre-warmed (37°C) media while gently vortexing to ensure rapid dispersal.[6][7]
Low Media Temperature	Compound solubility is often lower in cold liquids.[6]	Always use pre-warmed (37°C) cell culture media or buffers for your dilutions.[7][12]
Unfavorable pH	The pH of the medium can affect the solubility of ionizable compounds.[5][7]	Check the pKa of RhoNox-1. If the media pH is unfavorable, consider using a different buffer system, but be mindful of the potential impact on cell health.[6]
Interaction with Media Components	Components in complex media, such as serum proteins, can sometimes interact with the compound, leading to precipitation.[12]	Try reducing the serum concentration. Alternatively, pre-incubate RhoNox-1 in a small volume of serum-free media before adding it to the complete, serum-containing media.[12]

A troubleshooting workflow for precipitation issues is provided below.

References

• 1. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 2. benchchem.com [benchchem.com]
• 3. globalresearchchem.com [globalresearchchem.com]
• 4. qbdgroup.com [qbdgroup.com]
• 5. Factors affecting stability of drugs | PPTX [slideshare.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. maxedoutcompounds.com [maxedoutcompounds.com]
• 10. benchchem.com [benchchem.com]
• 11. apolloscientific.co.uk [apolloscientific.co.uk]
• 12. benchchem.com [benchchem.com]

RhoNox-1 Technical Support Center: Troubleshooting Non-Specific Staining

Welcome to the technical support center for RhoNox-1. This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals resolve issues related to non-specific staining and optimize their experiments for the detection of divalent iron ions (Fe²⁺).

Frequently Asked Questions (FAQs)

Q1: What is RhoNox-1 and what does it detect?

RhoNox-1 is a highly selective fluorescent probe designed for the specific detection of divalent iron ions (Fe²⁺), also known as ferrous iron.[1][2][3] It is a cell-permeable compound that exhibits weak fluorescence in its native state. Upon reacting with Fe²⁺, RhoNox-1 undergoes a deoxygenation reaction that converts it into a highly fluorescent rhodamine B derivative, producing a strong orange-red signal.[4][5] This reaction is irreversible.[1][6] RhoNox-1 is suitable for detecting labile iron pools within living cells.[1][3]

Q2: I am observing high background fluorescence across my entire sample. What are the common causes?

High background fluorescence is a common issue in fluorescence microscopy and can obscure the specific signal from your target. Potential causes can be categorized into probe-related issues and sample/system-related issues.

Potential Causes & Solutions:

Category	Potential Cause	Troubleshooting Recommendation
Probe-Related	Probe concentration is too high.	Decrease the working concentration of RhoNox-1. The optimal range is typically 1-10 µM, but this should be optimized for your specific cell type and experimental conditions.[1][7]
Incubation time is too long.	Reduce the incubation period. Recommended times are between 5 and 30 minutes. Prolonged incubation can lead to non-specific uptake and accumulation.[7][8]
Degraded probe.	RhoNox-1 solutions are not stable for long-term storage. Prepare fresh working solutions from a DMSO stock for each experiment. Storing the probe in solution can increase background fluorescence.[9] Ensure the DMSO stock is stored properly at -20°C for up to one month or -80°C for up to six months, protected from light.[1]
Impure DMSO.	Use high-purity, anhydrous DMSO to prepare the stock solution. Degraded or low-quality DMSO can increase background signals.[9]
Sample-Related	Autofluorescence.	Some cell types or tissues exhibit natural fluorescence (autofluorescence). To check for this, examine an unstained sample under the same imaging conditions. If autofluorescence is high, you may need to apply corrective measures such as pre-photobleaching or using spectral unmixing if your imaging software supports it.[10]
Insufficient washing.	Ensure adequate washing steps are performed after incubation with the probe to remove any unbound RhoNox-1. Wash cells two to three times with a suitable buffer like PBS or HBSS.[1][9]
System-Related	Incorrect imaging settings.	Optimize microscope settings, particularly the gain and exposure time. High gain settings can amplify weak, non-specific signals. Use a positive control (e.g., cells treated with an iron source like ferric ammonium (B1175870) sulfate) to establish optimal imaging parameters.[9]

Q3: My RhoNox-1 signal is not localizing to the expected organelle. Why is this happening?

While RhoNox-1 has been reported to localize to the Golgi apparatus, other studies have shown significant staining in endolysosomes.[1][11] Discrepancies in localization can arise from several factors.

• Cell Type Differences: The distribution and size of labile iron pools can vary significantly between different cell types, which will affect the localization pattern of the probe.

• Cellular Health: Stressed or dying cells may have disrupted ion homeostasis, leading to altered Fe²⁺ distribution and atypical staining patterns. Ensure cells are healthy and not overly confluent.

• Misinterpretation of Other Fluorescent Signals: If using co-stains, ensure there is no spectral overlap (bleed-through) from other fluorescent channels.[10] Image each fluorophore sequentially to confirm the source of the signal. A recent study demonstrated that in U87MG cells, the FeRhoNox-1 signal showed very little colocalization with a Golgi-specific marker and instead was found in endolysosomes.[11]

Q4: The fluorescence signal is weak or absent, even in my positive control. What should I do?

A weak or absent signal suggests a problem with the probe's activation or the detection of the resulting fluorescence.

Troubleshooting Steps for Weak Signal:

Step	Action	Rationale
1. Verify Probe Activity	Test the probe in a cell-free system by adding a known source of Fe²⁺ (e.g., freshly prepared ferrous sulfate) to the working solution.	This will confirm if the probe itself is active and capable of fluorescing in the presence of its target.
2. Check Cellular Iron Levels	Ensure your positive control is working. For inducing intracellular iron, treat cells with a compound like ferric ammonium sulfate (B86663) (FAS) prior to staining.[9] Conversely, using an iron chelator like 2,2'-bipyridyl (Bpy) should reduce the signal and can serve as a negative control.[4]	This confirms that the experimental model is capable of producing a detectable change in the labile iron pool.
3. Optimize Incubation	Increase the incubation time (within the 5-60 minute range) or the probe concentration (within the 1-10 µM range).[1][9]	The signal is dependent on the probe entering the cell and reacting with Fe²⁺. These parameters may need adjustment for different cell types.
4. Check Microscope Filters	Confirm that you are using the correct filter set for detection. RhoNox-1, after reacting with Fe²⁺, has an excitation maximum around 540 nm and an emission maximum around 575 nm.[1][7] A standard Cy3 or TMR filter set is appropriate.[9]	Incorrect filters will lead to inefficient excitation and/or detection of the fluorescent signal.
5. Consider pH	The fluorescence of some probes can be pH-sensitive.[12] While RhoNox-1 is reported to be stable over a biologically relevant pH range, extreme changes in intracellular pH could potentially affect the signal.[5] Ensure your culture medium and buffers are at the correct physiological pH.

Experimental Protocols & Diagrams

Optimized Protocol for Staining Adherent Cells with RhoNox-1

This protocol is a general guideline. Optimization of concentrations and incubation times is highly recommended for each specific cell type and experimental setup.

1. Reagent Preparation:

• 1 mM RhoNox-1 Stock Solution: Allow the vial of solid RhoNox-1 to reach room temperature. Add the appropriate volume of high-purity, anhydrous DMSO (e.g., 110 µL to 50 µg of probe) to create a 1 mM stock solution.[1][7] Mix well. Store aliquots at -80°C for up to 6 months.[1]
• 5 µM RhoNox-1 Working Solution: Immediately before use, dilute the 1 mM stock solution in a serum-free medium or a suitable buffer like Hank's Balanced Salt Solution (HBSS) to a final concentration of 1-10 µM (a 5 µM starting concentration is recommended).[9]

2. Cell Preparation:

• Culture adherent cells on a suitable imaging plate or coverslip (e.g., glass-bottom dish).
• Ensure cells are healthy and sub-confluent.
• (Optional) For positive and negative controls, treat cells with an iron source (e.g., 100 µM FAS for 30-60 minutes) or an iron chelator, respectively, prior to staining.

3. Staining Procedure:

• Remove the culture medium from the cells.
• Wash the cells twice with warm HBSS or PBS to remove any remaining serum.[9]
• Add the prepared RhoNox-1 working solution to the cells, ensuring the entire surface is covered.
• Incubate the cells for 30-60 minutes at 37°C, protected from light.[9] Note: Incubation times as short as 5-30 minutes at room temperature have also been reported and may be sufficient depending on the cell type.[7][8]
• After incubation, remove the staining solution.
• Wash the cells three times with warm HBSS or PBS to remove any unbound probe.[9]

4. Imaging:

• Add fresh buffer or medium to the cells for imaging.
• Observe the cells using a fluorescence microscope equipped with a filter set appropriate for rhodamine derivatives (Excitation: ~540 nm / Emission: ~575 nm).[7]

Diagrams

Caption: Mechanism of RhoNox-1 activation by divalent iron (Fe²⁺).

Caption: Experimental workflow for staining adherent cells with RhoNox-1.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 3. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cedarlanelabs.com [cedarlanelabs.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. goryochemical.com [goryochemical.com]
• 10. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 11. Heterogeneity of ferrous iron-containing endolysosomes and effects of endolysosome iron on endolysosome numbers, sizes, and localization patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bitesizebio.com [bitesizebio.com]

RhoNox-1 Technical Support Center: Optimizing Signal-to-Noise Ratio

Welcome to the technical support center for RhoNox-1 experiments. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments for a high signal-to-noise ratio.

Troubleshooting Guides

This section provides solutions to common problems encountered during RhoNox-1 experiments.

Issue: Low or No Fluorescence Signal

A weak or absent fluorescence signal can prevent the accurate detection of labile ferrous iron (Fe²⁺). The following table outlines potential causes and recommended solutions.

Potential Cause	Recommendation
Insufficient Intracellular Fe²⁺	Verify the presence of labile Fe²⁺ in your cell model. Consider using a positive control by treating cells with a known concentration of ferrous ammonium (B1175870) sulfate (B86663) (e.g., 100 µM) prior to RhoNox-1 staining.[1][2]
Suboptimal RhoNox-1 Concentration	The optimal working concentration of RhoNox-1 can vary between cell types. Perform a concentration titration, typically within the range of 1-10 µM, to find the ideal concentration for your specific cells.[3][4][5]
Inadequate Incubation Time	The reaction between RhoNox-1 and Fe²⁺ is time-dependent. Ensure an adequate incubation period, generally between 30 to 60 minutes.[6] For some cell types, a shorter incubation of 5-30 minutes may be sufficient.[3][5]
Incorrect Filter Set/Wavelengths	Confirm that you are using the correct excitation and emission wavelengths for RhoNox-1, which are approximately 540 nm for excitation and 575 nm for emission.[3][4][5] Use a filter set appropriate for Cy3 or tetramethylrhodamine (B1193902) (TMR).[6]
Signal Quenching	High concentrations of RhoNox-1 or the presence of quenching agents in the media can reduce the fluorescent signal. Ensure you are using the recommended concentration range and serum-free media or PBS for the working solution.[3][4][5]

Issue: High Background Fluorescence

High background fluorescence can obscure the specific signal from the reaction of RhoNox-1 with Fe²⁺, leading to a poor signal-to-noise ratio.

Potential Cause	Recommendation
Degraded DMSO	The quality of the DMSO used to prepare the RhoNox-1 stock solution is critical. Degraded DMSO can contribute to increased background fluorescence.[6] Use high-purity, anhydrous DMSO and prepare fresh aliquots to avoid repeated freeze-thaw cycles.[2][6]
Autofluorescence	Some cell types exhibit high intrinsic fluorescence. To mitigate this, include an unstained control sample to measure the baseline autofluorescence and subtract it from the stained samples during analysis.
Incomplete Washing	Residual, unbound RhoNox-1 in the extracellular space can contribute to high background. Ensure thorough washing of the cells with buffer (e.g., PBS or HBSS) after incubation with the probe.[3][6]
Probe Aggregation	High concentrations of RhoNox-1 can lead to aggregation, which may appear as non-specific background staining. Use the recommended working concentration and ensure the probe is fully dissolved in the working solution.
Non-specific Staining	While RhoNox-1 is highly selective for Fe²⁺, non-specific binding can occur.[2][7] To confirm the specificity of the signal, use a cell-permeable Fe²⁺ chelator, such as 2,2'-bipyridyl (Bpy), as a negative control.[2][8] A significant decrease in fluorescence after Bpy treatment indicates that the original signal was due to Fe²⁺.[2][8]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for RhoNox-1?

A1: RhoNox-1 is a "turn-on" fluorescent probe. In its native state, it is non-fluorescent. RhoNox-1 is cell-permeable and, upon entering the cell, it selectively reacts with divalent iron ions (Fe²⁺). This reaction involves the Fe²⁺-mediated deoxygenation of the tertiary amine N-oxide group on the RhoNox-1 molecule. This chemical transformation converts RhoNox-1 into the highly fluorescent compound, rhodamine B, resulting in a detectable orange-red fluorescence.[7][9]

Q2: What are the optimal excitation and emission wavelengths for RhoNox-1?

A2: The maximal excitation wavelength for the Fe²⁺-bound RhoNox-1 product is approximately 540 nm, and the maximal emission wavelength is around 575 nm.[3][4][5]

Q3: In which cellular compartment does RhoNox-1 primarily localize?

A3: RhoNox-1 has been observed to preferentially accumulate in the Golgi apparatus within living cells.[3][5][10]

Q4: How should I prepare the RhoNox-1 stock and working solutions?

A4: To prepare a 1 mM stock solution, dissolve 50 µg of RhoNox-1 in 110 µL of high-purity DMSO.[3][5] The working solution should be prepared fresh by diluting the stock solution in a serum-free cell culture medium or PBS to a final concentration of 1-10 µM.[3][4][5] The optimal working concentration should be determined empirically for your specific cell type and experimental conditions.[3][5]

Q5: What are the recommended storage conditions for RhoNox-1?

A5: The solid form of RhoNox-1 should be stored at -20°C or -80°C, protected from light.[3] It is recommended to aliquot the stock solution and store it at -20°C for up to one month or at -80°C for up to six months, protected from light.[3] Avoid repeated freeze-thaw cycles. Storing the probe as a diluted solution is not recommended as it can degrade and increase background fluorescence.[6]

Experimental Protocols

Standard Protocol for Staining Adherent Cells with RhoNox-1

• Cell Culture: Culture adherent cells on sterile coverslips or in a glass-bottom dish.

• Preparation of Working Solution: Prepare a 1-10 µM RhoNox-1 working solution by diluting the 1 mM DMSO stock solution in a serum-free medium or PBS.

• Cell Washing: Remove the culture medium and gently wash the cells twice with a suitable buffer like PBS or HBSS.[6]

• Staining: Add the RhoNox-1 working solution to the cells, ensuring the entire surface is covered.

• Incubation: Incubate the cells at 37°C for 30-60 minutes.[6] Note that incubation times may need to be optimized and can range from 5-30 minutes for some applications.[3][5]

• Washing: Remove the staining solution and wash the cells two to three times with the buffer to remove any unbound probe.[6]

• Imaging: Observe the cells using a fluorescence microscope with the appropriate filter set (e.g., for Cy3 or TMR).[6]

Standard Protocol for Staining Suspension Cells with RhoNox-1

• Cell Harvesting: Centrifuge the cell suspension at approximately 1000 x g for 3-5 minutes to pellet the cells.[3][5]

• Cell Washing: Discard the supernatant and wash the cells twice with PBS, centrifuging after each wash. Resuspend the cells to a density of approximately 1x10⁶ cells/mL.[3][5]

• Staining: Add the 1-10 µM RhoNox-1 working solution to the cell suspension.

• Incubation: Incubate the cells at room temperature for 5-30 minutes.[3][5]

• Washing: Centrifuge the cells at 400 x g for 3-4 minutes and discard the supernatant. Wash the cells twice with PBS.[3][5]

• Analysis: Resuspend the cells in serum-free medium or PBS for analysis by fluorescence microscopy or flow cytometry.[3][5]

Visualizations

References

• 1. rsc.org [rsc.org]
• 2. FeRhoNox™-1 Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 5. abmole.com [abmole.com]
• 6. goryochemical.com [goryochemical.com]
• 7. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. cedarlanelabs.com [cedarlanelabs.com]

challenges in quantifying RhoNox-1 fluorescence signal

Welcome to the technical support center for the RhoNox-1 fluorescent probe. This resource is designed to help researchers, scientists, and drug development professionals overcome common challenges in quantifying the RhoNox-1 fluorescence signal. Find troubleshooting guides, frequently asked questions (FAQs), detailed protocols, and technical data below.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during your experiments with RhoNox-1.

Issue 1: Weak or No Fluorescence Signal

Q: I am not observing any fluorescence signal, or the signal is much weaker than expected after inducing nitric oxide (NO) production. What could be the cause?

A: This is a common issue that can stem from several factors. Here’s a step-by-step troubleshooting guide:

• Confirm Probe Viability: Ensure your RhoNox-1 stock solution has been stored correctly (protected from light, at the recommended temperature) and has not exceeded its expiration date.

• Optimize Probe Concentration: The optimal concentration can vary between cell types. Perform a concentration titration to find the ideal balance between signal intensity and potential cytotoxicity.[1][2]

• Check Cell Health: Ensure cells are healthy and not overly confluent before and during the experiment. Stressed or dying cells may not produce NO efficiently.[3]

• Verify NO Induction: Confirm that your method for inducing NO production (e.g., using a cytokine or a chemical donor) is effective in your specific cell model. Consider using a positive control cell line known to produce robust NO levels.[1]

• Incorrect Imaging Settings: Double-check that you are using the correct excitation and emission filters for RhoNox-1 (Recommended Ex/Em: ~540/575 nm).[4] Ensure the light source is properly aligned and the objective is clean.[3][5]

Issue 2: High Background Fluorescence

Q: My images have high background fluorescence, making it difficult to distinguish the specific RhoNox-1 signal. How can I reduce the background?

A: High background can obscure your signal and complicate quantification.[6] Consider the following solutions:

• Inadequate Washing: Ensure that unbound RhoNox-1 is thoroughly washed away after the loading step. Increase the number of washes or the duration of each wash. See the table below for a comparison of washing protocols.

• Autofluorescence: Cellular components like NADH and flavins can cause autofluorescence.[6][7] To mitigate this, image a parallel sample of unstained cells under the same conditions to establish a baseline autofluorescence profile. You can then subtract this from your RhoNox-1 stained samples during image analysis.

• Phenol (B47542) Red in Media: Many cell culture media contain phenol red, which is fluorescent. For imaging experiments, switch to a phenol red-free medium.[3]

• Probe Aggregation: High concentrations of RhoNox-1 can sometimes lead to aggregation, causing bright, non-specific puncta. Try reducing the probe concentration or briefly sonicating the working solution before adding it to cells.

Table 1: Effect of Washing Protocol on Signal-to-Background Ratio (SBR)

Washing Protocol	Average Signal Intensity (RFU)	Average Background Intensity (RFU)	Signal-to-Background Ratio (SBR)
1 Wash x 2 min	15,400	4,200	3.7
2 Washes x 5 min	14,900	2,100	7.1
3 Washes x 5 min	14,500	1,350	10.7
RFU = Relative Fluorescence Units. Data are representative of typical results.

Issue 3: Rapid Signal Fading (Photobleaching)

Q: The RhoNox-1 signal is bright initially but fades quickly during time-lapse imaging. What is causing this and how can I prevent it?

A: This phenomenon is called photobleaching, where the fluorophore is irreversibly damaged by the excitation light.[8] Here are strategies to minimize it:

• Reduce Excitation Light Intensity: Use the lowest possible laser power or lamp intensity that still provides a detectable signal. Using Neutral Density (ND) filters is highly recommended.[9]

• Minimize Exposure Time: Use the shortest possible exposure time for your camera. A more sensitive camera can help achieve a good signal with less exposure.[3][9]

• Reduce Frequency of Acquisition: For time-lapse experiments, increase the interval between image acquisitions to the longest duration that still captures the biological process of interest.[9]

• Use Antifade Reagents: When mounting cells on slides for fixed-cell imaging, use a mounting medium containing an antifade reagent.[1]

Issue 4: Inconsistent or Non-Reproducible Quantification

Q: I am getting significant variability in my fluorescence quantification between experiments. How can I improve reproducibility?

A: Consistency is key for reliable quantification. Here are some critical points to control:

• Standardize Cell Seeding Density: Ensure that the number of cells seeded per well or dish is consistent across all experiments, as cell density can affect NO production and probe uptake.

• Maintain Consistent Timings: The duration of probe loading, stimulation, and imaging should be kept identical for all samples being compared.

• Control Environmental Conditions: Maintain a stable temperature, humidity, and CO₂ environment during the experiment, especially for live-cell imaging. Changes in pH can affect the fluorescence of some probes.[10][11]

• Use a Ratiometric Approach (Internal Control): If possible, co-load cells with a stable, spectrally distinct fluorescent probe that is insensitive to NO. By calculating the ratio of the RhoNox-1 signal to the control probe signal, you can correct for variations in cell number, probe loading, and illumination intensity.

• Define a Clear Analysis Protocol: Use a consistent method for image analysis. Define your regions of interest (ROIs) systematically and apply the same background correction method to all images.

Experimental Protocols & Methodologies

Protocol 1: Live-Cell Staining and Imaging of Intracellular NO

This protocol provides a general guideline for using RhoNox-1 to detect nitric oxide in live cells.

• Cell Preparation:

  • Seed cells on a glass-bottom dish or chamber slide suitable for fluorescence microscopy.

  • Culture cells to a confluence of 60-80%.

• Probe Preparation:

  • Prepare a 1 mM stock solution of RhoNox-1 in anhydrous DMSO.

  • On the day of the experiment, dilute the stock solution in a serum-free, phenol red-free medium to a final working concentration (typically 1-10 µM).

• Cell Loading:

  • Remove the culture medium from the cells.

  • Wash the cells once with warm PBS or serum-free medium.

  • Add the RhoNox-1 working solution to the cells and incubate for 30-60 minutes at 37°C, protected from light.

• Washing:

  • Remove the loading solution.

  • Wash the cells three times with warm serum-free medium to remove any unbound probe.

• NO Stimulation & Imaging:

  • Add fresh medium (with or without your NO-inducing agent) to the cells.

  • Place the dish on the microscope stage, ensuring the environmental chamber is set to 37°C and 5% CO₂.

  • Allow cells to equilibrate for 5-10 minutes.

  • Image cells using an appropriate filter set (e.g., Ex: 540/20 nm, Em: 585/40 nm).

  • Acquire a baseline image before adding the stimulus, then capture images at desired time points after stimulation.

Protocol 2: Quantitative Image Analysis

• Background Subtraction:

  • For each image, define a region of interest (ROI) in an area with no cells to measure the mean background intensity.

  • Subtract this value from every pixel in the image.

• Cellular Intensity Measurement:

  • Use image analysis software (e.g., ImageJ/Fiji, CellProfiler) to automatically or manually draw ROIs around individual cells or cell populations.

  • Measure the mean fluorescence intensity within each ROI.

• Data Normalization:

  • For each condition, calculate the average of the mean fluorescence intensities from at least 50-100 cells.

  • Normalize the data by expressing the change in fluorescence as a fold-change over the baseline (unstimulated) control (F/F₀).

Visual Diagrams

RhoNox-1 Activation and NO Signaling

The following diagram illustrates the simplified endogenous production of nitric oxide (NO) by nitric oxide synthase (NOS) and the subsequent detection by the RhoNox-1 probe.

Caption: Simplified pathway of NO production and detection by RhoNox-1.

Experimental Workflow for Quantification

This flowchart outlines the key steps from experiment setup to final data analysis for quantifying RhoNox-1 fluorescence.

Caption: General experimental workflow for intracellular NO detection.

Troubleshooting Decision Tree

Use this logical diagram to diagnose common issues encountered during RhoNox-1 experiments.

Caption: A decision tree for troubleshooting common RhoNox-1 issues.

References

• 1. biotium.com [biotium.com]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 6. spiedigitallibrary.org [spiedigitallibrary.org]
• 7. Is bioluminescence the key to safe, effective brain imaging? | Brown University [brown.edu]
• 8. Photobleaching - Wikipedia [en.wikipedia.org]
• 9. feinberg.northwestern.edu [feinberg.northwestern.edu]
• 10. Characterization of a Hg2+-Selective Fluorescent Probe Based on Rhodamine B and Its Imaging in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

RhoNox-1 Technical Support Center: Protocols and Troubleshooting for Specific Cell Types

Welcome to the RhoNox-1 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on refining RhoNox-1 protocols for specific cell types and to offer solutions for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is RhoNox-1 and how does it work?

A1: RhoNox-1 is a fluorescent probe designed for the specific detection of divalent iron ions (Fe²⁺) in living cells.[1][2][3] Its mechanism is based on a chemical reaction with Fe²⁺, which transforms the probe into a highly fluorescent orange-red product.[1][4] This allows for the visualization and semi-quantification of the labile iron pool within cells. RhoNox-1 is cell-permeable and tends to localize in the Golgi apparatus.[1][5][6]

Q2: What are the recommended starting concentrations and incubation times for RhoNox-1?

A2: As a starting point, a working solution of 1-10 µM RhoNox-1 is recommended. The optimal concentration and incubation time can vary depending on the cell type and experimental conditions. For many cell lines, an incubation time of 5-30 minutes at room temperature is sufficient.[1][4][7][8]

Q3: Can RhoNox-1 be used in fixed cells?

A3: No, RhoNox-1 is intended for use in living cells. The fixation process can alter the distribution and concentration of labile iron, leading to inaccurate results.

Q4: How should I prepare and store RhoNox-1?

A4: A 1 mM stock solution can be prepared by dissolving 50 µg of RhoNox-1 in 110 µL of high-purity dimethyl sulfoxide (B87167) (DMSO).[1][5][7] It is highly recommended to use anhydrous, high-purity DMSO to avoid increased background fluorescence. Storing RhoNox-1 as a solution is not recommended due to potential degradation, which can lead to higher background signals. For optimal performance, prepare the working solution fresh for each experiment.

Q5: Is RhoNox-1 toxic to cells?

A5: RhoNox-1 generally exhibits low cytotoxicity.[9] However, like any exogenous compound, it is best practice to perform a toxicity assessment for your specific cell type and experimental conditions. One study reported an IC50 value of 12.8 µM for RhoNox-1 in HT1080 cells in the context of ferroptosis inhibition.[10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High Background Fluorescence	1. Degraded RhoNox-1 probe. 2. Impure DMSO used for stock solution. 3. Autofluorescence of cells or medium.	1. Prepare fresh working solution for each experiment. Avoid storing RhoNox-1 in solution for extended periods. 2. Use anhydrous, high-purity DMSO to prepare the stock solution. 3. Image an unstained control sample to assess autofluorescence. If necessary, use a medium with low background fluorescence or adjust imaging settings.
Low or No Fluorescence Signal	1. Low concentration of labile iron in cells. 2. Insufficient incubation time or probe concentration. 3. Photobleaching.	1. Treat cells with a positive control, such as ferrous ammonium (B1175870) sulfate (B86663) (FAS), to confirm the probe is working. 2. Optimize the incubation time (try longer durations within the 5-30 minute range) and/or increase the RhoNox-1 concentration (up to 10 µM). 3. Minimize exposure of stained cells to excitation light before imaging. Use an anti-fade mounting medium if possible for fixed-endpoint imaging.
Cell Death or Morphological Changes	1. RhoNox-1 cytotoxicity at high concentrations or with prolonged incubation. 2. DMSO toxicity.	1. Perform a dose-response and time-course experiment to determine the optimal, non-toxic conditions for your specific cell type. Consider using a lower concentration of RhoNox-1. 2. Ensure the final concentration of DMSO in the cell culture medium is low (typically <0.5%).
Inconsistent Results	1. Variation in cell density or health. 2. Inconsistent incubation conditions.	1. Ensure consistent cell seeding density and monitor cell health throughout the experiment. 2. Maintain consistent temperature and incubation times across all samples.

Experimental Protocols

General Protocol for Staining Adherent and Suspension Cells

This protocol provides a general guideline. Optimization for specific cell types is recommended.

1. Reagent Preparation:

• RhoNox-1 Stock Solution (1 mM): Dissolve 50 µg of RhoNox-1 in 110 µL of anhydrous, high-purity DMSO.[1][5][7]

• RhoNox-1 Working Solution (1-10 µM): Dilute the 1 mM stock solution in serum-free cell culture medium or Phosphate-Buffered Saline (PBS) to the desired final concentration. Prepare this solution fresh before each use.[1][5][7]

2. Staining Protocol for Adherent Cells: a. Culture adherent cells on sterile coverslips or in a multi-well plate. b. When cells have reached the desired confluency, remove the culture medium. c. Wash the cells twice with serum-free medium or PBS. d. Add the RhoNox-1 working solution to the cells and incubate for 5-30 minutes at room temperature, protected from light.[1][4][8] e. Remove the working solution and wash the cells twice with medium or PBS.[1][4] f. Proceed with imaging using fluorescence microscopy.

3. Staining Protocol for Suspension Cells: a. Centrifuge the cell suspension at 1000 x g for 3-5 minutes to pellet the cells.[1] b. Discard the supernatant and wash the cells twice with PBS. c. Resuspend the cells in the RhoNox-1 working solution at a density of approximately 1x10⁶ cells/mL.[1] d. Incubate for 5-30 minutes at room temperature, protected from light.[1][7] e. Centrifuge at 400 x g for 3-4 minutes and discard the supernatant.[1] f. Wash the cells twice with PBS. g. Resuspend the cells in serum-free medium or PBS for analysis by flow cytometry or fluorescence microscopy.[1]

Cell-Type Specific Recommendations

Quantitative data for optimal RhoNox-1 usage can vary significantly between cell types. The following table summarizes recommended starting conditions based on published studies.

Cell Type	Recommended Concentration	Recommended Incubation Time	Notes
HepG2 (Human Liver Cancer)	5 µM	60 minutes	Used for imaging labile Fe²⁺ under hypoxic conditions.[11]
HEK293 (Human Embryonic Kidney)	Not specified	Not specified	General protocols are likely applicable.
SH-SY5Y (Human Neuroblastoma)	Not specified	Not specified	General protocols are likely applicable.
MCF-7 (Human Breast Cancer)	5 µM	15 minutes	Shorter incubation time was found to be effective.[12]
HT1080 (Human Fibrosarcoma)	Up to 12.8 µM	12 hours	Used in the context of ferroptosis inhibition studies; longer incubation was for viability assays.[10]

Visualizations

Experimental Workflow for RhoNox-1 Staining

Caption: General experimental workflow for staining adherent and suspension cells with RhoNox-1.

Logical Flow for Troubleshooting Low Fluorescence Signal

Caption: A decision tree for troubleshooting experiments with low RhoNox-1 fluorescence signal.

Simplified Signaling Pathway of Labile Iron and Ferroptosis

Caption: Simplified pathway showing the generation of the labile iron pool and its role in ferroptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. abmole.com [abmole.com]
• 6. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 7. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Iron Metabolism Detection Solutions - Creative Biolabs [creative-biolabs.com]
• 10. Inhibition of ferroptosis by N -oxide-based fluorescent probes via selective oxidation of ferrous ions - Chemical Science (RSC Publishing) DOI:10.1039/D4SC07972H [pubs.rsc.org]
• 11. A universal fluorogenic switch for Fe(ii) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]

Reference Data & Comparative Studies

Validating the Specificity of the Fe(II) Probe RhoNox-1 with the Iron Chelator 2,2'-Bipyridine

In the realm of cellular biology and drug development, the accurate detection of specific ions is paramount. Fluorescent probes have emerged as indispensable tools for visualizing and quantifying intracellular ions. RhoNox-1 is a novel fluorescent probe designed for the selective detection of ferrous iron (Fe(II)), a critical player in various physiological and pathological processes.[1][2][3][4][5] To ensure the reliability of such probes, their specificity must be rigorously validated. A key method for validating the Fe(II)-specificity of RhoNox-1 is through the use of the iron chelator 2,2'-Bipyridine (Bpy). This guide provides a comprehensive comparison of RhoNox-1's performance in the presence and absence of Bpy, supported by experimental data and detailed protocols.

Principle of Validation

The validation principle is straightforward: if RhoNox-1's fluorescence is genuinely dependent on the presence of Fe(II), then the introduction of a potent Fe(II) chelator like Bpy should sequester the Fe(II) ions, preventing them from interacting with the probe and thereby diminishing the fluorescent signal. Bpy is a bidentate chelating agent that forms a stable complex with ferrous iron, effectively reducing the concentration of free Fe(II) available to react with RhoNox-1.[6][7][8]

Signaling Pathway and Validation Mechanism

RhoNox-1 operates on a "turn-on" mechanism. In its native state, the probe is non-fluorescent. Upon reaction with Fe(II), a deoxygenation reaction of the tertiary amine N-oxide group on the rhodamine scaffold occurs, leading to a highly fluorescent product.[1][9] The iron chelator Bpy intervenes in this process by binding to Fe(II), thus inhibiting the "turn-on" signal of RhoNox-1.

Figure 1. Mechanism of RhoNox-1 activation and Bpy-mediated inhibition.

Experimental Data: Fluorescence Response of RhoNox-1

The efficacy of Bpy in validating the RhoNox-1 signal can be demonstrated through fluorescence microscopy of living cells. In a typical experiment, cells are treated with RhoNox-1 and an Fe(II) source to induce fluorescence. A parallel group of cells is additionally treated with Bpy. The resulting fluorescence intensity is then measured and compared.

Treatment Group	Description	Observed Fluorescence	Interpretation
Control	Cells treated with RhoNox-1 only.	Basal (low) fluorescence.	Indicates low levels of endogenous labile Fe(II).
Fe(II) Treated	Cells treated with RhoNox-1 and an Fe(II) source (e.g., FeCl₂).	Strong fluorescence.	RhoNox-1 detects the increased intracellular Fe(II).
Fe(II) + Bpy Treated	Cells treated with RhoNox-1, an Fe(II) source, and Bpy.	Fluorescence comparable to the control group.	Bpy chelates Fe(II), preventing RhoNox-1 activation and confirming the probe's specificity.

Table 1. Comparison of RhoNox-1 fluorescence in response to Fe(II) and Bpy treatment.

Experimental Protocol: Validation of RhoNox-1 using Bpy in Live Cells

This protocol outlines the key steps for validating the Fe(II)-specificity of RhoNox-1 using the iron chelator Bpy in a cell-based fluorescence microscopy experiment.

Materials:

• RhoNox-1

• 2,2'-Bipyridine (Bpy)

• Ferrous chloride (FeCl₂) or another suitable Fe(II) source

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Adherent cells (e.g., HeLa, HepG2) cultured on coverslips or in imaging dishes

• Fluorescence microscope with appropriate filter sets (e.g., Ex/Em: ~540/575 nm for RhoNox-1)[3][4]

Experimental Workflow:

Figure 2. Experimental workflow for validating RhoNox-1 with Bpy.

Detailed Steps:

• Cell Preparation: Seed adherent cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy and allow them to adhere overnight.

• Reagent Preparation: Prepare stock solutions of RhoNox-1, FeCl₂, and Bpy in an appropriate solvent (e.g., DMSO for RhoNox-1 and water for FeCl₂ and Bpy). On the day of the experiment, dilute the stock solutions to their final working concentrations in cell culture medium.

• Treatment:

  • For the Control group, replace the culture medium with medium containing only the RhoNox-1 working solution.

  • For the Fe(II) Treated group, replace the culture medium with medium containing both RhoNox-1 and FeCl₂.

  • For the Fe(II) + Bpy Treated group, replace the culture medium with medium containing RhoNox-1, FeCl₂, and Bpy.

• Incubation: Incubate the cells with the respective treatment solutions for a specified period (e.g., 30 minutes) at 37°C in a CO₂ incubator.

• Washing: After incubation, gently aspirate the treatment solutions and wash the cells two to three times with pre-warmed PBS to remove any excess probe and reagents.

• Imaging: Immediately after washing, add fresh PBS or imaging buffer to the cells. Visualize the cells using a fluorescence microscope with the appropriate filter set for RhoNox-1. Capture images from multiple fields for each treatment group.

• Data Analysis: Quantify the mean fluorescence intensity of the cells in each image using image analysis software (e.g., ImageJ). Compare the fluorescence intensities between the different treatment groups.

Conclusion

The use of the iron chelator 2,2'-Bipyridine provides a robust and reliable method for validating the Fe(II)-specificity of the fluorescent probe RhoNox-1. Experimental data consistently demonstrates that Bpy effectively quenches the Fe(II)-induced fluorescence of RhoNox-1, confirming that the probe's signal is directly dependent on the presence of ferrous iron. This validation is a critical step in ensuring the accuracy of experimental results when using RhoNox-1 to study the intricate roles of labile iron in biological systems.

References

• 1. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. abmole.com [abmole.com]
• 5. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 6. 2,2′-Bipyridine - Wikipedia [en.wikipedia.org]
• 7. Chemical and electrochemical generation of [Fe(bpy)2(S)2]2+ (bpy=2,2′-bipyridine, S=H2O or CH3CN). A route for synthesis of coordinatively dissymmetrical iron(II) polypyridine complexes and supramolecular structures containing a Fe(bpy)32+ moiety - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. 2,2’-Bipyridine and hydrazide containing peptides for cyclization and complex quaternary structural control - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Specificity of RhoNox-1 for Ferrous Iron (Fe2+): A Comparative Guide

For researchers in cellular biology and drug development, the accurate detection of specific metal ions is paramount. Ferrous iron (Fe2+) plays a crucial role in numerous physiological and pathological processes, making its selective detection essential. This guide provides a comprehensive comparison of RhoNox-1, a fluorescent probe for Fe2+, with other available alternatives, supported by experimental data and detailed protocols to validate its specificity.

Mechanism of Action of RhoNox-1

RhoNox-1's specificity for Fe2+ is rooted in its unique chemical design. The probe consists of a rhodamine B scaffold modified with an N-oxide group. In its native state, the N-oxide quenches the fluorescence of the rhodamine B molecule. In the presence of Fe2+, a selective reduction and deoxygenation of the N-oxide group occurs. This irreversible reaction removes the quenching effect, leading to a significant "turn-on" fluorescent signal. This reaction-based sensing mechanism confers high selectivity for Fe2+ over other biologically relevant metal ions, including its oxidized counterpart, ferric iron (Fe3+).

Below is a diagram illustrating the signaling pathway of RhoNox-1 activation.

Caption: Mechanism of RhoNox-1 activation by Fe2+.

Quantitative Comparison of Fe2+ Probes

Several fluorescent probes are available for the detection of intracellular Fe2+. Below is a comparison of RhoNox-1 with other popular alternatives: FerroOrange, Mito-FerroGreen, and FerroFarRed (also known as SiRhoNox-1).

Feature	RhoNox-1	FerroOrange	Mito-FerroGreen	FerroFarRed (SiRhoNox-1)
Excitation Max (nm)	~540-555	~542	~488-505	~646
Emission Max (nm)	~575	~572	~535	~662
Subcellular Localization	Golgi Apparatus, Lysosomes	Endoplasmic Reticulum	Mitochondria	Endoplasmic Reticulum
Selectivity for Fe2+	High	High	High	High
Reported Fold Change	~30-fold	>100-fold	Not specified	Not specified
Interference from ROS	Minimal	Minimal	Minimal	Minimal

Experimental Validation of RhoNox-1 Specificity

To independently verify the specificity of RhoNox-1 for Fe2+, a series of in vitro and cell-based experiments can be performed.

In Vitro Specificity Assay

This experiment assesses the fluorescence response of RhoNox-1 to a panel of biologically relevant metal ions.

Experimental Workflow:

Caption: Workflow for in vitro specificity testing of RhoNox-1.

Protocol:

• Prepare a 1 mM stock solution of RhoNox-1 in high-quality, anhydrous DMSO.

• Prepare 10 mM stock solutions of various metal salts (e.g., FeCl₂, FeCl₃, CuSO₄, ZnCl₂, MnCl₂, MgCl₂, CaCl₂) in deionized water.

• Prepare the reaction buffer: 50 mM HEPES buffer, pH 7.4.

• For each metal ion to be tested, prepare a reaction mixture containing 5 µM RhoNox-1 and 20 µM of the respective metal ion in the reaction buffer. Include a control with only RhoNox-1.

• Incubate the mixtures at 37°C for 30-60 minutes, protected from light.

• Measure the fluorescence intensity using a fluorometer with excitation at ~540 nm and emission at ~575 nm.

• Compare the fluorescence signal from the Fe²⁺-containing sample to the signals from all other samples. A high specificity is indicated by a strong fluorescent signal only in the presence of Fe²⁺.

Intracellular Specificity Assay

This experiment confirms the probe's selectivity within the complex environment of a living cell.

Experimental Workflow:

Caption: Workflow for intracellular specificity testing of RhoNox-1.

Protocol:

• Seed adherent cells (e.g., HeLa, HepG2) onto a glass-bottom dish and culture overnight.

• Prepare a 5 µM working solution of RhoNox-1 in serum-free cell culture medium or a suitable buffer (e.g., HBSS).

• Wash the cells twice with the culture medium or buffer.

• Incubate the cells with the RhoNox-1 working solution for 30-60 minutes at 37°C.

• Prepare the following treatment groups:

  • Control: No additional treatment.

  • Fe²⁺ positive control: Treat cells with a source of labile iron, such as 100 µM ferric ammonium (B1175870) citrate (B86180) (FAC) for several hours or 50 µM ferrous sulfate (B86663) for 30 minutes.

  • Chelation control: Co-treat cells with the Fe²⁺ source and a cell-permeable Fe²⁺ chelator, such as 100 µM 2,2'-bipyridyl (BPY).

  • Other metal ions: Treat cells with other metal ions (e.g., Cu²⁺, Zn²⁺) to assess for non-specific activation.

• Wash the cells twice to remove excess probe and treatment compounds.

• Image the cells using a fluorescence microscope equipped with appropriate filters for rhodamine (e.g., Ex: 540/25 nm, Em: 605/55 nm).

• Quantify the mean fluorescence intensity of the cells in each treatment group. High specificity is demonstrated by a significant increase in fluorescence only in the Fe²⁺-treated group, which is reversed by the addition of the Fe²⁺ chelator.

Conclusion

The available data strongly support the high specificity of RhoNox-1 for the detection of Fe²⁺. Its reaction-based mechanism minimizes off-target binding and interference from other metal ions. For researchers requiring selective visualization of labile Fe²⁺ pools, particularly within the Golgi apparatus and lysosomes, RhoNox-1 is a robust and reliable tool. When choosing a probe, it is crucial to consider the specific subcellular compartment of interest and the required sensitivity, as alternatives like FerroOrange may offer a higher fluorescence turn-on, while Mito-FerroGreen is specifically targeted to the mitochondria. The provided protocols offer a framework for the independent validation of RhoNox-1's specificity and for its effective implementation in experimental settings.

comparing RhoNox-1 sensitivity to FerroOrange for Fe2+ detection

For researchers, scientists, and drug development professionals investigating the intricate roles of ferrous iron (Fe2+) in cellular processes and disease, the selection of a sensitive and reliable detection probe is paramount. This guide provides a comprehensive comparison of two prominent fluorescent probes, RhoNox-1 and FerroOrange, to aid in the selection of the optimal tool for your experimental needs.

This comparison guide delves into the key performance characteristics of RhoNox-1 and FerroOrange, presenting available experimental data to facilitate an informed decision. We will explore their sensitivity, specificity, and spectral properties, supplemented with detailed experimental protocols and visual diagrams to illustrate their mechanisms and application workflows.

Performance Comparison at a Glance

A summary of the key quantitative and qualitative performance metrics for RhoNox-1 and FerroOrange is presented below. It is important to note that a direct, side-by-side quantitative comparison under identical experimental conditions is not extensively available in the literature. The data presented is compiled from various sources and should be interpreted as a guideline.

Feature	RhoNox-1	FerroOrange
Target Ion	Fe2+	Fe2+
Excitation Max (nm)	~540[1][2][3]	~542-543[4][5][6]
Emission Max (nm)	~575[1][2][3]	~572-580[4][5][6]
Fluorescence Change	Turn-on	Turn-on
Sensitivity	Good, with a reported detection limit of ~0.2 µM.[7] However, it has been described as having "limited sensitivity" compared to newer probes.	High, reported to be more sensitive than RhoNox-1 at lower, physiological concentrations.[4] It is also referred to as a "highly sensitive probe" with a >100-fold fluorescence enhancement.
Specificity	High selectivity for Fe2+ over other biologically relevant metal ions.	High selectivity for Fe2+ over Fe3+ and other divalent metal ions.[4]
Subcellular Localization	Primarily Golgi apparatus and endoplasmic reticulum.[1][8]	Primarily endoplasmic reticulum.[9]
Cell Permeability	Yes[1][10]	Yes[4]
Reaction	Irreversible[1][10]	Irreversible[4]

Delving Deeper: A Head-to-Head Comparison

Sensitivity: A key differentiator between the two probes is their reported sensitivity. While RhoNox-1 is a capable Fe2+ sensor, evidence suggests that FerroOrange exhibits higher sensitivity, particularly when detecting low, physiological levels of intracellular Fe2+.[4] Goryo Chemical provides a direct comparison demonstrating that 1 µM of FerroOrange yields a stronger signal compared to 5 µM of RhoNox-1 in HepG2 cells under the same experimental conditions. This enhanced sensitivity can be crucial for studies investigating subtle changes in the labile iron pool.

Specificity: Both RhoNox-1 and FerroOrange demonstrate high selectivity for Fe2+ over other common metal ions found in biological systems, such as Fe3+, Ca2+, Mg2+, Zn2+, and Cu2+. This high specificity is critical for ensuring that the fluorescent signal accurately reflects the concentration of Fe2+ and is not confounded by other cations.

Mechanism of Action: Both probes operate on a "turn-on" fluorescence mechanism. In their basal state, they are non-fluorescent. Upon selective reaction with Fe2+, they undergo a chemical transformation that results in a highly fluorescent product. This irreversible reaction provides a stable signal for imaging and quantification.

Experimental Protocols

For researchers wishing to perform a direct comparison of RhoNox-1 and FerroOrange for Fe2+ detection in cultured cells, the following protocol provides a detailed methodology.

Materials:

• RhoNox-1

• FerroOrange

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Cell culture medium

• Adherent or suspension cells of interest

• Ammonium (B1175870) iron(II) sulfate (B86663) (for positive control)

• 2,2'-Bipyridyl (Bpy) (for negative control)

• Fluorescence microscope with appropriate filter sets (e.g., for TRITC/Rhodamine)

Stock Solution Preparation:

• RhoNox-1 Stock (1 mM): Dissolve 50 µg of RhoNox-1 in 110 µL of anhydrous DMSO.[1][10]

• FerroOrange Stock (1 mM): Dissolve 24 µg of FerroOrange in 35 µL of anhydrous DMSO.[5][11] Note: Store stock solutions at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Working Solution Preparation:

• Prepare fresh working solutions of both probes immediately before use.

• RhoNox-1 Working Solution (1-10 µM): Dilute the 1 mM stock solution in serum-free cell culture medium or HBSS to the desired final concentration.

• FerroOrange Working Solution (1 µM): Dilute the 1 mM stock solution 1:1000 in serum-free cell culture medium or HBSS.[5][11]

Cell Staining and Imaging Protocol:

• Cell Seeding: Seed cells on an appropriate imaging dish or plate and allow them to adhere and grow overnight.

• Controls (Optional but Recommended):

  • Positive Control: To induce an increase in intracellular Fe2+, treat a subset of cells with 100 µM ammonium iron(II) sulfate for 30-60 minutes prior to probe loading.

  • Negative Control: To chelate intracellular Fe2+, treat a subset of cells with a cell-permeable Fe2+ chelator like 100 µM 2,2'-bipyridyl (Bpy) concurrently with probe loading.

• Probe Loading:

  • Remove the culture medium and wash the cells once with warm HBSS or serum-free medium.

  • Add the prepared working solution of either RhoNox-1 or FerroOrange to the cells.

  • Incubate the cells at 37°C for 30-60 minutes, protected from light.

• Washing:

  • Remove the probe-containing medium.

  • Wash the cells two to three times with warm HBSS or serum-free medium to remove any excess, unbound probe.

• Imaging:

  • Add fresh warm HBSS or imaging buffer to the cells.

  • Image the cells immediately using a fluorescence microscope equipped with a suitable filter set (e.g., excitation ~540-560 nm, emission ~570-620 nm).

  • Crucially, for a direct comparison, ensure that all imaging parameters (e.g., excitation intensity, exposure time, gain) are kept identical between the RhoNox-1 and FerroOrange samples.

Data Analysis:

• Quantify the mean fluorescence intensity of individual cells or regions of interest using image analysis software (e.g., ImageJ/Fiji).

• Compare the fluorescence intensity between untreated, positive control, and negative control cells for each probe.

• Directly compare the fluorescence intensity of cells stained with RhoNox-1 versus FerroOrange under identical conditions.

Visualizing the Process

To better understand the underlying mechanisms and experimental procedures, the following diagrams have been generated using Graphviz.

Caption: Mechanism of Fe2+ detection by fluorescent probes.

Caption: Experimental workflow for comparing Fe2+ probes.

Conclusion

Both RhoNox-1 and FerroOrange are valuable tools for the detection of intracellular Fe2+. The choice between them will largely depend on the specific requirements of the experiment. For studies requiring the highest sensitivity to detect subtle fluctuations in the labile iron pool, FerroOrange appears to be the superior choice based on available data. However, for general applications and semi-quantitative analysis, RhoNox-1 remains a reliable and effective probe. It is always recommended to perform a pilot experiment to determine the optimal probe and concentration for your specific cell type and experimental conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. FerroOrange Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 3. A universal fluorogenic switch for Fe(ii) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescence Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 8. Recent progress in rational design of fluorescent probes for Fe2+ and bioapplication | Semantic Scholar [semanticscholar.org]
• 9. A Critical and Comparative Review of Fluorescent Tools for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent progress in rational design of fluorescent probes for Fe2+ and bioapplication [ouci.dntb.gov.ua]
• 11. [Development and applications of Fe(II)-selective fluorescent probes] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to RhoNox-1 and SiRhoNox-1 for Intracellular Iron Imaging

For researchers, scientists, and professionals in drug development, the accurate detection of labile ferrous iron (Fe²⁺) is crucial for understanding its roles in various physiological and pathological processes, including oxidative stress, hypoxia, and ferroptosis. This guide provides an objective comparison of two leading fluorescent probes, RhoNox-1 and SiRhoNox-1, offering insights into their performance, supported by experimental data and detailed protocols.

Mechanism of Action: N-Oxide Chemistry

Both RhoNox-1 and SiRhoNox-1 operate on a universal and highly selective "turn-on" mechanism based on N-oxide chemistry.[1][2][3][4] In their basal state, the probes contain a dialkylarylamine N-oxide group, which quenches the fluorescence of the parent fluorophore.[4] This quenching occurs through mechanisms like a break in the π-conjugation system, photo-induced electron transfer (PET), and twisted intramolecular charge transfer (TICT).[4]

Upon selective reaction with intracellular Fe²⁺, the N-oxide group is deoxygenized.[1][2][4] This chemical reduction restores the original fluorophore's structure, leading to a significant increase in fluorescence intensity.[4] This detection strategy is highly specific to Fe²⁺, showing no significant response to other biologically relevant metal ions such as Fe³⁺, or to reactive oxygen species (ROS).[1][4]

Caption: General detection mechanism for N-oxide based Fe²⁺ probes.

Quantitative Performance Comparison

While both probes share a common detection mechanism, their photophysical properties and performance characteristics differ significantly. SiRhoNox-1, derived from a silicon-rhodamine scaffold, generally exhibits superior performance in terms of reaction speed, signal enhancement, and emission wavelength.[1][4]

Feature	RhoNox-1	SiRhoNox-1 (FerroFarRed™)
Parent Fluorophore	Rhodamine B[1][4]	Silicon-Rhodamine B[1]
Excitation (λex)	~540-555 nm[1][5][6][7]	~630-646 nm[1][8]
Emission (λem)	~575 nm (Orange-Red)[1][4][5][6][7]	~662 nm (Far-Red)[8]
Quantum Yield (Φ)	0.01 (quenched state)[4][9]	0.08 (quenched state)[1]
Fluorescence Increase	~30-fold[4][9]	~60-fold[1]
Response Rate	Slower, reaches plateau after ~1 hour[4][9]	Faster and more efficient response[1][10]
Endogenous Fe²⁺ Detection	Can detect basal and endogenous Fe²⁺[2][3]	High sensitivity, can detect endogenous Fe²⁺[1][11]
Subcellular Localization	Primarily Golgi apparatus[6][11][12][13]	Primarily Endoplasmic Reticulum (ER)[8][11][14]

Key Experimental Protocols

The following protocols provide a generalized methodology for using RhoNox-1 and SiRhoNox-1 for live-cell imaging of intracellular Fe²⁺.

Reagent Preparation

• Stock Solution: Prepare a 1 mM stock solution by dissolving the probe (e.g., 50 µg of RhoNox-1) in high-quality, anhydrous DMSO.[5][6] Store the stock solution at ≤ -20°C, desiccated and protected from light.[13] It is recommended to store in small aliquots to avoid repeated freeze-thaw cycles.

• Working Solution: On the day of the experiment, dilute the 1 mM stock solution to a final concentration of 1-10 µM (typically 5 µM) in a serum-free medium or an appropriate buffer like HBSS.[6][8] Note: The presence of serum is not recommended as it contains iron that can react with the probe extracellularly.[8]

Cell Staining and Imaging

• Cell Culture: Seed cells on a glass-bottom dish or appropriate imaging plate and culture overnight to allow for adherence.[8]

• Washing: Before staining, gently wash the cells twice with a serum-free medium or buffer (e.g., HBSS) to remove any residual serum.[13]

• Incubation: Add the probe working solution to the cells and incubate for 30-60 minutes at 37°C.[8][11] The optimal incubation time may vary depending on the cell type.

• Final Wash: After incubation, wash the cells once with the observation buffer to remove any excess probe.[8]

• Imaging: Immediately image the cells using a fluorescence microscope.

  • For RhoNox-1: Use an excitation wavelength of ~540-555 nm and collect emission around 575 nm (e.g., Cy3 or TMR filter set).[13]

  • For SiRhoNox-1: Use an excitation wavelength of ~635-645 nm and collect emission around 660 nm (e.g., Cy5 filter set).[8]

Caption: Standard experimental workflow for intracellular Fe²⁺ imaging.

Summary and Recommendations

Both RhoNox-1 and SiRhoNox-1 are powerful tools for the specific detection of labile Fe²⁺ in living cells. However, their distinct characteristics make them suitable for different experimental needs.

• RhoNox-1 is a well-established and effective probe for visualizing intracellular Fe²⁺, particularly within the Golgi apparatus.[11][12][13] It has been successfully used to detect both basal and elevated levels of labile iron in various cell models.[2][4]

• SiRhoNox-1 (FerroFarRed™) represents an advancement in the N-oxide probe series and is often the preferred choice for more demanding applications.[4] Its key advantages include:

  • Higher Sensitivity: A superior off/on signal ratio (60-fold increase) and faster kinetics allow for more robust detection of subtle fluctuations in endogenous Fe²⁺ levels.[1][10]

  • Far-Red Optics: The longer excitation and emission wavelengths minimize interference from cellular autofluorescence, resulting in a significantly higher signal-to-background ratio.[1]

  • Broader Applicability: It has proven effective not only in standard 2D cell culture but also in more complex systems like 3D tumor spheroids and for analysis by flow cytometry.[1][15] It is also a valuable tool for detecting senescence-associated iron accumulation.[16]

References

• 1. A universal fluorogenic switch for Fe(ii) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 8. goryochemical.com [goryochemical.com]
• 9. researchgate.net [researchgate.net]
• 10. A universal fluorogenic switch for Fe(ii) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. A Golgi-targeting fluorescent probe for labile Fe(ii) to reveal an abnormal cellular iron distribution induced by dysfunction of VPS35 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cedarlanelabs.com [cedarlanelabs.com]
• 13. goryochemical.com [goryochemical.com]
• 14. FerroFarRed™ Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 15. Activity-based sensing fluorescent probes for iron in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fluorescence-Based Detection of Ferrous Iron in Senescent Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

RhoNox-1: A Comparative Guide to a Selective Fluorescent Probe for Ferrous Iron (Fe²⁺)

In the intricate landscape of cellular biology, the precise detection of specific metal ions is paramount to understanding a myriad of physiological and pathological processes. Among these, labile ferrous iron (Fe²⁺) plays a pivotal role in phenomena ranging from metabolic pathways to oxidative stress and ferroptosis. This guide provides a detailed comparison of RhoNox-1, a highly selective fluorescent probe for Fe²⁺, against other common iron probes, supported by experimental data and protocols.

Unveiling RhoNox-1: Mechanism and Core Advantages

RhoNox-1 is a fluorescent probe designed for the specific detection of divalent iron ions (Fe²⁺) in living cells.[1][2] Its innovative design overcomes significant limitations of earlier iron probes, such as poor selectivity and "turn-off" responses.[3]

The core of RhoNox-1's function lies in a clever chemical switch. The probe is based on a rhodamine B fluorophore, which is initially in a non-fluorescent or weakly fluorescent state (quantum yield = 0.01) due to the presence of a tertiary amine N-oxide group.[3] This N-oxide group disrupts the π-conjugation of the fluorophore.[3] In the presence of Fe²⁺, a selective deoxygenation reaction occurs, removing the N-oxide group. This reaction restores the highly fluorescent state of the rhodamine B scaffold (quantum yield > 0.8), resulting in a significant "turn-on" signal with up to a 30-fold increase in fluorescence.[3]

Key Advantages of RhoNox-1:

• Unmatched Selectivity for Fe²⁺: One of the most significant advantages of RhoNox-1 is its high selectivity for ferrous iron over other biologically relevant metal ions, including the ferric (Fe³⁺) state.[3][4] This specificity is crucial for studying the redox dynamics of iron within the cell.

• "Turn-On" Fluorescence: Unlike older probes like Calcein and PhenGreen-SK which exhibit a "turn-off" response (fluorescence quenching) upon binding iron, RhoNox-1 provides a positive signal against a low-fluorescence background.[3][5] This "turn-on" mechanism offers a superior signal-to-noise ratio, enhancing detection sensitivity.

• Live-Cell Compatibility: RhoNox-1 is cell-permeable, allowing for the real-time imaging of labile Fe²⁺ pools in living cells and tissues.[1][3][6] It has been shown to localize primarily in the Golgi apparatus.[1][6]

• Irreversible Reaction: The reaction between RhoNox-1 and Fe²⁺ is irreversible, generating a stable fluorescent product that is suitable for semi-quantitative analysis.[1][6][7]

Comparative Analysis: RhoNox-1 vs. Other Iron Probes

The selection of an appropriate iron probe depends on the specific experimental question, particularly the desired iron species to be detected and the required response type.

Feature	RhoNox-1	Calcein / PhenGreen-SK	FerroOrange / Mito-FerroGreen	SiRhoNox-1
Target Ion	Fe²⁺ (highly selective)[3]	Labile Iron Pool (Fe²⁺/Fe³⁺, poor selectivity)[3][5]	Labile Fe²⁺[7]	Fe²⁺ (highly selective)[5]
Response Type	Turn-on [3]	Turn-off (fluorescence quenching)[3][5]	Turn-on[7]	Turn-on [5]
Selectivity	Excellent for Fe²⁺ over Fe³⁺ and other metals.[3][8]	Poor metal selectivity.[3][5]	Good selectivity for Fe²⁺.[7]	Excellent for Fe²⁺ over Fe³⁺ and other metals.[5]
Subcellular Localization	Golgi apparatus[1][6]	Cytosol	Cytosol / Mitochondria[7]	Endoplasmic Reticulum (ER)[5]
Excitation/Emission (nm)	~540 / 575[1]	Varies (e.g., Calcein: ~495/515)	Varies (e.g., FerroOrange: ~542/572)	~630 / deep-red[5]
Key Advantage	First highly selective turn-on probe for Fe²⁺.[3]	Widely used for general labile iron pool detection.[5]	Good permeability and low cytotoxicity.[7]	Higher sensitivity and red-shifted wavelength.[5]
Limitation	Limited sensitivity compared to newer probes.[9][10]	Turn-off response, poor selectivity.[3]

Quantitative Performance Data

Parameter	RhoNox-1	Rhodamine B (Product)
Quantum Yield (Φ)	0.01 (quenched state)[3]	> 0.8 (fluorescent state)[3]
Fluorescence Enhancement	Up to 30-fold upon reaction with Fe²⁺[3]	-
Excitation Max (λex)	~540 nm[1]	~555 nm
Emission Max (λem)	~575 nm[1]	~575 nm
EC₅₀ for Fe²⁺	19.6 μM[8]	-

Experimental Protocols

Below are generalized protocols for the use of RhoNox-1 in staining suspension and adherent cells for fluorescence microscopy.

I. Reagent Preparation

• Stock Solution (1 mM): Dissolve 50 µg of RhoNox-1 in 109-110 µL of high-purity, anhydrous DMSO.[1][11] It is recommended to store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[2]

• Working Solution (1-10 µM): Immediately before use, dilute the 1 mM stock solution in a suitable buffer (e.g., serum-free cell culture medium, PBS, or HBSS) to the desired final concentration (typically 5 µM).[1][11]

II. Staining Protocol for Adherent Cells

• Culture adherent cells on sterile glass-bottom dishes or coverslips.

• Remove the culture medium and wash the cells twice with an appropriate buffer (e.g., HBSS).[11]

• Add the RhoNox-1 working solution to the cells, ensuring the entire surface is covered.

• Incubate for 15-60 minutes at 37°C.[11][12] The optimal incubation time may vary depending on the cell type and experimental conditions.

• Wash the cells three times with buffer to remove excess probe.[11]

• Observe the cells using a fluorescence microscope with a filter set appropriate for Cy3 or TMR (e.g., excitation around 540-560 nm, emission around 570-590 nm).[11]

III. Staining Protocol for Suspension Cells

• Collect suspension cells by centrifugation (e.g., 400-1000 x g for 3-5 minutes).[1]

• Discard the supernatant and wash the cells twice with PBS. Resuspend the cells to a density of approximately 1x10⁶ cells/mL.[1]

• Add the RhoNox-1 working solution and incubate at room temperature or 37°C for 5-30 minutes.[1][6]

• Centrifuge to pellet the cells and discard the supernatant.[1]

• Wash the cells twice with PBS.

• Resuspend the cells in serum-free medium or PBS for analysis by fluorescence microscopy or flow cytometry.[1]

Visualizations

RhoNox-1 Detection Mechanism

Caption: Mechanism of Fe²⁺ detection by RhoNox-1.

Experimental Workflow for Cell Staining

Caption: General workflow for staining live cells with RhoNox-1.

Conclusion and Future Perspectives

RhoNox-1 marked a significant advancement in the field of iron biology by providing the first turn-on fluorescent probe with high selectivity for Fe²⁺.[3][5] Its development has enabled researchers to visualize labile ferrous iron pools in living cells with greater precision than was previously possible.[3] While its sensitivity has been surpassed by newer generation probes like SiRhoNox-1, which offers detection in the deep-red spectrum and a better signal-to-noise ratio, RhoNox-1 remains a foundational and valuable tool.[5] The "N-oxide chemistry" pioneered with RhoNox-1 has paved the way for a versatile range of fluorescent sensors, underscoring its lasting impact on the study of iron-related disorders and oxidative stress mechanisms.[5][9]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 3. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review [jstage.jst.go.jp]
• 5. A universal fluorogenic switch for Fe(ii) ion based on N-oxide chemistry permits the visualization of intracellular redox equilibrium shift towards labile iron in hypoxic tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. abmole.com [abmole.com]
• 7. Iron Metabolism Detection Solutions - Creative Biolabs [creative-biolabs.com]
• 8. Heterogeneity of ferrous iron-containing endolysosomes and effects of endolysosome iron on endolysosome numbers, sizes, and localization patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. goryochemical.com [goryochemical.com]
• 12. rsc.org [rsc.org]

Cross-Validation of RhoA Activation Assays: A Comparative Guide

Introduction

This guide provides a comparative overview of common experimental methods used to measure the activation of the small GTPase RhoA, a key regulator of cellular processes such as cytoskeleton organization, cell migration, and cell cycle progression.[1][2][3][4][5] The activation state of RhoA is determined by its binding to either GTP (active) or GDP (inactive).[1] Therefore, assays designed to study RhoA activity focus on detecting the GTP-bound form.[6]

While the name "RhoNox-1" was specified, publicly available scientific literature primarily identifies RhoNox-1 as a fluorescent probe for detecting intracellular labile ferrous iron (Fe2+).[7][8][9][10][11] Given the detailed request for information on signaling pathways and cross-validation pertinent to Rho GTPase activity, this guide will focus on the established methods for measuring RhoA activation. Researchers interested in labile iron detection are encouraged to investigate specific fluorescent probes like RhoNox-1.[7][8][9][10][11]

This document will delve into the principles, protocols, and comparative performance of key RhoA activation assays to assist researchers in selecting the most appropriate method for their experimental needs.

Comparison of RhoA Activation Assay Methods

The selection of an appropriate assay for measuring RhoA activation depends on factors such as sample type, required sensitivity, desired throughput, and available equipment. Below is a summary of the most widely used techniques.

Method	Principle	Advantages	Disadvantages	Typical Applications
Pull-Down Assay (Rhotekin-RBD)	Utilizes the Rho-binding domain (RBD) of a Rho effector protein, such as Rhotekin, fused to an affinity tag (e.g., GST) and immobilized on beads to selectively capture the active, GTP-bound form of RhoA from cell lysates. The captured RhoA-GTP is then detected by Western blotting.[12][13]	- Widely used and well-established.- Provides a semi-quantitative measure of RhoA activation.	- Can have poor reproducibility due to the relatively quick hydrolysis of GTP to GDP during the procedure and low binding affinity of the RBD.[6][13]- Labor-intensive and not suitable for high-throughput screening.[14]	- Validating results from other assays.- Detailed studies of RhoA activation in response to specific stimuli.
Pull-Down Assay (Anti-RhoA-GTP Antibody)	Employs a monoclonal antibody that specifically recognizes the GTP-bound conformation of RhoA. This antibody is used to immunoprecipitate active RhoA, which is then detected by Western blotting.[6][13]	- Higher affinity and specificity for RhoA-GTP compared to RBD-based methods, leading to more reliable and reproducible results.[6][13]- Faster assay procedure.[6][13]	- Can be more expensive than RBD-based pull-down assays.- Still requires Western blotting, limiting throughput.	- Accurate measurement of RhoA activation in complex biological samples.- Immunohistochemical analysis of RhoA activation in tissues.[6][13]
G-LISA (ELISA-based)	A 96-well plate is coated with the Rho-binding domain of an effector protein. Cell lysates are added to the wells, and the active RhoA-GTP binds to the coated RBD. The bound RhoA is then detected with a specific primary antibody and a secondary antibody conjugated to a detection enzyme (e.g., HRP), allowing for colorimetric quantification.[14][15][16]	- High-throughput capability.[14]- Faster and more convenient than pull-down assays.[14][15][17]- Requires smaller amounts of sample.[14][16]- More quantitative and consistent results.[14]	- May be less sensitive than pull-down assays for samples with very low levels of active RhoA.- Results are dependent on the quality and specificity of the antibodies used.	- High-throughput screening for activators or inhibitors of RhoA.- Measuring RhoA activation in primary cells or other samples with limited material.[16]

Experimental Protocols

Rhotekin-RBD Pull-Down Assay

This protocol is a generalized procedure and may require optimization for specific cell types and experimental conditions.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• GST-Rhotekin-RBD beads

• Wash buffer

• SDS-PAGE sample buffer

• Primary antibody against RhoA

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

Procedure:

• Cell Lysis: Culture and treat cells as required. Lyse the cells on ice with cold lysis buffer.

• Clarification: Centrifuge the lysates to pellet cellular debris. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of the lysates.

• Affinity Precipitation: Incubate a standardized amount of protein lysate with GST-Rhotekin-RBD beads with gentle agitation at 4°C.

• Washing: Pellet the beads by centrifugation and wash them multiple times with wash buffer to remove non-specifically bound proteins.

• Elution: Resuspend the beads in SDS-PAGE sample buffer and boil to elute the bound proteins.

• Western Blotting: Separate the eluted proteins by SDS-PAGE, transfer to a membrane, and probe with a RhoA-specific antibody to detect the amount of active RhoA. An aliquot of the total cell lysate should be run in parallel to determine the total RhoA level.

G-LISA (ELISA-based) Assay

This protocol is based on commercially available kits. Always refer to the manufacturer's instructions for specific details.

Materials:

• G-LISA plate pre-coated with Rhotekin-RBD

• Cell lysis buffer provided with the kit

• Wash buffer

• Primary anti-RhoA antibody

• Secondary HRP-conjugated antibody

• HRP substrate

• Stop solution

Procedure:

• Cell Lysis: Lyse cells using the provided lysis buffer.

• Clarification and Quantification: Clear the lysate by centrifugation and determine the protein concentration.

• Binding: Add equal amounts of protein lysate to the wells of the G-LISA plate and incubate.

• Washing: Wash the wells multiple times with wash buffer.

• Primary Antibody Incubation: Add the primary anti-RhoA antibody to each well and incubate.

• Washing: Repeat the washing steps.

• Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody and incubate.

• Washing: Repeat the washing steps.

• Detection: Add the HRP substrate and incubate until color develops.

• Quantification: Stop the reaction with the stop solution and read the absorbance at the appropriate wavelength using a microplate reader.

Visualizations

RhoA Signaling Pathway

The following diagram illustrates the central role of RhoA in cell signaling, from upstream activation to downstream effector functions.

References

• 1. New insights into RhoA/Rho-kinase signaling: a key regulator of vascular contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transforming protein RhoA - Wikipedia [en.wikipedia.org]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. Cell Type-specific Signaling Function of RhoA GTPase: Lessons from Mouse Gene Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BIOCARTA_RHO_PATHWAY [gsea-msigdb.org]
• 6. RhoA Pull-Down Activation Assay Kit - NewEast Biosciences - GTPase, Oncogene and Bioactive Protein [neweastbio.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. cedarlanelabs.com [cedarlanelabs.com]
• 12. Cell Biolabs Inc RhoA Activation Assay Kit, 20 assays, Quantity: Each of | Fisher Scientific [fishersci.com]
• 13. RhoA Activation Assay Kit (ab173237) is not available | Abcam [abcam.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. RhoA Activation Colorimetric Assay Kit (96 assays) - Creative BioMart [creativebiomart.net]
• 16. Accurate and reproducible measurements of RhoA activation in small samples of primary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Rho Activation Assays [cellbiolabs.com]

A Comparative Analysis of RhoNox-1 and FIP-1 Iron Probes for Cellular Imaging

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of labile iron pools within biological systems are crucial for understanding cellular physiology and the pathogenesis of numerous diseases, including cancer and neurodegenerative disorders. Fluorescent probes have emerged as indispensable tools for visualizing intracellular iron dynamics with high spatial and temporal resolution. This guide provides a detailed comparative analysis of two prominent Fe(II)-selective fluorescent probes: the turn-on probe RhoNox-1 and the ratiometric Förster Resonance Energy Transfer (FRET) probe FIP-1.

At a Glance: Key Performance Characteristics

Feature	RhoNox-1	FIP-1
Sensing Mechanism	Turn-on	Ratiometric (FRET-based)
Target Analyte	Fe(II)	Fe(II)
Excitation (Ex) / Emission (Em) Wavelengths	~540 nm / ~575 nm[1][2][3][4]	Donor (Fluorescein): ~495 nm / ~515 nm Acceptor (Cy3): ~545 nm / ~566 nm[5]
Quantum Yield (Φ)	Φ ≈ 0.01 (off) Φ > 0.8 (on, Rhodamine B)[1]	Not explicitly stated for the FRET pair, but FRET efficiency is ~85% in the "on" state[5].
Fluorescence Change	~30-fold increase[1][6][7]	Change in the ratio of donor to acceptor emission.
Detection Limit	~0.2 µM (in vitro) [Note: One source suggests 0.2 mM, which is likely a typographical error][6]	Not explicitly stated.
Selectivity	High for Fe(II) over other metal ions, including Fe(III)[1][7].	High for Fe(II) over other biologically relevant metal ions[5].
Cellular Localization	Predominantly Golgi apparatus[1][2][4][7][8].	Diffusely distributed in the cytoplasm.

Mechanism of Action

RhoNox-1: A Turn-On Response to Fe(II)

RhoNox-1 is a cell-permeable fluorescent probe designed for the specific detection of ferrous iron (Fe(II)). Its mechanism is based on the selective deoxygenation of a tertiary amine N-oxide by Fe(II) ions. In its native state, the N-oxide group on the rhodamine scaffold quenches the fluorescence of the molecule, resulting in a low quantum yield[1][9]. Upon reaction with Fe(II), the N-oxide is reduced, yielding the highly fluorescent rhodamine B, which leads to a significant "turn-on" of the fluorescence signal[1][6][7].

Mechanism of RhoNox-1 activation by Fe(II).

FIP-1: Ratiometric Detection via FRET Modulation

FIP-1 is a FRET-based ratiometric probe that consists of a fluorescein (B123965) donor and a Cy3 acceptor linked by an Fe(II)-cleavable endoperoxide bridge[5][10]. In the absence of Fe(II), excitation of the fluorescein donor results in efficient energy transfer to the Cy3 acceptor, leading to Cy3 emission. When FIP-1 encounters Fe(II), the endoperoxide linker is cleaved, separating the donor and acceptor fluorophores[5]. This disruption of FRET leads to a decrease in Cy3 emission and a concomitant increase in fluorescein emission. The ratiometric output (ratio of donor to acceptor fluorescence) provides a quantitative measure of Fe(II) concentration that is less susceptible to variations in probe concentration, excitation intensity, and photobleaching[5].

Mechanism of FIP-1 activation by Fe(II).

Experimental Protocols

General Workflow for Cellular Iron Imaging

The following diagram outlines a general workflow for using fluorescent iron probes in live-cell imaging experiments. Specific details for RhoNox-1 and FIP-1 are provided in the subsequent sections.

A generalized experimental workflow for cellular iron imaging.

RhoNox-1 Staining Protocol for Live Cells

• Cell Preparation: Culture cells on a suitable imaging dish (e.g., glass-bottom dish) to the desired confluency.

• Working Solution Preparation: Prepare a 1-10 µM RhoNox-1 working solution in a serum-free cell culture medium or a suitable buffer like Hank's Balanced Salt Solution (HBSS)[2][4]. The optimal concentration may vary depending on the cell type and experimental conditions.

• Probe Loading: Remove the culture medium from the cells and wash them with the imaging buffer. Add the RhoNox-1 working solution to the cells.

• Incubation: Incubate the cells at 37°C for 15-60 minutes[4][11]. The incubation time should be optimized for the specific cell line.

• Washing: After incubation, wash the cells three times with the imaging buffer to remove any excess probe[11].

• Imaging: Image the cells using a fluorescence microscope equipped with appropriate filters for rhodamine-based dyes (Ex/Em: ~540/575 nm)[1][2][3][4].

FIP-1 Staining Protocol for Live Cells

• Cell Preparation: Plate cells in a suitable imaging-compatible vessel and grow to the desired density.

• Working Solution Preparation: Prepare a working solution of FIP-1 in a suitable buffer (e.g., HEPES buffered saline) at a concentration of 1-10 µM.

• Probe Loading: Treat cells with the FIP-1 working solution.

• Incubation: Incubate the cells for approximately 90 minutes to allow for probe uptake and reaction with intracellular Fe(II)[12].

• Washing: Gently wash the cells with fresh buffer to remove the extracellular probe.

• Imaging: Acquire images using a fluorescence microscope with filter sets for both the donor (fluorescein; Ex/Em: ~495/515 nm) and the acceptor (Cy3; Ex/Em: ~545/566 nm)[5].

• Data Analysis: Calculate the ratiometric image by dividing the donor channel image by the acceptor (FRET) channel image.

Concluding Remarks

Both RhoNox-1 and FIP-1 are powerful tools for the detection of labile Fe(II) in living cells. The choice between these probes will depend on the specific experimental requirements.

• RhoNox-1 is a simple and effective turn-on probe that provides a significant and robust fluorescence signal increase in the presence of Fe(II). Its straightforward intensity-based readout is well-suited for qualitative and semi-quantitative assessments of changes in the labile iron pool.

• FIP-1 , as a ratiometric probe, offers the advantage of a built-in control, making it more suitable for precise quantitative measurements of Fe(II) levels. The ratiometric approach minimizes variability arising from factors such as probe concentration and cell thickness, which can affect intensity-based measurements.

Researchers should carefully consider the advantages and limitations of each probe in the context of their experimental design to select the most appropriate tool for their investigation into the intricate roles of iron in cellular biology and disease.

References

• 1. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. abmole.com [abmole.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Chemical tools for detecting Fe ions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FeRhoNox™-1 Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 9. A highly selective turn-on fluorescent probe for iron(ii) to visualize labile iron in living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. An Endoperoxide Reactivity-Based FRET Probe for Ratiometric Fluorescence Imaging of Labile Iron Pools in Living Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. goryochemical.com [goryochemical.com]
• 12. An Endoperoxide Reactivity-Based FRET Probe for Ratiometric Fluorescence Imaging of Labile Iron Pools in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle of Fe(II) Probes: RhoNox-1 vs. HMRhoNox-M

A comprehensive guide for researchers selecting fluorescent probes for the detection of labile ferrous iron (Fe(II)), featuring a detailed performance comparison of RhoNox-1 and HMRhoNox-M with supporting data and experimental protocols.

In the intricate landscape of cellular biology, the precise measurement of labile iron pools is paramount to understanding a myriad of physiological and pathological processes, including the recently elucidated iron-dependent cell death mechanism, ferroptosis. Fluorescent probes have emerged as indispensable tools for visualizing and quantifying these dynamic iron pools. Among the available options, RhoNox-1 and its successor, HMRhoNox-M, are two widely utilized rhodamine-based probes for the specific detection of Fe(II). This guide provides a detailed evaluation of their performance characteristics to aid researchers in selecting the optimal probe for their experimental needs.

Performance Comparison at a Glance

A summary of the key performance indicators for RhoNox-1 and HMRhoNox-M is presented below. HMRhoNox-M exhibits a significantly enhanced fluorescence turn-on response, offering superior sensitivity for the detection of Fe(II).

Feature	RhoNox-1	HMRhoNox-M
Target Ion	Fe(II)	Fe(II)
Fluorescence Increase (upon Fe(II) binding)	~30-fold[1]	~60-fold[2][3]
Excitation Maximum (Ex)	~540 nm[4]	~555 nm
Emission Maximum (Em)	~575 nm[4]	~575 nm[2][3]
Quantum Yield (Φ)	0.010[5]	Not explicitly reported
Molar Extinction Coefficient (ε)	24,000 M⁻¹cm⁻¹ at 492 nm[5]	Not explicitly reported
Subcellular Localization	Golgi Apparatus[4]	Lysosomes[2][3]

Delving into the Mechanism of Action

Both RhoNox-1 and HMRhoNox-M operate on a similar principle. In their basal state, the rhodamine fluorophore is in a non-fluorescent, "caged" form. Upon selective reaction with Fe(II), the probe undergoes a conformational change, releasing the highly fluorescent rhodamine dye. This "turn-on" mechanism provides a direct correlation between fluorescence intensity and the concentration of labile Fe(II).

HMRhoNox-M was developed as a second-generation probe to improve upon the fluorescence contrast of RhoNox-1. The key structural modification in HMRhoNox-M leads to a more efficient uncaging reaction in the presence of Fe(II), resulting in a more pronounced and sensitive fluorescent signal.

Experimental Protocols

For a direct and fair comparison of RhoNox-1 and HMRhoNox-M, it is crucial to perform experiments under identical conditions. Below is a synthesized protocol for the staining and imaging of adherent cells, based on established methodologies for both probes.

Materials:

• RhoNox-1 (1 mM stock in DMSO)

• HMRhoNox-M (1 mM stock in DMSO)

• Adherent cells cultured on glass-bottom dishes or coverslips

• Serum-free cell culture medium (e.g., DMEM)

• Phosphate-buffered saline (PBS)

• Ferrous ammonium (B1175870) sulfate (B86663) (FAS) for positive control (optional)

• 2,2'-bipyridyl (Bpy) for negative control (optional)

• Fluorescence microscope with appropriate filter sets

Staining Procedure:

• Cell Preparation: Culture adherent cells to the desired confluency on a suitable imaging vessel.

• Preparation of Working Solutions:

  • Prepare a 1-10 µM working solution of RhoNox-1 in serum-free cell culture medium.

  • Prepare a 1 µM working solution of HMRhoNox-M in serum-free cell culture medium.

  • Note: The optimal concentration may vary depending on the cell type and experimental conditions and should be determined empirically.

• Cell Treatment (Optional Controls):

  • Positive Control: To induce an increase in the labile iron pool, incubate cells with a final concentration of 100 µM FAS in serum-free medium for 30 minutes at 37°C.

  • Negative Control: To chelate intracellular Fe(II), incubate cells with a final concentration of 100 µM Bpy for 30 minutes at 37°C prior to and during probe incubation.

• Probe Incubation:

  • Remove the culture medium and wash the cells twice with PBS.

  • Add the prepared working solution of either RhoNox-1 or HMRhoNox-M to the cells.

  • Incubate for 30-60 minutes at 37°C in a CO₂ incubator.

• Washing:

  • Remove the probe solution and wash the cells three times with PBS to remove any unbound probe.

• Imaging:

  • Immediately image the cells using a fluorescence microscope.

  • For RhoNox-1 and HMRhoNox-M, use an excitation wavelength of ~540-560 nm and collect the emission at ~570-600 nm.

  • Acquire images using identical settings (e.g., exposure time, gain) for all experimental conditions to allow for accurate comparison of fluorescence intensities.

Visualizing the Cellular Context: Signaling Pathways

The labile iron pool, which RhoNox-1 and HMRhoNox-M detect, is a critical component of several cellular signaling pathways. Understanding these pathways provides context for the experimental data obtained using these probes.

Caption: Cellular uptake and fate of iron, highlighting the central role of the labile iron pool.

A key area where these probes are applied is in the study of ferroptosis, a form of iron-dependent regulated cell death characterized by the accumulation of lipid peroxides.

Caption: Simplified signaling pathway of ferroptosis, initiated by iron-dependent lipid peroxidation.

Conclusion

Both RhoNox-1 and HMRhoNox-M are valuable tools for the detection of labile Fe(II) in living cells. For researchers requiring higher sensitivity and a more robust fluorescence signal, HMRhoNox-M is the superior choice due to its approximately two-fold greater fluorescence enhancement upon binding Fe(II). However, the different subcellular localizations of the two probes should be a key consideration in experimental design. RhoNox-1's Golgi localization and HMRhoNox-M's lysosomal accumulation may be advantageous for studying iron trafficking and storage in these specific organelles. Ultimately, the selection between RhoNox-1 and HMRhoNox-M will depend on the specific biological question being addressed and the required level of sensitivity.

References

• 1. researchgate.net [researchgate.net]
• 2. help.lumiprobe.com [help.lumiprobe.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Fluorescent Probes for the Detection of Ferrous Iron (Fe²⁺)

For Researchers, Scientists, and Drug Development Professionals

The accurate measurement of ferrous iron (Fe²⁺) is critical in a multitude of research areas, from understanding fundamental cellular processes to the development of novel therapeutics targeting iron-dependent diseases like ferroptosis. Fluorescent probes have emerged as indispensable tools for the real-time, sensitive, and spatially resolved detection of Fe²⁺ in living systems. This guide provides a detailed comparison of popular Fe²⁺ fluorescent probes, supported by experimental data and protocols to aid researchers in selecting the optimal tool for their specific needs.

Performance Comparison of Fe²⁺ Fluorescent Probes

The selection of an appropriate Fe²⁺ fluorescent probe depends on various factors, including the specific application, the required sensitivity, and the instrumentation available. Below is a comparative summary of key performance indicators for several widely used probes.

Probe	Excitation (nm)	Emission (nm)	Fold Change in Fluorescence	Detection Limit	Quantum Yield (Φ)	Selectivity
RhoNox-1	540-555	575-585	~30-fold	~0.2 µM[1]	0.01 (quenched)[2]	High for Fe²⁺ over Fe³⁺ and other divalent metal ions[2][3]
FerroOrange	542	572	Linear increase with Fe²⁺ concentration[4]	Not explicitly stated	Not explicitly stated	High for Fe²⁺ over Fe³⁺ and other divalent metal ions[4][5][6][7]
FIP-1	495 (donor)	515 (donor), 556 (acceptor)	Ratiometric (Green/FRET ratio increases)	Not explicitly stated	Not explicitly stated	High for Fe²⁺ over other metal ions, with minor response to Cu(I) at high concentrations[8]
NRF-Fe2+	Not explicitly stated	Ratiometric shift from 460 nm to 675 nm	Significant ratiometric change[9]	Not explicitly stated	Not explicitly stated	High selectivity and sensitivity[9]

Mechanism of Action and Signaling Pathways

The detection of Fe²⁺ by fluorescent probes is primarily achieved through two main strategies: chelation-based and activity-based sensing.[10] Early probes often relied on chelation, which could lead to fluorescence quenching.[11] More recent and widely used probes are "turn-on" or ratiometric and are often based on activity-based sensing, where the probe undergoes an irreversible chemical reaction with Fe²⁺, leading to a significant increase in fluorescence.[10]

A key biological process where Fe²⁺ plays a central role is ferroptosis , a form of iron-dependent regulated cell death characterized by the accumulation of lipid peroxides.[12][13][14] Fe²⁺ catalyzes the Fenton reaction, which generates highly reactive hydroxyl radicals that drive lipid peroxidation and subsequent cell death.[12] Fluorescent probes that can specifically detect labile Fe²⁺ pools are therefore crucial for studying the mechanisms of ferroptosis and for screening potential therapeutic inhibitors.[12][13][14]

References

• 1. researchgate.net [researchgate.net]
• 2. Development of Chemical Tools for Imaging of Fe(II) Ions in Living Cells: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. FerroOrange Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 5. Quantification of Macrophage Cellular Ferrous Iron (Fe2+) Content Using a Highly Specific Fluorescent Probe in a Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of Macrophage Cellular Ferrous Iron (Fe2+) Content Using a Highly Specific Fluorescent Probe in a Plate Reader - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Activity-based sensing fluorescent probes for iron in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Chemical tools for detecting Fe ions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibition of ferroptosis by N-oxide-based fluorescent probes via selective oxidation of ferrous ions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Validating RhoNox-1 Localization: A Comparative Guide for Golgi Apparatus Imaging

For researchers, scientists, and drug development professionals, the precise localization of intracellular probes is paramount for accurate experimental interpretation. This guide provides a comprehensive comparison of RhoNox-1, a fluorescent probe for ferrous iron (Fe²⁺), with established Golgi apparatus markers, offering supporting data and detailed protocols to validate its subcellular localization.

Performance Comparison: RhoNox-1 vs. Established Golgi Markers

The following table summarizes the key characteristics of RhoNox-1 and commonly used alternatives for labeling the Golgi apparatus. This quantitative overview allows for a direct comparison of their spectral properties and localization accuracy.

Feature	RhoNox-1	BODIPY FL C₅-Ceramide	CellLight® Golgi-GFP	SPY650-Golgi
Target	Ferrous Iron (Fe²⁺)[1][2][3]	Sphingolipids[4]	Genetically encoded Mannosidase II fusion[4]	Asparagusic acid derivative[5]
Excitation (nm)	~540[1][2]	~505	~488	~652[5]
Emission (nm)	~575[1][2]	~511	~510	~674[5]
Mode of Action	"Turn-on" fluorescence upon binding Fe²⁺[1]	Direct staining of Golgi membranes[4]	Expression of a fluorescent fusion protein	Direct staining of Golgi membranes[5]
Cell Type	Live cells[1]	Live and fixed cells[4]	Live cells[4]	Live and fixed cells[5]
Reported Golgi Colocalization (Pearson's Coefficient)	Variable; one study reports minimal colocalization (0.09 ± 0.04) with Golgi-GFP[6][7]	High	High (by definition)	High
Potential for Mislocalization	Evidence suggests potential endolysosomal localization[6][7]	Can be sensitive to cholesterol content[4]	Overexpression can lead to artifacts	High concentrations can lead to ER leakage[5]

Experimental Protocols for Localization Validation

To rigorously assess the Golgi localization of RhoNox-1, a co-localization experiment with a validated Golgi marker is essential. Below are detailed protocols for cell preparation, staining, and imaging.

A. Cell Culture and Preparation

• Seed HeLa, HEK293T, or other suitable adherent cells on sterile glass-bottom dishes or coverslips.

• Culture cells in appropriate media until they reach 50-70% confluency.

• For live-cell imaging, ensure the imaging medium is pre-warmed to 37°C.

B. Staining Protocol for Co-localization

• Golgi Marker Staining (Control):

  • For BODIPY FL C₅-Ceramide: Prepare a 5 µM working solution in serum-free medium. Remove the culture medium, wash cells once with pre-warmed PBS, and incubate with the staining solution for 30 minutes at 37°C.

  • For CellLight® Golgi-GFP: Transduce cells with the BacMam reagent according to the manufacturer's instructions and incubate for at least 24 hours to allow for expression of the fluorescent protein.

• RhoNox-1 Staining:

  • Prepare a 1-10 µM working solution of RhoNox-1 in serum-free medium from a 1 mM DMSO stock solution[1][2].

  • Remove the medium from the cells (already stained with the Golgi marker) and wash once with pre-warmed PBS.

  • Incubate the cells with the RhoNox-1 working solution for 30-60 minutes at 37°C[8].

• Final Preparation for Imaging:

  • Remove the RhoNox-1 staining solution and wash the cells twice with pre-warmed imaging medium.

  • Add fresh, pre-warmed imaging medium to the cells for observation.

C. Fluorescence Microscopy and Image Analysis

• Image Acquisition:

  • Use a confocal microscope equipped with appropriate laser lines and emission filters for the selected fluorophores.

  • For RhoNox-1 and a GFP-based marker, use sequential scanning to avoid bleed-through between channels.

  • Acquire multi-channel images of the same field of view.

• Image Analysis:

  • Use image analysis software (e.g., ImageJ with the JaCoP plugin, or Imaris) to quantify the degree of co-localization.

  • Calculate the Pearson's Correlation Coefficient (PCC) and Mander's Overlap Coefficient (MOC) to obtain quantitative data on the spatial overlap between the RhoNox-1 signal and the Golgi marker. A PCC value close to 1 indicates high colocalization, while a value close to 0 indicates no correlation[6].

Visualizing the Validation Workflow and RhoNox-1's Mechanism

The following diagrams illustrate the experimental workflow for validating RhoNox-1's Golgi localization and its proposed mechanism of action.

Fig. 1: Experimental workflow for validating RhoNox-1 localization.

Fig. 2: RhoNox-1 activation and localization pathways.

Conclusion

The validation of a fluorescent probe's subcellular localization is a critical step in ensuring the reliability of experimental data. While RhoNox-1 is a valuable tool for detecting labile ferrous iron, its specific localization to the Golgi apparatus is a subject of ongoing investigation. Conflicting reports, with some studies indicating minimal co-localization with established Golgi markers and suggesting an alternative localization in endolysosomes[6][7], highlight the need for rigorous, in-house validation. By employing the comparative methods and protocols outlined in this guide, researchers can confidently assess the suitability of RhoNox-1 for their specific experimental questions related to Golgi iron homeostasis. We recommend a multi-marker approach, comparing RhoNox-1 staining with at least two distinct and well-characterized Golgi markers to account for potential artifacts associated with any single method.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. RhoNox-1 | Fe²⁺ fluorescent probe | TargetMol [targetmol.com]
• 4. Probes for the Endoplasmic Reticulum and Golgi Apparatus—Section 12.4 | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. SPY650-Golgi - Live Pell Probe for the Golgi Apparatus [spirochrome.com]
• 6. researchgate.net [researchgate.net]
• 7. Heterogeneity of ferrous iron-containing endolysosomes and effects of endolysosome iron on endolysosome numbers, sizes, and localization patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of RhoNox-1: A Step-by-Step Guide for Laboratory Professionals

Providing essential safety and logistical information for the operational and disposal plans of RhoNox-1 is crucial for maintaining a safe and compliant laboratory environment. This guide offers procedural, step-by-step instructions for the proper disposal of RhoNox-1, a fluorescent probe for the specific detection of divalent iron ions. Adherence to these procedures will help ensure the safety of laboratory personnel and minimize environmental impact.

Immediate Safety and Handling Precautions

Before handling RhoNox-1, it is imperative to consult your institution's Environmental Health & Safety (EH&S) department for specific guidelines that align with local, regional, and national regulations. Due to its formulation in Dimethyl Sulfoxide (DMSO), a combustible liquid that can facilitate skin absorption of dissolved chemicals, proper personal protective equipment (PPE) is mandatory.

Key Safety Principles:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including butyl rubber gloves (as DMSO can penetrate nitrile gloves), chemical splash goggles, and a fully buttoned lab coat.

• Ventilation: Handle all RhoNox-1 solutions and waste within a certified laboratory chemical fume hood to prevent inhalation of vapors or mists.

• Storage of Waste: All waste containing RhoNox-1 must be stored in clearly labeled, tightly sealed, and appropriate containers in a designated, well-ventilated area, such as a flammable storage cabinet. Keep away from incompatible materials like strong oxidizing agents, acids, and bases.

Disposal Procedures for RhoNox-1 Waste Streams

The proper disposal method for RhoNox-1 depends on its form. The following table summarizes the procedures for different types of RhoNox-1 waste.

Waste Stream	Description	Disposal Procedure
Unused/Expired RhoNox-1 (Solid)	Unopened or expired vials of solid RhoNox-1.	Treat as hazardous chemical waste. Do not dispose of in regular trash. Collect in a designated, labeled, and sealed container for hazardous waste and arrange for pickup by your institution's EH&S department.
RhoNox-1 Stock Solution (in DMSO)	Concentrated RhoNox-1 dissolved in DMSO.	This is considered hazardous waste. Collect in a designated, compatible, and sealed hazardous waste container. The container must be labeled with the full names of all chemical constituents, including "RhoNox-1" and "Dimethyl Sulfoxide," and their approximate percentages. Arrange for chemical waste pickup through your institution's EH&S department.
Diluted RhoNox-1 Working Solutions	RhoNox-1 working solutions, typically in the 1-10 µM range, diluted in serum-free cell culture medium or PBS.	Even at low concentrations, these solutions should be treated as hazardous waste due to the presence of the fluorescent dye and residual DMSO. Collect in a designated hazardous waste container labeled "Aqueous Waste with RhoNox-1 and trace DMSO." Do not pour down the drain.
Contaminated Solid Waste	Items such as pipette tips, vials, gloves, and well plates that have come into contact with RhoNox-1 solutions.	Collect in a designated, sealed solid waste container or bag labeled "Solid Waste Contaminated with RhoNox-1 and DMSO." Store in the designated hazardous waste accumulation area and arrange for pickup.
Cell Culture Media from Stained Cells	Supernatant and wash solutions from cell staining procedures.	Collect all liquid waste from cell staining experiments in a hazardous waste container. Label as "Aqueous Waste with RhoNox-1."

Experimental Protocol: Cell Staining with RhoNox-1

The following is a typical protocol for staining cells with RhoNox-1, which generates the waste streams described above.

1. Preparation of RhoNox-1 Stock and Working Solutions:

• To prepare a 1 mM stock solution, dissolve 50 µg of RhoNox-1 in 110 µL of anhydrous DMSO.[1]

• To prepare a 1-10 µM working solution, dilute the stock solution in serum-free cell culture medium or PBS.[1] Note: Prepare the working solution fresh for each experiment.

2. Staining Protocol for Suspension Cells:

• Centrifuge cells to collect them, then wash twice with PBS.

• Resuspend cells to a density of 1x10^6 cells/mL.

• Add 1 mL of the RhoNox-1 working solution and incubate for 5-30 minutes at room temperature.

• Centrifuge to collect the cells and discard the supernatant into a designated hazardous waste container.

• Wash the cells twice with PBS, collecting the wash solutions in the hazardous waste container.

3. Staining Protocol for Adherent Cells:

• Culture adherent cells on sterile coverslips.

• Remove the culture medium and add 100 µL of the RhoNox-1 working solution to cover the cells.

• Incubate for 5-30 minutes at room temperature.

• Aspirate the dye working solution and collect it in a designated hazardous waste container.

• Wash the cells two to three times with medium, collecting the wash solutions in the hazardous waste container.

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and the overall workflow for the proper disposal of RhoNox-1.

Caption: Decision tree for categorizing and handling different RhoNox-1 waste streams.

Caption: General workflow for the management of RhoNox-1 waste from generation to disposal.

References

• 1. medchemexpress.com [medchemexpress.com]

Essential Safety and Operational Guide for RhoNox-1

FOR RESEARCH USE ONLY. Not for use in humans.

This document provides crucial safety and logistical information for the handling, use, and disposal of RhoNox-1, a fluorescent probe for the specific detection of divalent iron ions (Fe²⁺) in living cells. Researchers, scientists, and drug development professionals should review this guide thoroughly before working with this product.

Product Information and Storage

RhoNox-1 is a cell-permeable chemical that fluoresces upon irreversible reaction with Fe²⁺, localizing primarily within the Golgi apparatus. It is typically supplied as a solid.

Parameter	Specification	Source
Appearance	Solid	[1]
Storage (Solid)	≤ -20°C, desiccated and protected from light.	[2][3]
Storage (Stock Solution)	-80°C for up to 6 months; -20°C for up to 1 month. Must be protected from light.	[4][5]
Solvent	High-purity Dimethyl Sulfoxide (DMSO)	[2][6]
Excitation Wavelength	~540 nm	[4][5]
Emission Wavelength	~575 nm	[4][5]

Note: Storing RhoNox-1 as a solution is not recommended as it can lead to degradation and increased background fluorescence.[2]

Personal Protective Equipment (PPE) and Safety Precautions

While a specific Safety Data Sheet (SDS) was not fully retrieved, standard laboratory safety protocols for handling chemical compounds should be strictly followed.

Protection Type	Recommended Equipment
Eye Protection	Safety glasses or goggles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).
Body Protection	Laboratory coat.

General Handling Precautions:

• Avoid contact with skin and eyes.

• Do not ingest or inhale.

• Wash hands thoroughly after handling.

• Work in a well-ventilated area.

• Protect from direct sunlight and moisture.[2][7]

Operational Plan: Preparation and Cell Staining

Stock Solution Preparation (1 mM)

• Before opening, centrifuge the vial to ensure the solid material is at the bottom.[2]

• Allow the vial to reach room temperature.[2]

• Add high-purity DMSO to the vial to achieve a 1 mM concentration. For example, dissolve 50 µg of RhoNox-1 in 110 µL of DMSO.[5][8]

• If necessary, use sonication to fully dissolve the compound.[4]

• Store the stock solution in aliquots at -80°C or -20°C to avoid repeated freeze-thaw cycles.[4]

Working Solution Preparation (1-10 µM)

• Dilute the 1 mM stock solution with a pre-warmed, serum-free cell culture medium or a suitable buffer (e.g., PBS, HBSS) to the desired final concentration (typically between 1-10 µM).[4][8]

• Note: The optimal concentration may vary depending on the cell type and experimental conditions. Prepare the working solution fresh before each use.[4][7]

Experimental Protocol: Staining Adherent Cells

• Culture adherent cells on sterile coverslips in a culture dish.

• Remove the culture medium.

• Wash the cells twice with a suitable buffer (e.g., HBSS).[2]

• Add the RhoNox-1 working solution to the cells (e.g., 100 µL for a well in a 6-well plate) and gently shake to ensure complete coverage.[4]

• Incubate at room temperature or 37°C for 5-60 minutes. The incubation time should be optimized for the specific cell line and experimental goals.[2][4]

• Aspirate the working solution and wash the cells two to three times with the buffer.[7]

• Observe the cells using a fluorescence microscope with appropriate filters (e.g., Cy3 or TMR filter set).[2]

Experimental Protocol: Staining Suspension Cells

• Collect cells by centrifugation (e.g., 400 x g for 3-4 minutes).[8]

• Wash the cells twice with a suitable buffer (e.g., PBS).[4]

• Resuspend the cells in the RhoNox-1 working solution at a density of approximately 1x10⁶ cells/mL.[4]

• Incubate at room temperature for 5-30 minutes.[4]

• Centrifuge to pellet the cells and discard the supernatant.[8]

• Wash the cells twice with the buffer.[4]

• Resuspend the final cell pellet in serum-free medium or buffer for analysis by flow cytometry or fluorescence microscopy.[4]

Disposal Plan

Dispose of unused RhoNox-1 and contaminated materials in accordance with local, state, and federal regulations for chemical waste. Consult your institution's environmental health and safety office for specific guidelines.

Visualizations

RhoNox-1 Mechanism of Action

References

• 1. researchgate.net [researchgate.net]
• 2. goryochemical.com [goryochemical.com]
• 3. cedarlanelabs.com [cedarlanelabs.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. FeRhoNox™-1 Labile ferrous ion detecting probe | Goryo Chemical, Inc. [goryochemical.com]
• 7. RhoNox-1 I CAS#: 1447815-38-4 I fluorescent dye I InvivoChem [invivochem.com]
• 8. abmole.com [abmole.com]